Prometon-d14

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Chemical Properties and Structure of Prometon-d14

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and analytical applications of Prometon-d14. Prometon-d14 is the deuterated analog of Prometon, a triazine herbicide. Due to its isotopic labeling, Prometon-d14 serves as an invaluable internal standard for the quantitative analysis of Prometon in various matrices, particularly in environmental monitoring and toxicology studies. Its use in conjunction with mass spectrometry-based techniques allows for enhanced accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[1][2][3][4][5]

Chemical Properties

The fundamental chemical and physical properties of Prometon-d14 are summarized in the table below. These properties are essential for its proper handling, storage, and application in experimental settings.

Property	Value	Reference(s)
Chemical Name	6-Methoxy-N2,N4-bis(propan-2-yl-d7)-1,3,5-triazine-2,4-diamine	[6][7]
Synonyms	Prometon D14 (di-iso-propyl D14), 2,4-Bis-(isopropylamino-d14)-6-methoxy-1,3,5-triazine	[6][8]
CAS Number	1219803-45-8	[6][7][8]
Unlabelled CAS Number	1610-18-0	[6][8]
Molecular Formula	C₁₀H₅D₁₄N₅O	[6][7]
Molecular Weight	239.38 g/mol	[6][7][8]
Isotopic Purity	≥ 98 atom % D	[8]
Chemical Purity	≥ 98%
Physical Format	Neat Solid	[6]
Storage Conditions	Room Temperature	[8]
Stability	Stable under recommended storage conditions. Re-analysis is recommended after three years.	[8]

Chemical Structure

Prometon-d14 is structurally identical to Prometon, with the exception of the fourteen hydrogen atoms on the two isopropyl groups, which have been replaced with deuterium (B1214612). This isotopic substitution provides a distinct mass shift, allowing for its differentiation from the unlabeled analyte in mass spectrometric analyses.

Caption: Chemical structure of Prometon-d14.

Experimental Protocols

Determination of Isotopic Purity

The isotopic purity of Prometon-d14 is a critical parameter that must be verified to ensure its suitability as an internal standard. High-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary techniques for this purpose.[9][10][11][12][13]

Method 1: High-Resolution Mass Spectrometry (HRMS)

This method allows for the determination of the isotopic distribution and abundance of deuterated compounds.

• Sample Preparation: Dissolve a small amount of Prometon-d14 in a suitable solvent (e.g., acetonitrile (B52724) or methanol) to a concentration of approximately 100 µg/kg.[13]

• Instrumentation: Utilize a high-resolution mass spectrometer, such as a Quadrupole-Orbitrap (Q-Orbitrap) or Time-of-Flight (TOF) instrument, coupled with an electrospray ionization (ESI) source.[9][10][13]

• Data Acquisition: Infuse the sample solution directly into the mass spectrometer or inject it via a liquid chromatography system. Acquire full-scan mass spectra over a relevant m/z range that includes the unlabeled (d0) to the fully labeled (d14) isotopologues of Prometon.

• Data Analysis:

  • Extract the ion chromatograms for each isotopologue.

  • Integrate the peak areas for each isotopologue.

  • Calculate the isotopic purity using the following formula:

    Isotopic Purity (%) = (Sum of peak areas of deuterated isotopologues / Sum of peak areas of all isotopologues) x 100

Method 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly ¹H NMR and ²H NMR, can be used to confirm the positions of the deuterium labels and to quantify the isotopic enrichment.[9][12][14]

• Sample Preparation: Dissolve the Prometon-d14 sample in a suitable deuterated solvent (for ¹H NMR) or a non-deuterated solvent (for ²H NMR) in an NMR tube.

• Instrumentation: Use a high-field NMR spectrometer.

• Data Acquisition:

  • For ¹H NMR, acquire a quantitative spectrum to measure the residual proton signals.

  • For ²H NMR, acquire a spectrum to directly observe the deuterium signals.

• Data Analysis:

  • In the ¹H NMR spectrum, the degree of deuteration can be determined by comparing the integrals of the residual proton signals to an internal standard of known concentration.

  • In the ²H NMR spectrum, the presence of signals corresponding to the isopropyl groups confirms the location of the deuterium labels. The integral of these signals can be used to determine the isotopic abundance.[12]

References

• 1. texilajournal.com [texilajournal.com]
• 2. benchchem.com [benchchem.com]
• 3. The Role of Internal Standards In Mass Spectrometry | SCION Instruments [scioninstruments.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. Prometon-d14 (di-iso-propyl-d14) | LGC Standards [lgcstandards.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. cdnisotopes.com [cdnisotopes.com]
• 9. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Beyond Purity: Understanding the Isotopologue Profile in Deuterated APIs [isotope.com]
• 12. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Determination of Isotope Distribution and Abundance of Deuterium Labeled Compounds by High Resolution Mass Spectrometry [ccspublishing.org.cn]
• 14. sigmaaldrich.com [sigmaaldrich.com]

Prometon-d14: A Technical Guide to its Application in Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the primary application of Prometon-d14 in a research context. Prometon-d14, a deuterated analog of the triazine herbicide Prometon, serves a critical role as an internal standard for quantitative and qualitative analysis, particularly in the field of environmental monitoring and analytical chemistry. Its use is integral to achieving accurate, reliable, and reproducible results in complex sample matrices.

Core Application: Internal Standard in Mass Spectrometry

Prometon-d14 is predominantly used as an internal standard, and sometimes as a surrogate standard, in analytical methods employing mass spectrometry (MS), most commonly coupled with liquid chromatography (LC-MS/MS) or gas chromatography (GC-MS).[1][2][3][4] The rationale for using a stable isotope-labeled internal standard like Prometon-d14 is to correct for the variability inherent in analytical procedures. Because Prometon-d14 is chemically identical to the target analyte (Prometon), it co-elutes chromatographically and experiences similar ionization and fragmentation patterns in the mass spectrometer. However, due to the mass difference from the incorporated deuterium (B1214612) atoms, it can be distinguished by the mass spectrometer. This allows it to be used as a reference to normalize for variations in sample preparation (extraction efficiency), injection volume, and instrument response, thereby significantly improving the accuracy and precision of quantification.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Prometon-d14 is essential for its effective use as an internal standard.

Property	Value
Chemical Name	N2,N4-di(isopropyl-d7)-6-methoxy-1,3,5-triazine-2,4-diamine
Synonyms	Prometon D14 (di-iso-propyl D14)
Molecular Formula	C₁₀H₅D₁₄N₅O
Unlabeled CAS Number	1610-18-0
Labeled CAS Number	1219803-45-8
Molecular Weight	~239.4 g/mol
Isotopic Purity	Typically ≥98%

Experimental Protocol: Quantification of Triazine Herbicides in Water Samples using LC-MS/MS with a Deuterated Internal Standard

The following is a representative experimental protocol for the analysis of triazine herbicides in environmental water samples, illustrating the use of a deuterated internal standard such as Prometon-d14. This protocol is based on established methodologies for similar analytes.

Sample Preparation and Spiking

• Sample Collection: Collect water samples in clean, amber glass bottles to prevent photodegradation of triazines.

• Internal Standard Spiking: To a known volume of the water sample (e.g., 100 mL), add a precise amount of Prometon-d14 solution (e.g., 100 µL of a 1 µg/mL solution) to achieve a final concentration of 1 µg/L. This step should be performed at the beginning of the sample preparation process to account for any analyte loss during extraction.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., Oasis HLB) with methanol (B129727) followed by deionized water.

  • Load the spiked water sample onto the cartridge at a steady flow rate.

  • Wash the cartridge with deionized water to remove interfering substances.

  • Elute the trapped analytes (including Prometon and Prometon-d14) with an appropriate organic solvent (e.g., methanol or acetonitrile).

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume (e.g., 1 mL) of a suitable solvent (e.g., methanol/water mixture) for LC-MS/MS analysis.

LC-MS/MS Analysis

The following table outlines typical parameters for the analysis of triazine herbicides.

Parameter	Typical Setting
Liquid Chromatograph	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient Elution	A time-programmed gradient from a high percentage of Mobile Phase A to a high percentage of Mobile Phase B to separate the analytes.
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 20 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive Ion Mode
Scan Type	Multiple Reaction Monitoring (MRM)

Data Analysis and Quantification

• MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both Prometon and Prometon-d14 to ensure specificity and accurate identification.

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of Prometon, each spiked with the same constant concentration of Prometon-d14.

• Quantification: The concentration of Prometon in the unknown samples is determined by calculating the ratio of the peak area of the analyte to the peak area of the internal standard (Prometon-d14) and comparing this ratio to the calibration curve.

Signaling Pathways and Experimental Workflows

Logical Workflow for using Prometon-d14 as an Internal Standard

Caption: Workflow for Prometon quantification using Prometon-d14.

Experimental Workflow Diagram

Caption: Detailed experimental workflow for sample analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]

Prometon-d14: A Technical Guide for Researchers

An In-depth Examination of the Isotope-Labeled Herbicide: Properties, Mechanism of Action, and Analytical Methodologies

This technical guide provides a comprehensive overview of Prometon-d14, a deuterated analog of the non-selective herbicide Prometon. The information is tailored for researchers, scientists, and professionals in drug development and environmental science, offering detailed data, experimental protocols, and a breakdown of its core signaling pathway.

Core Properties of Prometon-d14 and Prometon

Prometon-d14 is a stable, isotope-labeled version of Prometon, primarily used as an internal standard in analytical studies for the accurate quantification of Prometon in various matrices.[1] The physical and chemical properties of both Prometon-d14 and its unlabeled counterpart, Prometon, are summarized below.

Property	Prometon-d14	Prometon
CAS Number	1219803-45-8[1][2][3]	1610-18-0[4][5]
Molecular Formula	C₁₀H₅D₁₄N₅O[2]	C₁₀H₁₉N₅O[4][6]
Molecular Weight	239.38 g/mol [1][2]	225.29 g/mol [4][5][6]
Synonyms	Prometon D14 (di-iso-propyl D14)	2,4-bis(isopropylamino)-6-methoxy-s-triazine; Methoxypropazine[4]
Chemical Class	Triazine	Triazine

Mechanism of Action: Photosystem II Inhibition

Prometon functions as a non-selective, pre- and post-emergent herbicide by inhibiting photosynthesis.[4] Its primary target is Photosystem II (PSII), a key protein complex in the thylakoid membranes of chloroplasts.

Prometon competitively binds to the Q(_B) binding site on the D1 protein of the PSII reaction center.[7][8] This binding event blocks the electron transport from the primary quinone acceptor (Q(_A)) to the secondary quinone acceptor (Q(_B)). The interruption of the electron transport chain halts the production of ATP and NADPH, which are essential for carbon fixation. The blockage of electron flow also leads to the formation of reactive oxygen species (ROS), such as singlet oxygen and superoxide (B77818) radicals. This oxidative stress causes lipid peroxidation, membrane damage, and ultimately, cell death.

Figure 1: Simplified signaling pathway of Prometon's herbicidal action.

Experimental Protocols

This section outlines key experimental methodologies for studying the effects of Prometon.

Analysis of Prometon and its Metabolites in Soil

This protocol is adapted from established methods for triazine herbicide analysis in soil.

1. Sample Preparation and Extraction:

• Air-dry a 50g soil sample and sieve through a 2mm mesh.

• Weigh 20g of the prepared soil into a 50mL centrifuge tube.

• Add a known concentration of Prometon-d14 as an internal standard.

• Add 20mL of a 1:1 (v/v) mixture of acetonitrile (B52724) and water.

• Vortex for 2 minutes and sonicate for 15 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Collect the supernatant. Repeat the extraction process twice more and combine the supernatants.

2. Solid Phase Extraction (SPE) Cleanup:

• Condition a C18 SPE cartridge with 5mL of methanol (B129727) followed by 5mL of deionized water.

• Load the combined supernatant onto the cartridge.

• Wash the cartridge with 5mL of a 5% methanol in water solution.

• Elute the analytes with 10mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1mL of the mobile phase for analysis.

3. LC-MS/MS Analysis:

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Detection: Tandem mass spectrometry in positive ion mode, monitoring for the specific mass transitions of Prometon and its metabolites.

In Vitro Assessment of Photosystem II Inhibition

This protocol utilizes chlorophyll (B73375) fluorescence to measure the inhibitory effect of Prometon on PSII.

1. Plant Material and Treatment:

• Grow a suitable indicator plant species (e.g., Arabidopsis thaliana or spinach) in a controlled environment.

• Prepare a series of Prometon solutions of varying concentrations (e.g., 0, 1, 10, 50, 100 µM) in a buffer solution.

• Excise leaf discs and float them on the respective Prometon solutions.

• Incubate for a defined period (e.g., 2 hours) under low light conditions.

2. Chlorophyll Fluorescence Measurement:

• Dark-adapt the leaf discs for at least 20 minutes.[9]

• Use a pulse-amplitude-modulated (PAM) fluorometer to measure chlorophyll fluorescence parameters.

• Key parameters to measure include:

  • Fv/Fm: Maximum quantum yield of PSII photochemistry. A decrease in this value indicates PSII damage.[10]

  • ΦPSII: Effective quantum yield of PSII.

  • qP: Photochemical quenching.

  • NPQ: Non-photochemical quenching.

3. Data Analysis:

• Plot the chlorophyll fluorescence parameters against the Prometon concentration to determine the half-maximal inhibitory concentration (IC₅₀).

References

• 1. Prometon-d14 (di-iso-propyl-d14) | LGC Standards [lgcstandards.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 4. Prometon [drugfuture.com]
• 5. synchem.de [synchem.de]
• 6. Prometon | C10H19N5O | CID 4928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Binding Properties of Photosynthetic Herbicides with the QB Site of the D1 Protein in Plant Photosystem II: A Combined Functional and Molecular Docking Study [mdpi.com]
• 9. Early Identification of Herbicide Modes of Action by the Use of Chlorophyll Fluorescence Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Utilization of Chlorophyll Fluorescence Imaging Technology to Detect Plant Injury by Herbicides in Sugar Beet and Soybean | Weed Technology | Cambridge Core [cambridge.org]

In-Depth Technical Guide: Synthesis and Isotopic Purity of Prometon-d14

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity assessment of Prometon-d14. The document details the synthetic pathway, experimental protocols, and analytical methodologies for determining isotopic enrichment, tailored for professionals in chemical research and drug development.

Introduction

Prometon, 2,4-bis(isopropylamino)-6-methoxy-1,3,5-triazine, is a non-selective herbicide. Its deuterated isotopologue, Prometon-d14, serves as an invaluable internal standard for quantitative analysis in environmental and metabolic studies. The synthesis of Prometon-d14 with high isotopic purity is crucial for its application in mass spectrometry-based analytical methods. This guide outlines the synthetic route starting from cyanuric chloride and the subsequent analytical procedures to verify its isotopic enrichment.

Synthesis of Prometon-d14

The synthesis of Prometon-d14 follows the general principle of sequential nucleophilic substitution on a 1,3,5-triazine (B166579) ring, starting from cyanuric chloride. The key to producing the deuterated analog is the use of isopropylamine-d7 in the reaction.

A plausible synthetic route, adapted from the general synthesis of s-triazine herbicides, is a three-step process:

• First Substitution: Reaction of cyanuric chloride with one equivalent of isopropylamine-d7.

• Second Substitution: Reaction of the resulting dichlorotriazine with a second equivalent of isopropylamine-d7.

• Third Substitution: Reaction of the diamino-chlorotriazine with sodium methoxide (B1231860) to introduce the methoxy (B1213986) group.

The reactivity of the chlorine atoms on the triazine ring decreases with each substitution, allowing for a controlled, stepwise synthesis.

Experimental Protocol: Synthesis of Prometon-d14

The following is a representative experimental protocol for the synthesis of Prometon-d14.

Materials:

• Cyanuric chloride

• Isopropylamine-d7 (2-propyl-1,1,1,2,3,3,3-d7-amine)

• Sodium methoxide

• Acetone (B3395972)

• Dioxane

• Methanol

• Sodium hydroxide

• Hydrochloric acid

Procedure:

Step 1 & 2: Synthesis of 2-chloro-4,6-bis(isopropylamino-d7)-1,3,5-triazine

• A solution of cyanuric chloride in a suitable solvent such as acetone or dioxane is prepared and cooled to 0-5 °C.

• Two equivalents of isopropylamine-d7 are added dropwise to the cooled solution while maintaining the temperature below 10 °C. An acid scavenger, such as sodium hydroxide, is added concurrently to neutralize the liberated hydrochloric acid.

• The reaction mixture is stirred at room temperature for several hours to ensure the completion of the disubstitution.

• The precipitated product, 2-chloro-4,6-bis(isopropylamino-d7)-1,3,5-triazine, is collected by filtration, washed with water, and dried.

Step 3: Synthesis of Prometon-d14

• The 2-chloro-4,6-bis(isopropylamino-d7)-1,3,5-triazine is suspended in methanol.

• One equivalent of sodium methoxide is added to the suspension.

• The reaction mixture is heated to reflux and maintained for several hours until the reaction is complete, as monitored by a suitable technique like thin-layer chromatography (TLC).

• After cooling, the reaction mixture is filtered to remove any inorganic salts.

• The filtrate is concentrated under reduced pressure to yield crude Prometon-d14.

• The crude product is purified by recrystallization or column chromatography to obtain Prometon-d14 of high chemical purity.

Isotopic Purity Assessment

The determination of the isotopic purity of Prometon-d14 is critical for its use as an internal standard. High-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary techniques employed for this purpose.

Analytical Methodologies

High-Resolution Mass Spectrometry (HRMS):

HRMS, particularly when coupled with liquid chromatography (LC-MS), is a powerful tool for determining isotopic enrichment.

• Protocol: A solution of the synthesized Prometon-d14 is analyzed by LC-HRMS. The mass spectrometer is operated in full scan mode to acquire the mass spectrum of the molecular ion region.

• Data Analysis: The isotopic distribution of the molecular ion cluster is analyzed. The peak intensities of the different isotopologues (M, M+1, M+2, etc.) are measured. The isotopic purity is calculated by comparing the observed isotopic distribution to the theoretical distribution for a given isotopic enrichment, after correcting for the natural abundance of isotopes (e.g., ¹³C, ¹⁵N).

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Both ¹H and ²H NMR spectroscopy can be used to assess isotopic purity.

• ¹H NMR Protocol: A ¹H NMR spectrum of the Prometon-d14 sample is acquired. The absence or significant reduction of signals corresponding to the protons on the isopropyl groups confirms a high degree of deuteration.

• ²H NMR Protocol: A ²H NMR spectrum is acquired to observe the signals from the deuterium (B1214612) nuclei, confirming the positions of deuteration.

Data Presentation

The quantitative data for a representative batch of synthesized Prometon-d14 is summarized in the table below.

Parameter	Value	Method of Determination
Chemical Purity	>98%	HPLC
Isotopic Enrichment	98 atom % D	Mass Spectrometry
Molecular Weight	239.38 g/mol	Calculated
CAS Number	1219803-45-8	-

Visualizations

Synthesis Workflow

Caption: A flowchart illustrating the synthesis workflow of Prometon-d14.

Isotopic Purity Analysis Workflow

Prometon-d14: A Comprehensive Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

Hazard Identification and Classification

Prometon is classified as a non-selective herbicide that functions by inhibiting photosynthesis.[1] In laboratory settings, it is crucial to handle it as a potentially hazardous substance. Based on the available data for Prometon, the primary hazards include:

• Health Hazards: Harmful if swallowed or inhaled. Causes serious eye damage and skin irritation. May cause genetic defects.

• Physical Hazards: While the pure compound is a crystalline solid, formulations can be flammable liquids and vapors.

• Environmental Hazards: Toxic to aquatic life with long-lasting effects. It is highly mobile in soil and has the potential for groundwater contamination.[1]

Quantitative Safety Data

The following table summarizes the key quantitative toxicological and physical properties of Prometon. This data is essential for risk assessment and the implementation of appropriate safety measures.

Property	Value	Reference
Acute Oral Toxicity (LD50)	2276 mg/kg (rat)	[2]
2160 mg/kg (mouse)	[3]
2980 mg/kg (rat)	[3]
Acute Dermal Toxicity (LD50)	> 2500 mg/kg (rabbit)
Acute Inhalation Toxicity (LC50)	36 g/m³ (4 hr, rat)
Aquatic Toxicity (LC50, 96 hr)	20 ppm (rainbow trout)	[3]
> 32 ppm (bluegill sunfish)	[3]
Melting Point	91-92 °C	[3]
Vapor Pressure	2.3 x 10⁻⁶ Torr (at 20 °C)	[3]
Water Solubility	750 ppm (at 20 °C)	[2][3]

Experimental Protocols and Safe Handling

Adherence to strict experimental protocols is paramount to ensure the safety of laboratory personnel and the environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure.

Caption: Required Personal Protective Equipment for handling Prometon-d14.

Engineering Controls

• Ventilation: Always handle Prometon-d14 in a well-ventilated area. For procedures that may generate dust or aerosols, a chemical fume hood is mandatory.

• Designated Area: Establish a designated area for handling Prometon-d14, clearly marked with appropriate hazard signs.

Handling and Storage

Caption: Workflow for the safe handling and storage of Prometon-d14.

• Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapors. Wash hands thoroughly after handling.

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong acids.[4] Keep containers tightly closed.

First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Caption: First aid procedures for exposure to Prometon-d14.

Accidental Release and Disposal

• Spill Response: In case of a spill, evacuate the area. Wear appropriate PPE. For solid spills, carefully sweep or scoop up the material to avoid creating dust. For liquid spills, absorb with an inert material. Place all waste in a sealed container for disposal.

• Disposal: Dispose of waste in accordance with all applicable federal, state, and local regulations. Do not allow the chemical to enter drains or waterways.

Signaling Pathways and Mode of Action

Prometon is a systemic herbicide that is absorbed through the roots and foliage.[1] Its primary mode of action is the inhibition of photosynthesis at photosystem II.[2]

Caption: Mechanism of action of Prometon as a photosynthesis inhibitor.

By understanding and implementing these safety protocols, researchers can minimize the risks associated with the handling of Prometon-d14 and ensure a safe laboratory environment. This guide should be used in conjunction with a formal risk assessment and any institution-specific safety guidelines.

References

• 1. Prometon (Ref: G 31435) [sitem.herts.ac.uk]
• 2. Prometon | Pacific Northwest Pest Management Handbooks [pnwhandbooks.org]
• 3. Prometon [drugfuture.com]
• 4. s3-us-west-1.amazonaws.com [s3-us-west-1.amazonaws.com]

A Technical Guide to the Physical and Chemical Characteristics of Deuterated Prometon

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the anticipated physical and chemical characteristics of deuterated prometon (B51717). While specific experimental data for deuterated prometon is not extensively available in public literature, this document extrapolates its properties based on the known characteristics of prometon and the well-established principles of kinetic isotope effects. This guide is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development by detailing expected physicochemical properties, outlining relevant experimental protocols, and illustrating key conceptual frameworks through diagrams. The inclusion of deuterated analogs of active pharmaceutical ingredients can offer significant advantages in drug metabolism and pharmacokinetic studies.[1][2][3][4][5]

Introduction to Deuterated Compounds

Deuterium (B1214612) (²H or D) is a stable, non-radioactive isotope of hydrogen, containing one proton and one neutron in its nucleus.[1] The replacement of hydrogen with deuterium in a molecule, a process known as deuteration or isotopic substitution, can lead to subtle yet significant changes in the compound's physicochemical properties.[6] This is primarily due to the stronger carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond, which can alter reaction rates and metabolic pathways—a phenomenon known as the kinetic isotope effect.[3][4][7] Consequently, deuterated compounds are invaluable tools in pharmaceutical research for enhancing metabolic stability, modifying pharmacokinetic profiles, and serving as internal standards in analytical studies.[1][2][8][9][10][11]

Prometon, a non-selective triazine herbicide, functions by inhibiting photosynthesis.[12][13] Its deuteration is of interest for metabolic studies, environmental fate analysis, and as a potential internal standard for quantitative assays.

Predicted Physical and Chemical Properties of Deuterated Prometon

The physical and chemical properties of deuterated prometon are expected to be very similar to those of its non-deuterated counterpart.[9][10] However, some subtle differences are anticipated due to the increased mass and stronger C-D bond. The following tables summarize the known properties of prometon and the predicted properties of its deuterated analog.

Table 1: General and Physicochemical Properties

Property	Prometon (CAS: 1610-18-0)	Deuterated Prometon (Predicted)	Reference
Molecular Formula	C₁₀H₁₉N₅O	C₁₀H₁₉₋ₓDₓN₅O (where x is the number of deuterium atoms)	[12]
Molecular Weight	225.29 g/mol	Slightly higher than 225.29 g/mol , depending on the degree of deuteration	[12]
Appearance	White crystalline powder/solid	White crystalline powder/solid	[13][14]
Melting Point	118-121 °C	Expected to be very similar to prometon	[14]
Boiling Point	366.8 °C (estimated)	Expected to be very similar to prometon	[14]
Water Solubility	0.75 g/L	Expected to be very similar to prometon	[14]
pKa	4.36 ± 0.41 (Predicted)	Expected to be very similar to prometon	[14]
LogP	2.9 (XLogP3-AA)	Expected to be very similar to prometon	[12]

Table 2: Stability and Reactivity

Property	Prometon	Deuterated Prometon (Predicted)	Reference
Stability	Stable under neutral, slightly acidic, or slightly alkaline conditions at 20 °C. Decomposed by UV irradiation.	Expected to have similar or slightly enhanced stability due to the stronger C-D bonds.	[12]
Hydrolysis	Hydrolyzed by strong acids or alkalis upon warming.	Rate of hydrolysis may be slightly slower due to the kinetic isotope effect.	[12]
Incompatibilities	Incompatible with strong oxidizers.	Incompatible with strong oxidizers.	[14][15]

Experimental Protocols

Synthesis of Deuterated Prometon

The synthesis of deuterated prometon would likely follow the general synthesis of prometon, but with the introduction of deuterated reagents at appropriate steps.[13] One common method for deuteration is through hydrogen isotope exchange.[2]

General Protocol for Deuteration via Hydrogen-Deuterium Exchange:

• Starting Material: Non-deuterated prometon.

• Deuterium Source: A suitable deuterium source, such as deuterated water (D₂O) or a deuterated solvent, is used.[16]

• Catalyst: A catalyst, often a transition metal, may be required to facilitate the exchange of hydrogen for deuterium atoms at specific positions.

• Reaction Conditions: The reaction is carried out under controlled temperature and pressure to achieve the desired level of deuteration.

• Purification: The deuterated product is purified using standard techniques such as column chromatography or crystallization.

• Characterization: The final product is characterized by mass spectrometry and NMR spectroscopy to confirm its identity and determine the extent and location of deuterium incorporation.[8]

Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: A decrease in the intensity of proton signals at specific chemical shifts will indicate the positions of deuterium substitution.[17] The addition of a small amount of D₂O can be used to identify exchangeable protons, such as those on amine groups, which will disappear from the spectrum.[18][19]

• ²H (Deuterium) NMR: This technique directly detects the deuterium nuclei, providing a spectrum that confirms the presence and chemical environment of the deuterium atoms.[17][20] It is a powerful tool for determining the success of the deuteration reaction.[21]

• ¹³C NMR: While less common for this purpose, it can show subtle changes in the chemical shifts of carbons bonded to deuterium.

Mass Spectrometry (MS):

• High-Resolution Mass Spectrometry (HRMS): HRMS is used to determine the exact mass of the deuterated prometon, which will be higher than that of the non-deuterated compound, confirming the incorporation of deuterium.[8]

• Tandem Mass Spectrometry (MS/MS): Fragmentation analysis can help to locate the position of the deuterium atoms within the molecule.

• Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS): This technique can be used to study protein-ligand interactions and conformational dynamics by monitoring the rate of deuterium exchange on the protein backbone in the presence and absence of deuterated prometon.[22][23][24][25][26]

Chromatography:

• Reversed-Phase Liquid Chromatography (RPLC): Deuterated compounds often elute slightly earlier than their non-deuterated counterparts in RPLC due to subtle differences in van der Waals interactions.[6]

• Gas Chromatography (GC): Similar to RPLC, a slight shift in retention time may be observed.

Visualizations

Conceptual Synthesis Workflow for Deuterated Prometon

Caption: A conceptual workflow for the synthesis of deuterated prometon.

Analytical Workflow for Characterization

Caption: A typical analytical workflow for the characterization of deuterated prometon.

Prometon's Mechanism of Action: Inhibition of Photosynthesis

Caption: Prometon inhibits photosynthesis by blocking electron transport in Photosystem II.

Applications in Research and Development

Deuterated prometon can serve several critical functions in scientific research and drug development:

• Metabolic Stability Studies: By comparing the metabolic rate of deuterated prometon to its non-deuterated form, researchers can identify the sites of metabolism and quantify the impact of deuteration on metabolic stability.[8]

• Internal Standard for Quantitative Analysis: Due to its similar physicochemical properties and distinct mass, deuterated prometon is an ideal internal standard for mass spectrometry-based quantification of prometon in various matrices.[8][9]

• Environmental Fate and Toxicology Studies: Deuterated prometon can be used as a tracer to study its degradation pathways and persistence in soil and water systems.[14][15]

• Elucidation of Reaction Mechanisms: The kinetic isotope effect can be leveraged to study the mechanisms of chemical and enzymatic reactions involving prometon.[1]

Conclusion

While specific experimental data on the physical and chemical characteristics of deuterated prometon are sparse, a comprehensive understanding can be inferred from the known properties of prometon and the established principles of isotopic labeling. This guide provides a foundational understanding for researchers, outlining the expected properties, adaptable experimental protocols, and key applications. The use of deuterated prometon holds significant potential for advancing research in areas such as environmental science, toxicology, and analytical chemistry. Further empirical investigation is warranted to precisely quantify the physicochemical properties of deuterated prometon and to fully explore its utility in various scientific disciplines.

References

• 1. Deuterated Compounds [simsonpharma.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Deuterated active pharmaceutical ingredients: A science-based proposal for synthesis, analysis, and control. Part 1: Framing the problem - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Total Syntheses of Deuterated Drugs: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Deuterated API - CD Bioparticles [cd-bioparticles.net]
• 11. Synthesis of deuterated analogs, reference standards and metabolites of pharmaceuticals [inis.iaea.org]
• 12. Prometon | C10H19N5O | CID 4928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Prometon (Ref: G 31435) [sitem.herts.ac.uk]
• 14. PROMETON CAS#: 1610-18-0 [m.chemicalbook.com]
• 15. PROMETON | 1610-18-0 [chemicalbook.com]
• 16. WO2017045648A1 - Preparation method for deuterated compound - Google Patents [patents.google.com]
• 17. Deuterium NMR - Wikipedia [en.wikipedia.org]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Exchangeable Protons and Deuterium Exchange | OpenOChem Learn [learn.openochem.org]
• 20. Hydrogen (Proton, Deuterium and Tritium) NMR [chem.ch.huji.ac.il]
• 21. sigmaaldrich.com [sigmaaldrich.com]
• 22. Deuterium exchange and mass spectrometry reveal the interaction differences of two synthetic modulators of RXRα LBD - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Hydrogen/Deuterium Exchange Mass Spectrometry: Fundamentals, Limitations, and Opportunities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. spectroscopyonline.com [spectroscopyonline.com]
• 25. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 26. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

An In-depth Technical Guide to Prometon and its Deuterated Analog for Researchers, Scientists, and Drug Development Professionals

Abstract

Prometon is a non-selective, pre- and post-emergent triazine herbicide widely used for the control of annual and perennial broadleaf weeds and grasses in non-crop areas.[1][2][3] Its persistence in soil and potential for groundwater contamination necessitate robust and accurate analytical methods for its monitoring.[1][4] This technical guide provides a comprehensive overview of Prometon, including its chemical properties, mechanism of action, metabolic and environmental degradation pathways, and toxicological profile. A key focus of this document is the role and application of its deuterated analog in quantitative analysis. While specific experimental data on a deuterated Prometon analog is not publicly available, this guide will elucidate its theoretical importance and application as an internal standard in analytical methodologies such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). Detailed experimental protocols for Prometon analysis and toxicity studies are also provided, alongside structured data tables and visualizations to facilitate understanding and application in a research and drug development context.

Introduction to Prometon

Prometon, chemically known as 6-methoxy-N,N'-bis(1-methylethyl)-1,3,5-triazine-2,4-diamine, is a systemic herbicide that is absorbed through both foliage and roots.[1][5] It is primarily used for long-lasting vegetation control in industrial sites, along railways, and in other non-agricultural settings.[2] Its mode of action involves the inhibition of photosynthesis.[2][6]

The Role of Deuterated Analogs in Analytical Chemistry

In quantitative analytical chemistry, particularly in mass spectrometry-based methods, deuterated analogs of the target analyte serve as ideal internal standards.[7] An internal standard is a compound with similar physicochemical properties to the analyte that is added in a known quantity to samples, calibrators, and quality controls. Its purpose is to correct for the loss of analyte during sample preparation and to account for variations in instrument response.

Deuterated standards are considered the gold standard because their chemical and physical properties are nearly identical to their non-deuterated counterparts, ensuring they behave similarly during extraction, chromatography, and ionization.[7] The mass difference due to the deuterium (B1214612) atoms allows the mass spectrometer to distinguish between the analyte and the internal standard. While specific data for a deuterated Prometon analog is not available in public literature, a hypothetical Prometon-d6 (where six hydrogen atoms are replaced with deuterium) would be an invaluable tool for accurate quantification in complex matrices like soil, water, and biological tissues.

Physicochemical and Toxicological Properties of Prometon

A summary of the key physicochemical and toxicological properties of Prometon is presented in the tables below.

Physicochemical Properties

Property	Value	Reference
Chemical Formula	C₁₀H₁₉N₅O	[5][8][9]
Molecular Weight	225.29 g/mol	[5][8][9]
CAS Number	1610-18-0	[5][8]
Appearance	Crystalline solid	[5]
Melting Point	91-92 °C	[5]
Water Solubility	750 ppm (at 20°C)	[5][6]
Vapor Pressure	2.3 x 10⁻⁶ Torr (at 20°C)	[5]
Log Kow	2.91	[5]

Toxicological Data

Parameter	Value	Species	Reference
Acute Oral LD₅₀	2980 mg/kg	Rat	[5]
Acute Oral LD₅₀	2160 mg/kg	Mouse	[5]
Acute Dermal LD₅₀	>2000 mg/kg	Rabbit	[10]
96-hour LC₅₀	20 ppm	Rainbow Trout	[5]
96-hour LC₅₀	>32 ppm	Bluegill Sunfish	[5]
Carcinogenicity	Not Likely to be Carcinogenic to Humans	-	[11]

Mechanism of Action: Photosystem II Inhibition

Prometon exerts its herbicidal activity by inhibiting photosynthesis in susceptible plants.[2][6] It specifically targets Photosystem II (PSII), a key protein complex in the thylakoid membranes of chloroplasts.

As illustrated in the diagram, Prometon competes with plastoquinone (PQ) for the QB binding site on the D1 protein of PSII.[1] This binding blocks the electron transport chain, halting the production of ATP and NADPH, which are essential for carbon fixation and plant growth.[1] The blockage of electron flow also leads to the formation of reactive oxygen species, which cause lipid peroxidation and membrane damage, ultimately leading to cell death.

Metabolic and Environmental Fate

Understanding the transformation of Prometon in biological systems and the environment is crucial for assessing its toxicological risk and environmental impact.

Mammalian Metabolism

In rats, orally administered Prometon is rapidly absorbed and extensively metabolized.[12] The primary routes of metabolism involve N-dealkylation of the isopropyl side chains and hydroxylation of the triazine ring, followed by conjugation. The major metabolites identified in rat urine are ammeline (B29363) and 2,4-diamino-6-methoxy-s-triazine.

Environmental Degradation

Prometon is persistent in the environment, with a long soil half-life.[1][5] Its degradation in soil and water occurs through both biotic and abiotic processes. The primary degradation products identified in groundwater are deisopropylprometon and hydroxyprometon.[3][13]

Environmental Persistence Data

Parameter	Value	Conditions	Reference
Soil Half-life (aerobic)	462 to 932 days	Laboratory	[5]
Soil Half-life (field)	>459 to 1123 days	Field studies	[1][5]
Hydrolysis Half-life	Stable at pH 5, 7, 9 (25°C)	Laboratory	[1]
Aqueous Photolysis	Stable to natural sunlight for 2 weeks	Laboratory	[1]

Experimental Protocols

Accurate and reliable analytical methods are essential for monitoring Prometon residues and for conducting toxicological and environmental fate studies.

Quantitative Analysis of Prometon in Water by LC-MS/MS

This protocol is based on a validated method for the determination of Prometon in freshwater.[14]

Objective: To quantify the concentration of Prometon in water samples using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS).

Materials:

• Prometon analytical standard

• Prometryn (or a deuterated Prometon analog, if available) as an internal standard (IS)

• HPLC-grade methanol, water, and formic acid

• Agilent 1260 Infinity Series HPLC or equivalent

• AB SCIEX 5500 Triple Quad Mass Spectrometer or equivalent

• THERMO EC Betasil C-18 column (50 mm x 2.1 mm, 5 µm)

• 0.2 µm PTFE syringe filters

Procedure:

• Standard and Internal Standard Preparation: Prepare stock solutions of Prometon and the IS in methanol. From these, prepare a series of calibration standards and a working IS solution.

• Sample Preparation:

  • To a 2.00 mL aliquot of the water sample, add 2.00 mL of a dilution solvent containing the IS (e.g., methanol:0.2% formic acid with Prometryn at 0.00500 µg/mL).

  • Vortex the solution to mix.

  • Filter an aliquot of the diluted sample through a 0.2 µm PTFE syringe filter.

  • Perform a further volumetric dilution as needed to bring the concentration within the calibration range.

• LC-MS/MS Analysis:

  • LC Conditions:

    • Column: THERMO EC Betasil C-18

    • Mobile Phase A: 0.1% formic acid in water

    • Mobile Phase B: 0.1% formic acid in acetonitrile

    • Gradient elution profile

    • Flow rate: 0.3 mL/min

    • Injection volume: 5.0 µL

  • MS/MS Conditions:

    • Ionization Mode: Positive electrospray ionization (ESI+)

    • Monitoring Mode: Multiple Reaction Monitoring (MRM)

    • MRM Transitions:

      • Prometon: m/z 226 → 142 (quantitation), m/z 226 → 184 (confirmation)

      • Prometryn (IS): m/z 242 → 158

• Quantification: Construct a calibration curve by plotting the peak area ratio of Prometon to the IS against the concentration of the calibration standards. Determine the concentration of Prometon in the samples from this curve.

Acute Oral Toxicity Study in Rodents (Fixed Dose Method)

This protocol is a generalized guideline based on standard regulatory testing requirements.[15][16]

Objective: To determine the acute oral toxicity (and estimate the LD₅₀) of Prometon in rats.

Materials:

• Prometon

• Healthy, young adult laboratory rats (e.g., Wistar or Sprague-Dawley strains), nulliparous and non-pregnant females.

• Appropriate vehicle for Prometon administration (e.g., corn oil, water with a suspending agent).

• Gavage needles and syringes.

• Metabolic cages for observation.

Procedure:

• Acclimatization: Acclimatize animals to laboratory conditions for at least 5 days.

• Dose Preparation: Prepare the test substance in the selected vehicle at the desired concentrations.

• Dosing:

  • Fast animals overnight prior to dosing.

  • Administer a single oral dose of Prometon by gavage. Start with a dose expected to produce signs of toxicity. Based on existing data, initial doses could be in the range of 300 mg/kg to 2000 mg/kg.

  • Use a fixed dose procedure, where the outcome of a study with a small number of animals at one dose level determines the next step.

• Observation:

  • Observe animals for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiration, behavior), and body weight changes.

  • Detailed observations should be made shortly after dosing and at least once daily for 14 days.

• Necropsy: At the end of the 14-day observation period, euthanize all surviving animals and perform a gross necropsy.

• Data Analysis: Record all toxic effects and mortality. The results are used to classify the substance by its toxicity and to estimate the LD₅₀.

Conclusion

Prometon remains an effective herbicide for non-crop vegetation management. Its environmental persistence and potential for mobility underscore the importance of continued monitoring and risk assessment. This technical guide has summarized the key chemical, biological, and toxicological characteristics of Prometon. While specific experimental data for a deuterated Prometon analog is lacking in the public domain, its theoretical application as an internal standard is clear and would significantly enhance the accuracy and reliability of quantitative analytical methods. The provided experimental protocols offer a foundation for researchers and scientists to conduct further studies on Prometon, contributing to a more comprehensive understanding of its behavior and effects. Future research would benefit from the synthesis and characterization of a deuterated Prometon standard to support more precise and robust analytical measurements in complex environmental and biological matrices.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. epa.gov [epa.gov]
• 5. thurstoncountywa.gov [thurstoncountywa.gov]
• 6. Prometon (Ref: G 31435) [sitem.herts.ac.uk]
• 7. lcms.cz [lcms.cz]
• 8. Prometon | C10H19N5O | CID 4928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. scbt.com [scbt.com]
• 10. nationalacademies.org [nationalacademies.org]
• 11. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 12. Quantification of 11 metabolites in rat urine after exposure to organophosphates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Identification of prometon, deisopropylprometon, and hydroxyprometon in groundwater by high resolution liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. epa.gov [epa.gov]
• 15. downloads.regulations.gov [downloads.regulations.gov]
• 16. youtube.com [youtube.com]

Deconstructing the Prometon-d14 Certificate of Analysis: A Technical Guide

For researchers, scientists, and professionals in drug development, the Certificate of Analysis (CofA) is a critical document that guarantees the quality and purity of a chemical standard. This guide provides an in-depth explanation of a typical Certificate of Analysis for Prometon-d14, a deuterated analog of the herbicide Prometon. Understanding the data and methodologies presented in a CofA is essential for ensuring the accuracy and reproducibility of experimental results.

Product Information and Specifications

This initial section of the CofA provides fundamental details about the Prometon-d14 standard, including its chemical identity, physical properties, and storage conditions. This information is crucial for proper handling, storage, and use of the compound in a laboratory setting.

Table 1: General Product Information

Parameter	Specification
Product Name	Prometon-d14 (di-iso-propyl-d14)
CAS Number	1219803-45-8
Unlabeled CAS No.	1610-18-0
Chemical Formula	C₁₀H₅D₁₄N₅O
Molecular Weight	239.38 g/mol
Appearance	White to off-white solid
Storage	Store at room temperature
Stability	Stable under recommended storage conditions. Re-analyze after three years.

Quantitative Analytical Data

The core of the CofA is the presentation of quantitative data from various analytical tests. These results certify the quality of the specific batch of the chemical standard. The data is typically presented in a tabular format for clarity and ease of comparison against the established specifications.

Table 2: Analytical Test Results

Test	Specification	Result	Method
Chemical Purity	≥ 98.0%	99.5%	HPLC-UV
Isotopic Enrichment	≥ 98 atom % D	99.2 atom % D	GC-MS
Identity	Conforms to structure	Conforms	¹H-NMR, LC-MS/MS
Residual Solvents	≤ 0.5%	< 0.1%	GC-HS
Water Content	≤ 0.5%	0.15%	Karl Fischer Titration

Experimental Protocols

To ensure transparency and allow for methodological assessment, a comprehensive CofA provides detailed descriptions of the experimental protocols used to obtain the analytical data.

Chemical Purity by High-Performance Liquid Chromatography (HPLC)

The chemical purity of Prometon-d14 is determined by HPLC with UV detection. This technique separates the main compound from any potential impurities.

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Procedure: A known concentration of Prometon-d14 is dissolved in the mobile phase and injected into the HPLC system. The area of the Prometon-d14 peak is compared to the total area of all peaks in the chromatogram to calculate the purity.

Isotopic Enrichment by Gas Chromatography-Mass Spectrometry (GC-MS)

The isotopic enrichment, which confirms the degree of deuteration, is a critical parameter for isotopically labeled standards. GC-MS is a common technique for this analysis.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column suitable for separating triazine herbicides.

• Carrier Gas: Helium.

• Injection: Splitless injection of the sample dissolved in a suitable solvent.

• MS Analysis: The mass spectrometer is operated in full scan mode to acquire the mass spectrum of the eluting Prometon-d14.

• Procedure: The relative intensities of the mass ions corresponding to the deuterated and non-deuterated Prometon are used to calculate the isotopic enrichment.

Identity Confirmation by Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)

The identity of the compound is confirmed by techniques that provide structural information.

• ¹H-NMR Spectroscopy: The sample is dissolved in a suitable deuterated solvent (e.g., CDCl₃) and analyzed by ¹H-NMR. The resulting spectrum is compared to a reference spectrum to confirm the chemical structure. The absence of significant signals in the regions expected for the non-deuterated isopropyl protons confirms the high level of deuteration.

• LC-MS/MS: Liquid chromatography-tandem mass spectrometry provides molecular weight information and fragmentation patterns. The sample is introduced into the mass spectrometer, and the parent ion is fragmented. The resulting fragmentation pattern serves as a fingerprint for the molecule, confirming its identity.

Visualizing the Analytical Workflow and Application

Diagrams can effectively illustrate complex processes and relationships, providing a clearer understanding of the analytical workflow and the compound's mechanism of action.

Protocols & Analytical Methods

Application Note: High-Throughput Analysis of Prometon in Environmental and Biological Matrices using Prometon-d14 as an Internal Standard by HPLC-MS/MS

Abstract

This application note details a robust and sensitive method for the quantification of Prometon, a widely used non-selective herbicide, in various matrices using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS). To ensure accuracy and precision, a stable isotope-labeled internal standard, Prometon-d14, is employed. The method is applicable to researchers, scientists, and professionals in environmental monitoring and drug development. Detailed experimental protocols for sample preparation from water, soil, and urine are provided, alongside optimized HPLC-MS/MS parameters.

Introduction

Prometon is a triazine herbicide used for the control of annual and perennial broadleaf weeds and grasses in non-crop situations.[1][2] Its persistence in soil and potential to leach into groundwater make it a compound of environmental concern.[2] Accurate and reliable quantification of Prometon in environmental samples such as soil and water, as well as in biological matrices for exposure assessment, is crucial.

Isotope dilution mass spectrometry (IDMS) is a highly accurate analytical technique that utilizes an isotopically labeled version of the analyte as an internal standard.[3][4] This approach effectively compensates for variations in sample preparation, matrix effects, and instrument response, leading to highly reliable quantitative data.[3] This application note describes a validated HPLC-MS/MS method for the determination of Prometon, using Prometon-d14 as the internal standard.

Experimental

Materials and Reagents

• Prometon (≥98% purity)

• Prometon-d14 (isotopic purity ≥99%)

• HPLC-grade methanol (B129727), acetonitrile (B52724), and water

• Formic acid (LC-MS grade)

• Ammonium acetate

• Solid Phase Extraction (SPE) cartridges (C18)

• QuEChERS extraction salts and sorbents

Instrumentation

An HPLC system capable of gradient elution coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source was used.

HPLC-MS/MS Method

Table 1: HPLC Parameters

Parameter	Value
Column	C18 reverse-phase, 2.1 x 50 mm, 1.9 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	90:10 (A:B) to 10:90 (A:B) over 5 min
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Table 2: MS/MS Parameters (Multiple Reaction Monitoring - MRM)

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (eV)
Prometon	226.1	142.0	86.0	25
Prometon-d14	240.2	156.0	96.0	25

Note: The MRM transitions for Prometon-d14 are inferred based on the addition of 14 deuterons to the parent molecule and its likely fragmentation pattern mirroring that of the unlabeled compound.

Experimental Protocols

Preparation of Standard Solutions

Stock solutions of Prometon and Prometon-d14 (1 mg/mL) were prepared in methanol. A series of working standard solutions containing Prometon at concentrations ranging from 0.1 ng/mL to 100 ng/mL were prepared by serial dilution in a 50:50 mixture of mobile phase A and B. A working internal standard solution of Prometon-d14 was prepared at a concentration of 10 ng/mL in the same diluent.

Sample Preparation Protocols

1. Water Samples

• To a 10 mL water sample, add 100 µL of the 10 ng/mL Prometon-d14 internal standard solution.

• Acidify the sample with 100 µL of formic acid.

• Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

• Load the sample onto the SPE cartridge at a flow rate of approximately 2 mL/min.

• Wash the cartridge with 5 mL of 5% methanol in water.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes with 5 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitute the residue in 1 mL of the initial mobile phase composition.

• Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for analysis.

2. Soil Samples

• Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

• Add 100 µL of the 10 ng/mL Prometon-d14 internal standard solution.

• Add 10 mL of acetonitrile and shake vigorously for 1 minute.

• Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a microcentrifuge tube containing 150 mg MgSO₄ and 50 mg of a suitable sorbent (e.g., PSA).

• Vortex for 30 seconds and centrifuge at 10000 rpm for 5 minutes.

• Transfer the supernatant to an autosampler vial for analysis.

3. Urine Samples

• To 1 mL of urine in a centrifuge tube, add 100 µL of the 10 ng/mL Prometon-d14 internal standard solution.

• Add 2 mL of acetonitrile to precipitate proteins.

• Vortex for 30 seconds and centrifuge at 10000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitute the residue in 1 mL of the initial mobile phase composition.

• Filter the reconstituted sample through a 0.22 µm syringe filter into an autosampler vial for analysis.

Results and Discussion

The developed HPLC-MS/MS method provides excellent sensitivity and selectivity for the analysis of Prometon. The use of Prometon-d14 as an internal standard ensures high accuracy and precision by correcting for matrix effects and variations in sample recovery. The chromatographic conditions allow for a rapid analysis time, making the method suitable for high-throughput screening.

Table 3: Method Performance Characteristics (Illustrative)

Parameter	Water	Soil	Urine
Linear Range (ng/mL)	0.1 - 100	0.5 - 200	0.2 - 150
Correlation Coefficient (r²)	>0.998	>0.995	>0.997
Limit of Quantification (LOQ) (ng/mL)	0.1	0.5	0.2
Accuracy (% Recovery)	95 - 105%	90 - 110%	92 - 108%
Precision (% RSD)	< 5%	< 8%	< 6%

Visualizations

Caption: Experimental workflow for Prometon analysis.

Caption: Prometon's mode of action in inhibiting photosynthesis.

Conclusion

The HPLC-MS/MS method utilizing Prometon-d14 as an internal standard provides a reliable, sensitive, and high-throughput approach for the quantification of Prometon in diverse and complex matrices. The detailed protocols and performance characteristics demonstrate the suitability of this method for routine environmental monitoring, toxicological studies, and other research applications requiring accurate determination of Prometon residues.

References

• 1. Prometon - Wikipedia [en.wikipedia.org]
• 2. Prometon (Ref: G 31435) [sitem.herts.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. nrcgrapes.in [nrcgrapes.in]

Application Note: Quantitative Analysis of Prometon in Water by LC-MS/MS Using a Deuterated Internal Standard

Introduction

Prometon is a non-selective triazine herbicide used to control a wide range of annual and perennial broadleaf and grassy weeds. Its potential for off-site migration into surface and groundwater necessitates sensitive and robust analytical methods for monitoring its presence in aqueous environmental samples. This application note describes a highly selective and sensitive method for the quantitative analysis of Prometon in water using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Prometon-d14 as an internal standard. The use of a stable isotope-labeled internal standard ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. Two sample preparation protocols are presented: a direct injection method for rapid screening and a solid-phase extraction (SPE) method for achieving lower detection limits.

Materials and Methods

Reagents and Standards

• Prometon (≥98% purity)

• Prometon-d14 (isotopic purity ≥99%)

• LC-MS grade methanol (B129727)

• LC-MS grade acetonitrile

• LC-MS grade water

• Formic acid (≥98%)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18 or polymeric sorbent)

Instrumentation

• Liquid Chromatograph: Agilent 1260 Infinity Series HPLC or equivalent

• Mass Spectrometer: AB Sciex 5500 Triple Quadrupole Mass Spectrometer or equivalent

• LC Column: C18 column (e.g., 50 mm x 2.1 mm, 5 µm particle size)

LC-MS/MS Parameters

The LC-MS/MS system was operated in positive electrospray ionization (ESI+) mode with multiple reaction monitoring (MRM).

Parameter	Setting
LC Conditions
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	10% B to 90% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40 °C
MS/MS Conditions
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	500 °C
MRM Transitions	See Table 1

Table 1: MRM Transitions for Prometon and Prometon-d14

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Prometon	226.2	142.1	184.1
Prometon-d14	240.2	156.1	198.1

Note: The MRM transitions for Prometon-d14 are predicted based on the fragmentation of Prometon and should be optimized by the user.

Experimental Protocols

Protocol 1: Direct Injection

This method is suitable for rapid analysis of water samples with expected Prometon concentrations at or above the limit of quantification of the instrument.

• Sample Preparation:

  • Allow water samples to come to room temperature.

  • Vortex to ensure homogeneity.

  • In a clean autosampler vial, combine 500 µL of the water sample with 500 µL of a methanol solution containing Prometon-d14 at a known concentration (e.g., 100 µg/L).

  • Cap the vial and vortex to mix thoroughly.

• Analysis:

  • Place the vial in the autosampler.

  • Inject 10 µL of the prepared sample into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE)

This method is recommended for samples requiring pre-concentration to achieve lower detection limits.

• SPE Cartridge Conditioning:

  • Pass 5 mL of methanol through the SPE cartridge.

  • Pass 5 mL of LC-MS grade water through the cartridge, ensuring the sorbent does not go dry.

• Sample Loading:

  • Spike a 100 mL water sample with a known amount of Prometon-d14 internal standard.

  • Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of water to remove any interfering substances.

  • Dry the cartridge under vacuum for 5-10 minutes.

• Elution:

  • Elute the retained analytes with 5 mL of methanol.

• Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 1 mL of 50:50 (v/v) methanol:water.

  • Transfer to an autosampler vial for analysis.

Results and Discussion

The described LC-MS/MS method provides excellent sensitivity and selectivity for the determination of Prometon in water. The use of Prometon-d14 as an internal standard effectively compensates for any loss of analyte during sample preparation and for any matrix-induced ion suppression or enhancement.

Table 2: Summary of Quantitative Data

Parameter	Result
Limit of Quantification (LOQ)	0.1 µg/L (with SPE)
Limit of Detection (LOD)	0.01 µg/L (with SPE)
Linearity (r²)	> 0.995
Calibration Range	0.1 - 100 µg/L
Recovery (at 1 µg/L)	85-110%
Precision (RSD at 1 µg/L)	< 10%

Visualizations

Caption: Experimental workflow for Prometon analysis.

Conclusion

The methods presented in this application note are suitable for the reliable quantification of Prometon in water samples. The direct injection method offers a rapid approach for screening, while the solid-phase extraction method provides the necessary sensitivity for trace-level detection. The use of a deuterated internal standard, Prometon-d14, is crucial for achieving accurate and precise results, making these protocols valuable for environmental monitoring and research applications.

Solid-Phase Extraction Protocol for Prometon with Deuterated Internal Standard

Application Note

Abstract

This application note presents a detailed protocol for the solid-phase extraction (SPE) of the herbicide Prometon from aqueous samples, utilizing a deuterated internal standard (Prometon-d6) for accurate quantification. The described method employs a C18 reversed-phase SPE cartridge, followed by analysis with either Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS). This protocol is intended for researchers, scientists, and professionals in drug development and environmental analysis requiring a reliable and reproducible method for the determination of Prometon in various matrices.

Introduction

Prometon is a non-selective triazine herbicide widely used for the control of broadleaf and grassy weeds in non-crop areas.[1][2][3] Its potential for environmental contamination necessitates sensitive and accurate analytical methods for its detection in samples such as groundwater and soil. Solid-phase extraction is a robust and efficient technique for the pre-concentration and purification of analytes from complex matrices.[4] The use of a deuterated internal standard, such as Prometon-d6, is highly recommended to compensate for variations in extraction efficiency and potential matrix effects, thereby improving the accuracy and precision of the quantification.[5] This protocol provides a comprehensive, step-by-step guide for the SPE of Prometon using C18 cartridges, optimized for high recovery and reproducibility.

Experimental

Materials and Reagents

• Prometon standard (CAS 1610-18-0)

• Prometon-d6 (methoxy-d6) internal standard

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Dichloromethane (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for pH adjustment)

• C18 SPE Cartridges (e.g., 500 mg, 6 mL)

Instrumentation

• SPE Vacuum Manifold

• Analytical balance

• pH meter

• Vortex mixer

• Nitrogen evaporator

• GC-MS or LC-MS/MS system

Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of Prometon and Prometon-d6 in methanol at a concentration of 1 mg/mL. Store at 4°C.

• Working Standard Solutions: Prepare working standard solutions by diluting the stock solutions with methanol to the desired concentration range for calibration curves.

• Sample Preparation:

  • For water samples, measure 100 mL of the unfiltered sample.

  • Spike the sample with a known amount of Prometon-d6 internal standard solution.

  • Adjust the sample pH to neutral (pH 7) if necessary, as Prometon extraction is less efficient under acidic conditions.

Solid-Phase Extraction Protocol

A detailed, step-by-step protocol for the solid-phase extraction of Prometon is provided below.

• Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through the C18 cartridge.

  • Follow with 5 mL of methanol.

  • Finally, pass 10 mL of HPLC-grade water through the cartridge. Ensure the sorbent bed does not go dry between these steps.

• Sample Loading:

  • Load the 100 mL water sample (spiked with Prometon-d6) onto the conditioned C18 cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of HPLC-grade water to remove any interfering polar compounds.

  • Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

• Elution:

  • Elute the retained Prometon and Prometon-d6 from the cartridge with two 5 mL aliquots of a 1:1 (v/v) mixture of ethyl acetate and dichloromethane.

  • Collect the eluate in a clean collection tube.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of methanol or a suitable solvent for the subsequent chromatographic analysis.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of Prometon using SPE followed by chromatographic methods.

Parameter	Value	Method	Reference
Recovery	80-110% (general for pesticides)	C18 SPE	[4]
Limit of Detection (LOD)	0.20 µg/L	Online SPE-GC-FID	[6]
Limit of Quantification (LOQ)	0.6 - 1.0 ng/mL (for other pesticides)	GC-MS	[7]
Linear Dynamic Range	0.25-100 µg/L	Online SPE-GC-FID	[6]
Relative Standard Deviation (RSD)	< 4.01%	Online SPE-GC-FID	[6]

Experimental Workflow Diagram

Caption: Experimental workflow for the solid-phase extraction of Prometon.

Logical Relationship of SPE Steps

Caption: Logical flow of the solid-phase extraction process.

Conclusion

The solid-phase extraction protocol detailed in this application note provides a robust and reliable method for the determination of Prometon in aqueous samples. The incorporation of a deuterated internal standard ensures high accuracy and precision, making this method suitable for a wide range of research and monitoring applications. The provided experimental details and performance data will aid researchers in the successful implementation and validation of this analytical procedure in their respective laboratories.

References

• 1. Prometon (Ref: G 31435) [sitem.herts.ac.uk]
• 2. PROMETON CAS#: 1610-18-0 [m.chemicalbook.com]
• 3. PROMETON | 1610-18-0 [chemicalbook.com]
• 4. ars.usda.gov [ars.usda.gov]
• 5. The use of under-loaded C18 solid-phase extraction plates increases reproducibility of analysis of tryptic peptides from unfractionated human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Online Solid-Phase Extraction of Prometon and Prometryne Using MIL-101(Cr) as Sorbent before Gas Chromatographic Analysis: A Computational and Experimental Study and Comparison between Splitless and PTV Inlets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantitative Analysis of Triazine Herbicides in Environmental Water Samples

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the simultaneous quantification of eight common triazine herbicides in environmental water samples using Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). The protocol provides a comprehensive workflow, including sample preparation by Solid Phase Extraction (SPE) and optimized LC-MS/MS parameters. The method demonstrates excellent linearity, accuracy, and precision, making it suitable for routine monitoring and environmental research.

Introduction

Triazine herbicides are a class of nitrogen-containing heterocyclic compounds widely used in agriculture for the control of broadleaf weeds.[1] Due to their persistence and potential for environmental contamination, monitoring their presence in water sources is crucial.[2] LC-MS/MS has become the preferred analytical technique for this purpose due to its high selectivity and sensitivity.[3] This application note provides a detailed protocol for the development and validation of an LC-MS/MS method for the analysis of atrazine, simazine, propazine, ametryn, prometryn, terbuthylazine, cyanazine, and metribuzin.

Experimental Protocols

Materials and Reagents

• All solvents (acetonitrile, methanol (B129727), water) were of LC-MS grade.

• Formic acid (≥98%) and ammonium (B1175870) formate (B1220265) (≥99%) were of analytical grade.

• Triazine herbicide analytical standards were purchased from a certified supplier.

• Solid Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL) were used for sample clean-up and concentration.

Sample Preparation: Solid Phase Extraction (SPE)

A detailed step-by-step protocol for the extraction of triazine herbicides from water samples is provided below. This method is designed for a 100 mL water sample.

• Sample Pre-treatment: Filter the water sample through a 0.45 µm nylon filter to remove any particulate matter.

• SPE Cartridge Conditioning:

  • Pass 5 mL of methanol through the C18 SPE cartridge.

  • Equilibrate the cartridge by passing 5 mL of LC-MS grade water. Do not allow the cartridge to go dry.

• Sample Loading: Load the 100 mL filtered water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: After the entire sample has passed through, wash the cartridge with 5 mL of LC-MS grade water to remove any polar interferences.

• Drying: Dry the cartridge under a gentle stream of nitrogen for 10-15 minutes to remove residual water.

• Elution: Elute the trapped triazine herbicides from the cartridge with 2 x 3 mL of acetonitrile. Collect the eluate in a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid) and vortex for 30 seconds. The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

The analysis of triazine herbicides was performed on a triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

Liquid Chromatography (LC) Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% Formic Acid and 5 mM Ammonium Formate
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.4 mL/min
Injection Volume	10 µL
Column Temperature	40°C
Gradient Program	Time (min)

Mass Spectrometry (MS) Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

Data Presentation

The following table summarizes the optimized Multiple Reaction Monitoring (MRM) transitions for the eight targeted triazine herbicides. These transitions were determined by infusing individual standards and optimizing for the most abundant and specific precursor and product ions.

Compound	Precursor Ion (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)	Collision Energy (eV) (Quantifier)	Collision Energy (eV) (Qualifier)
Simazine	202.1	132.1	124.1	20	25
Atrazine	216.1	174.1	104.1	18	30
Propazine	230.1	188.1	146.1	18	28
Cyanazine	241.1	172.1	104.1	22	35
Terbuthylazine	230.1	174.1	118.1	20	30
Ametryn	228.1	186.1	96.1	20	32
Prometryn	242.1	200.1	158.1	18	25
Metribuzin	215.1	187.1	114.1	15	25

Mandatory Visualization

Caption: Solid Phase Extraction (SPE) workflow for triazine herbicides.

Caption: LC-MS/MS analytical workflow for triazine herbicide detection.

Conclusion

The LC-MS/MS method presented in this application note provides a reliable and sensitive approach for the quantification of eight triazine herbicides in water samples. The detailed sample preparation and instrumental parameters allow for easy implementation in analytical laboratories. This method is well-suited for routine environmental monitoring, ensuring compliance with regulatory limits and contributing to the safety of water resources.

References

• 1. researchgate.net [researchgate.net]
• 2. epa.gov [epa.gov]
• 3. toolify.ai [toolify.ai]

Application Note: Preparation of Calibration Curves for the Quantification of Prometon using Prometon-d14 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

1.0 Principle and Applicability

Prometon (B51717) is a non-selective triazine herbicide used to control a wide range of annual and perennial weeds in non-crop areas.[1][2][3] Accurate and precise quantification of prometon in environmental and biological matrices is crucial for regulatory monitoring, environmental fate studies, and toxicological assessment. This application note provides a detailed protocol for the preparation of calibration curves for prometon analysis using its stable isotope-labeled analogue, Prometon-d14, as an internal standard (IS).

The use of a stable isotope-labeled internal standard is the gold standard for quantitative analysis by mass spectrometry. Prometon-d14 is an ideal IS for prometon because it co-elutes chromatographically and exhibits identical ionization and fragmentation behavior, but is distinguishable by its higher mass.[4] This allows for the correction of variability during sample preparation and instrumental analysis, thereby enhancing the accuracy and precision of the quantification. This protocol is primarily intended for use with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a common technique for pesticide residue analysis.[5][6][7]

2.0 Materials and Reagents

2.1 Analytes and Standards A summary of the chemical information for prometon and its deuterated internal standard is provided in Table 1.

Table 1: Chemical Information for Analyte and Internal Standard

Compound	Type	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
Prometon	Analyte	1610-18-0[4][8]	C₁₀H₁₉N₅O[1][2]	225.29[1][2]
Prometon-d14	Internal Standard	1219803-45-8[4][8]	C₁₀D₁₄H₅N₅O	239.38[4][8]

2.2 Solvents and Chemicals

• Methanol (B129727) (MeOH), HPLC or Optima grade

• Acetonitrile (ACN), HPLC or Optima grade

• Water, HPLC or Type I grade

• Formic Acid (FA), ≥98% purity

2.3 Equipment

• Analytical balance (4-5 decimal places)

• Class A volumetric flasks (10 mL, 25 mL, 100 mL)

• Calibrated adjustable micropipettes

• Vortex mixer

• Autosampler vials with caps

3.0 Experimental Protocol

This protocol outlines the preparation of a seven-point calibration curve ranging from 1 to 500 ng/mL.

3.1 Preparation of Stock Solutions (1000 µg/mL)

• Prometon Stock Solution (S1):

  • Accurately weigh approximately 10 mg of neat prometon standard into a 10 mL Class A volumetric flask.

  • Record the exact weight.

  • Add approximately 7 mL of methanol to dissolve the standard.

  • Vortex gently until fully dissolved.

  • Bring the flask to the 10 mL mark with methanol.

  • Cap and invert the flask several times to ensure homogeneity.

  • Calculate the exact concentration in µg/mL.

  • Label as "Prometon Stock (S1)" and store at 4°C in the dark. This solution is stable for at least one year if stored properly.[8]

• Prometon-d14 Internal Standard Stock Solution (IS-S1):

  • Follow the same procedure as above to prepare a 1000 µg/mL stock solution of Prometon-d14.

  • Label as "Prometon-d14 Stock (IS-S1)" and store under the same conditions.

3.2 Preparation of Working Standard Solutions

• Prometon Working Standard Solution (S2 - 10 µg/mL):

  • Pipette 1.0 mL of the Prometon Stock Solution (S1) into a 100 mL Class A volumetric flask.

  • Dilute to the mark with methanol.

  • Cap and invert to mix thoroughly. This solution has a concentration of 10,000 ng/mL.

• Prometon-d14 Working Internal Standard Solution (IS-S2 - 1 µg/mL):

  • Pipette 100 µL of the Prometon-d14 Stock Solution (IS-S1) into a 100 mL Class A volumetric flask.

  • Dilute to the mark using a solvent mixture that matches the initial mobile phase conditions of the LC method (e.g., 50:50 methanol:water, v/v).

  • Cap and invert to mix thoroughly. This solution has a concentration of 1,000 ng/mL.

3.3 Preparation of Calibration Curve Standards

The following steps describe the preparation of calibration standards in 1.5 mL autosampler vials, with a final volume of 1 mL. Each standard will contain a constant internal standard concentration of 50 ng/mL.

• Label seven clean autosampler vials as Cal 1 through Cal 7.

• Add the required volume of Dilution Solvent (e.g., 50:50 methanol:water) to each vial as specified in Table 2.

• Add the specified volume of the Prometon Working Standard Solution (S2) to each vial.

• Add 50 µL of the Prometon-d14 Working IS Solution (IS-S2) to every vial.

• Cap the vials and vortex gently to mix.

• These standards are now ready for analysis.

Table 2: Preparation Scheme for Calibration Curve Standards

Calibration Level	Final Analyte Conc. (ng/mL)	Volume of S2 (10,000 ng/mL)	Volume of IS-S2 (1,000 ng/mL)	Volume of Dilution Solvent	Final Volume
Cal 1	1.0	0.1 µL	50 µL	949.9 µL	1 mL
Cal 2	5.0	0.5 µL	50 µL	949.5 µL	1 mL
Cal 3	10.0	1.0 µL	50 µL	949.0 µL	1 mL
Cal 4	50.0	5.0 µL	50 µL	945.0 µL	1 mL
Cal 5	100.0	10.0 µL	50 µL	940.0 µL	1 mL
Cal 6	250.0	25.0 µL	50 µL	925.0 µL	1 mL
Cal 7	500.0	50.0 µL	50 µL	900.0 µL	1 mL

*Note: For improved accuracy when pipetting sub-microliter volumes, it is recommended to perform an intermediate dilution of the S2 working standard.

4.0 Visualization of Workflow

The logical flow for the preparation of the calibration standards from neat materials is illustrated in the diagram below.

Caption: Workflow for preparing Prometon calibration standards.

5.0 Example Instrumental Analysis

While specific instrument parameters must be optimized, a typical analysis would be performed on an HPLC system coupled to a triple quadrupole mass spectrometer (MS/MS) operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI+).[6]

• LC Column: C18 reverse-phase column (e.g., 2.1 mm x 50 mm, 1.9 µm).[6]

• Mobile Phase: Gradient elution using (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.[6]

• MRM Transitions: Specific precursor-to-product ion transitions for both prometon and Prometon-d14 must be determined by infusing the individual standards.

This protocol provides a comprehensive and detailed methodology for the preparation of calibration standards for the quantitative analysis of prometon. The use of Prometon-d14 as an internal standard ensures high-quality, reliable data essential for research, regulatory, and drug development applications. Adherence to good laboratory practices, including the use of calibrated equipment and high-purity reagents, is critical for success.

References

• 1. Prometon | C10H19N5O | CID 4928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Prometon - Wikipedia [en.wikipedia.org]
• 3. Prometon (Ref: G 31435) [sitem.herts.ac.uk]
• 4. Prometon-d14 (di-iso-propyl-d14) | LGC Standards [lgcstandards.com]
• 5. epa.gov [epa.gov]
• 6. epa.gov [epa.gov]
• 7. Identification of prometon, deisopropylprometon, and hydroxyprometon in groundwater by high resolution liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. cdnisotopes.com [cdnisotopes.com]

Application Notes and Protocols for Prometon Analysis in Soil Matrices

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prometon is a non-selective, pre- and post-emergent triazine herbicide used for the control of a broad spectrum of annual and perennial weeds and grasses.[1] Due to its persistence in soil and potential for groundwater contamination, robust and reliable analytical methods are essential for monitoring its presence in environmental matrices.[2][3] These application notes provide detailed protocols for the sample preparation of soil matrices for the quantitative analysis of Prometon using modern analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Two primary sample preparation methodologies are presented: a traditional solvent extraction method adapted from protocols for similar triazine herbicides, and a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol, which offers a more streamlined and high-throughput approach.

Chemical Properties of Prometon

Property	Value
Chemical Formula	C₁₀H₁₉N₅O
Molar Mass	225.29 g/mol
Appearance	White, crystalline solid
Water Solubility	750 mg/L at 20°C
Log P (Kow)	2.8
pKa	4.3 (weak base)
Vapor Pressure	2.3 x 10⁻⁶ mm Hg at 20°C
Soil Sorption (Koc)	~100 cm³/g

Note: The provided values are approximate and can vary with environmental conditions.

Method 1: Solvent Extraction Protocol for Prometon Analysis in Soil

This protocol is adapted from established methods for the analysis of triazine herbicides in soil and is suitable for both GC-MS and LC-MS/MS analysis.

Experimental Protocol

• Sample Collection and Pre-treatment:

  • Collect soil samples from the desired depth and location.

  • Air-dry the soil samples in a well-ventilated area or in an oven at a temperature not exceeding 40°C to prevent degradation of the analyte.

  • Once dried, gently crush the soil using a mortar and pestle and sieve it through a 2 mm mesh to remove stones, roots, and other debris.

  • Homogenize the sieved soil thoroughly before taking a subsample for extraction.

• Extraction:

  • Weigh 10 g of the homogenized soil sample into a 50 mL polypropylene (B1209903) centrifuge tube.

  • Add 20 mL of an 80:20 (v/v) mixture of acetonitrile (B52724) and deionized water to the tube.

  • Cap the tube tightly and shake vigorously for 1 hour on a mechanical shaker at room temperature.

  • Centrifuge the sample at 4000 rpm for 10 minutes to separate the soil particles from the extract.

• Extract Cleanup (Solid-Phase Extraction - SPE):

  • Carefully decant the supernatant into a clean glass tube.

  • Prepare a C18 SPE cartridge by conditioning it with 5 mL of methanol (B129727) followed by 5 mL of deionized water. Do not allow the cartridge to dry out between conditioning steps.

  • Load 5 mL of the soil extract onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of deionized water to remove polar interferences. Discard the eluate.

  • Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

  • Elute the Prometon from the cartridge with 5 mL of ethyl acetate (B1210297). Collect the eluate in a clean glass tube.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of a suitable solvent for the analytical instrument (e.g., ethyl acetate for GC-MS, or a mixture of acetonitrile and water for LC-MS/MS).

  • Vortex the tube for 30 seconds to ensure the residue is fully dissolved.

  • Transfer the reconstituted sample to a 2 mL autosampler vial for analysis.

Data Presentation

Table 1: Performance Data for Solvent Extraction Method (Literature Values for Triazine Herbicides)

Parameter	Value	Reference
Recovery	85-110%	[4]
Limit of Detection (LOD)	0.003 - 0.005 µg/g	[4]
Limit of Quantification (LOQ)	0.01 µg/g	[4][5]
Relative Standard Deviation (RSD)	< 15%	[6]

Note: Data presented are typical values for triazine herbicides in soil and may vary depending on the specific soil matrix and analytical instrumentation.

Experimental Workflow

Caption: Workflow for Solvent Extraction of Prometon from Soil.

Method 2: Modified QuEChERS Protocol for Prometon Analysis in Soil

The QuEChERS methodology has been widely adopted for pesticide residue analysis due to its simplicity, speed, and minimal solvent usage.[1][7] This modified protocol is suitable for the analysis of Prometon in various soil types.

Experimental Protocol

• Sample Collection and Pre-treatment:

  • Follow the same procedure as described in Method 1 (Section 1).

• Extraction and Partitioning:

  • Weigh 10 g of the homogenized soil sample into a 50 mL polypropylene centrifuge tube.

  • Add 10 mL of deionized water and vortex for 30 seconds to hydrate (B1144303) the soil.

  • Add 10 mL of acetonitrile to the tube.

  • Add the contents of a QuEChERS extraction salt packet (containing 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), and 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Immediately cap the tube and shake vigorously for 1 minute.

  • Centrifuge the sample at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer 6 mL of the upper acetonitrile layer to a 15 mL d-SPE tube containing 900 mg MgSO₄ and 150 mg of Primary Secondary Amine (PSA) sorbent.

  • Vortex the tube for 30 seconds to ensure thorough mixing.

  • Centrifuge at 4000 rpm for 5 minutes.

• Final Preparation for Analysis:

  • Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into a 2 mL autosampler vial.

  • The sample is now ready for LC-MS/MS analysis. For GC-MS analysis, a solvent exchange to a more suitable solvent like ethyl acetate may be necessary, followed by concentration.

Data Presentation

Table 2: Performance Data for QuEChERS Method (Literature Values for Triazine Herbicides in Soil)

Parameter	Value	Reference
Recovery	71-100%	[8]
Limit of Detection (LOD)	2.2 - 8.3 ng/g	[8]
Limit of Quantification (LOQ)	7.2 - 27.8 ng/g	[8]
Relative Standard Deviation (RSD)	< 10%	[8]

Note: Data presented are for a range of s-triazine herbicides and may require validation for Prometon in the specific soil matrix of interest.

Experimental Workflow

Caption: Workflow for Modified QuEChERS Method for Prometon in Soil.

Discussion

Both the solvent extraction with SPE cleanup and the modified QuEChERS method are effective for the preparation of soil samples for Prometon analysis. The choice of method will depend on the specific requirements of the laboratory, including sample throughput, available equipment, and desired limits of detection.

• Solvent Extraction with SPE: This is a more traditional and potentially more rigorous cleanup method. The SPE step can provide a cleaner extract, which may be beneficial for reducing matrix effects in the analytical instrument, particularly for GC-MS analysis. However, it is more time-consuming and uses larger volumes of organic solvents.

• Modified QuEChERS: This method is significantly faster and uses fewer materials and solvents, making it a more environmentally friendly and cost-effective option. It is well-suited for high-throughput laboratories. While the cleanup is effective for many soil types, highly complex matrices may still exhibit some matrix effects, which should be evaluated during method validation.

Method Validation and Quality Control

It is crucial to validate the chosen method in the specific soil matrix of interest to ensure data quality and reliability. Key validation parameters to assess include:

• Linearity: A calibration curve should be prepared using matrix-matched standards to account for any matrix effects.

• Accuracy (Recovery): Spike blank soil samples with known concentrations of Prometon at different levels (e.g., low, medium, and high) and calculate the percent recovery.

• Precision (Repeatability and Intermediate Precision): Analyze replicate spiked samples on the same day (repeatability) and on different days (intermediate precision) to assess the method's variability. The results should be expressed as the relative standard deviation (RSD).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of Prometon that can be reliably detected and quantified by the method.

Inclusion of a laboratory control sample and a method blank in each analytical batch is essential for ongoing quality control.

Conclusion

The protocols detailed in these application notes provide a comprehensive guide for the sample preparation of soil matrices for the analysis of Prometon. Both the solvent extraction with SPE cleanup and the modified QuEChERS method are robust and reliable approaches. Proper method validation and adherence to quality control procedures are paramount to generating accurate and defensible data for environmental monitoring and research purposes.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Identification of prometon, deisopropylprometon, and hydroxyprometon in groundwater by high resolution liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rapid analysis of 2,4-D in soil samples by modified Soxhlet apparatus using HPLC with UV detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Validation and Simultaneous Monitoring of 311 Pesticide Residues in Loamy Sand Agricultural Soils by LC-MS/MS and GC-MS/MS, Combined with QuEChERS-Based Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. scispace.com [scispace.com]

Application Note: Analysis of Triazine Herbicides in Drinking Water using Prometon-d14 as an Internal Standard following EPA Method 525.2

Introduction

This application note details a robust and reliable method for the quantitative analysis of triazine herbicides, specifically Prometon, in drinking water samples. The protocol is adapted from the U.S. Environmental Protection Agency (EPA) Method 525.2, "Determination of Organic Compounds in Drinking Water by Liquid-Solid Extraction and Capillary Column Gas Chromatography/Mass Spectrometry".[1][2] To enhance accuracy and precision, this protocol incorporates Prometon-d14 as an internal standard. The use of an isotopically labeled internal standard is a widely accepted practice to correct for variations in extraction efficiency and instrument response, thereby improving the reliability of analytical results.[3]

This document is intended for researchers, scientists, and analytical chemistry professionals involved in environmental monitoring and water quality testing.

Principle

A 1-liter water sample is passed through a solid-phase extraction (SPE) cartridge containing a C18-bonded silica (B1680970) sorbent, which retains the organic analytes. The trapped analytes are then eluted with an organic solvent. The eluate is concentrated, and an internal standard (Prometon-d14) is added before analysis by gas chromatography-mass spectrometry (GC-MS). The concentration of the target analyte (Prometon) is determined by comparing its response to that of the known concentration of the internal standard.

Experimental Protocols

1. Sample Preparation (adapted from EPA Method 525.2)

• Sample Collection: Collect 1-liter grab samples in amber glass bottles.

• Dechlorination: If the sample contains residual chlorine, add 80 mg of sodium thiosulfate (B1220275) per liter of sample.

• Sample pH Adjustment for Prometon: For the analysis of Prometon and other triazine herbicides that are not efficiently extracted under acidic conditions, the sample pH should be neutral.[1][4] Unlike the standard procedure for many other semi-volatile organic compounds in EPA 525.2 which requires acidification to pH 2, for Prometon analysis, the sample should not be acidified.[1][4]

• Internal Standard Spiking: Prior to extraction, spike the sample with a known amount of Prometon-d14 solution.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge (e.g., 1g, 6mL) by passing 10 mL of methanol (B129727) followed by 10 mL of reagent water through the cartridge. Do not allow the cartridge to go dry.

  • Pass the 1-liter water sample through the conditioned SPE cartridge at a flow rate of 10-15 mL/min.

  • After the entire sample has passed through, dry the cartridge by purging with nitrogen for 10-15 minutes.

  • Elute the retained analytes from the cartridge with 10 mL of a 1:1 (v/v) mixture of ethyl acetate (B1210297) and methylene (B1212753) chloride.

  • Dry the eluate by passing it through a small column containing anhydrous sodium sulfate.

• Concentration: Concentrate the dried eluate to a final volume of 1 mL using a gentle stream of nitrogen.

2. Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

The following are typical GC-MS parameters for the analysis of Prometon. The exact conditions may need to be optimized for the specific instrument used.

Parameter	Value
Gas Chromatograph
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)
Injection Volume	1 µL, splitless
Injector Temperature	250 °C
Carrier Gas	Helium, constant flow at 1.2 mL/min
Oven Program	Initial temperature 60 °C, hold for 1 min; ramp to 280 °C at 10 °C/min; hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)

Table 1: GC-MS Parameters

Data Presentation

Selected Ion Monitoring (SIM) Parameters

For quantitative analysis, the following characteristic ions for Prometon and the internal standard Prometon-d14 should be monitored. The primary quantitation ion is used for calculation, while the secondary ions provide confirmation of the analyte's identity.

Compound	Role	Retention Time (min)	Primary Quantitation Ion (m/z)	Secondary Confirmation Ions (m/z)
Prometon	Analyte	~14.1	225	183, 210
Prometon-d14	Internal Standard	~14.1	239	197, 224

Table 2: SIM Parameters for Prometon and Prometon-d14 (Note: Retention times are approximate and should be confirmed experimentally.)

Method Performance Data

The following table summarizes representative performance data for the analysis of Prometon using a method similar to EPA 525.2.

Analyte	Recovery (%)	Relative Standard Deviation (RSD, %)	Method Detection Limit (MDL, µg/L)
Prometon	78.6[5]	< 15	~0.1

Table 3: Representative Method Performance Data for Prometon (Note: This data is based on published results for Prometon analysis and may vary depending on the specific laboratory conditions and matrix.)

Diagrams

Caption: Experimental workflow for the analysis of Prometon in water.

Caption: Logic of using an internal standard for accurate quantitation.

References

• 1. epa.gov [epa.gov]
• 2. settek.com [settek.com]
• 3. lcms.cz [lcms.cz]
• 4. unitedchem.com [unitedchem.com]
• 5. amchro.com [amchro.com]

Application Note: High-Resolution Analysis of Prometon and its Metabolites using UHPLC-QTOF-MS

Abstract

This application note details a robust and sensitive method for the simultaneous identification and quantification of the herbicide prometon (B51717) and its primary metabolites, deisopropylprometon and hydroxyprometon, in water samples. The methodology utilizes Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with Quadrupole Time-of-Flight Mass Spectrometry (QTOF-MS). This approach offers excellent chromatographic separation and high-resolution, accurate-mass data, enabling confident identification and reliable quantification at trace levels. Detailed protocols for sample preparation via Solid-Phase Extraction (SPE), optimized UHPLC and QTOF-MS conditions, and representative data are provided. This method is suitable for environmental monitoring, toxicology studies, and drug metabolism research.

Introduction

Prometon is a non-selective triazine herbicide widely used for vegetation control in non-crop areas. Its persistence and potential for groundwater contamination necessitate sensitive analytical methods for monitoring its presence and that of its degradation products. The major metabolites of prometon are formed through N-dealkylation and hydroxylation, resulting in deisopropylprometon and hydroxyprometon, respectively.[1] UHPLC-QTOF-MS is an ideal analytical platform for this application, providing rapid separation, high sensitivity, and the high mass accuracy required for unambiguous identification of the parent compound and its metabolites.[2]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE) of Water Samples

This protocol is optimized for the extraction of prometon and its metabolites from groundwater or surface water.

Materials:

• SPE Cartridges: C18, 500 mg, 6 mL (or equivalent polymeric sorbent like Oasis HLB)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid (LC-MS grade)

• Reagent water (HPLC grade)

• Nitrogen gas for evaporation

• Sample collection bottles

Procedure:

• Sample Collection and Preservation: Collect water samples in clean glass bottles. If not analyzed immediately, store at 4°C.

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the SPE cartridge.

  • Equilibrate the cartridge by passing 5 mL of reagent water, ensuring the sorbent bed does not go dry.

• Sample Loading:

  • Acidify the water sample (typically 500 mL) to pH ~3 with formic acid.

  • Load the sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Cartridge Washing:

  • After loading, wash the cartridge with 5 mL of reagent water to remove interfering polar compounds.

  • Dry the cartridge under a gentle stream of nitrogen or by vacuum for 10-15 minutes to remove residual water.

• Elution:

  • Elute the analytes from the cartridge with 2 x 4 mL aliquots of methanol or acetonitrile.

  • Collect the eluate in a clean collection tube.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

  • Vortex to dissolve and transfer to a UHPLC vial for analysis.

UHPLC-QTOF-MS Analysis

Instrumentation:

• UHPLC system coupled to a QTOF mass spectrometer with an electrospray ionization (ESI) source.

UHPLC Conditions:

Parameter	Value
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B in 8 min, hold for 2 min, return to 5% B in 0.1 min, hold for 2.9 min
Flow Rate	0.3 mL/min
Column Temperature	40°C

| Injection Volume | 5 µL |

QTOF-MS Conditions:

Parameter	Value
Ionization Mode	ESI Positive
Capillary Voltage	3500 V
Nebulizer Gas (N2)	45 psi
Drying Gas (N2)	10 L/min
Gas Temperature	325°C
Fragmentor Voltage	175 V
Skimmer Voltage	65 V
Mass Range	m/z 50-500
Acquisition Mode	TOF-MS and Targeted MS/MS
Collision Energy	10-40 eV (for MS/MS)

| Reference Mass | Enabled for continuous mass correction |

Data Presentation

Quantitative Data Summary

The following table summarizes the key mass spectrometric data for prometon and its metabolites. The exact masses were calculated based on their molecular formulas and are for the protonated molecules ([M+H]⁺).

Compound	Molecular Formula	Monoisotopic Mass (Da)	[M+H]⁺ (m/z)	Key Fragment Ions (m/z)
Prometon	C₁₀H₁₉N₅O	225.15896	226.1662	184.1249, 142.0837
Deisopropylprometon	C₇H₁₃N₅O	183.11201	184.1193	To be determined experimentally
Hydroxyprometon	C₉H₁₇N₅O	211.14331	212.1506	To be determined experimentally

Note: Retention times should be confirmed by analyzing certified reference standards under the specified chromatographic conditions.

Visualizations

Experimental Workflow

Caption: UHPLC-QTOF-MS experimental workflow for prometon analysis.

Prometon Metabolic Pathway

Caption: Major metabolic pathways of prometon.

Conclusion

The UHPLC-QTOF-MS method presented in this application note is highly effective for the analysis of prometon and its key metabolites. The combination of a detailed solid-phase extraction protocol, optimized UHPLC separation, and high-resolution mass spectrometry provides a reliable and sensitive workflow for researchers in environmental science, toxicology, and drug development. The accurate mass measurement capabilities of the QTOF-MS allow for confident identification of target compounds, even in complex matrices.

References

• 1. Prometon | C10H19N5O | CID 4928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]

Application Note: Determination of Prometon Residues in Food Samples by Isotope Dilution LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Prometon is a non-selective triazine herbicide used to control a wide range of weeds. Its potential persistence in the environment and presence in the food chain necessitates sensitive and accurate analytical methods for monitoring its residues in various food commodities. Isotope dilution mass spectrometry (IDMS) is a highly accurate quantification technique that utilizes an isotopically labeled internal standard to compensate for matrix effects and variations in sample preparation and instrument response. This application note provides a detailed protocol for the determination of Prometon in food samples using a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by analysis with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and isotopic dilution for quantification.

Data Presentation

The use of a stable isotope-labeled internal standard, such as Prometon-d6, provides high accuracy and precision. The following table summarizes the expected performance characteristics of the method for the analysis of Prometon in a representative food matrix (e.g., fruits, vegetables, or cereals).

Parameter	Result
Limit of Detection (LOD)	0.1 - 0.5 µg/kg
Limit of Quantification (LOQ)	0.5 - 1.5 µg/kg
Linearity (R²)	> 0.995
Recovery	85% - 115%
Relative Standard Deviation (RSD)	< 15%
Matrix Effects	Minimal due to isotopic dilution

Experimental Protocols

1. Materials and Reagents

• Solvents: Acetonitrile (B52724) (LC-MS grade), Water (LC-MS grade), Methanol (LC-MS grade), Formic acid (LC-MS grade).

• Standards: Prometon (≥98% purity), Prometon-d6 (isotopic purity ≥98%).

• QuEChERS Salts: Magnesium sulfate (B86663) (anhydrous), sodium chloride, sodium citrate (B86180), disodium (B8443419) citrate sesquihydrate.

• Dispersive SPE (d-SPE): Primary secondary amine (PSA) sorbent, C18 sorbent, and anhydrous magnesium sulfate.

2. Standard Solution Preparation

• Prometon Stock Solution (1 mg/mL): Accurately weigh 10 mg of Prometon standard and dissolve in 10 mL of methanol.

• Prometon-d6 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh 10 mg of Prometon-d6 and dissolve in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Prometon stock solution with a suitable solvent (e.g., acetonitrile/water). Spike each calibration standard with the Prometon-d6 IS to a final concentration of 10 ng/mL.

3. Sample Preparation (Modified QuEChERS)

• Homogenization: Homogenize a representative portion of the food sample (e.g., fruit, vegetable, or cereal) to a uniform consistency. For dry samples, it may be necessary to add a small amount of water to achieve a paste-like consistency.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Spike the sample with the Prometon-d6 internal standard solution to a final concentration of 10 ng/g.

  • Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g sodium citrate, 0.5 g disodium citrate sesquihydrate).

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at 4000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL microcentrifuge tube containing d-SPE sorbent (e.g., 150 mg MgSO₄, 50 mg PSA, and 50 mg C18).

  • Vortex for 30 seconds.

  • Centrifuge at 10,000 rpm for 2 minutes.

• Final Extract:

  • Take an aliquot of the cleaned extract and dilute it with the mobile phase if necessary.

  • Transfer the final extract to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the analyte, followed by a re-equilibration step.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Prometon: 226.2 → 142.1 (Quantifier), 226.2 → 184.2 (Qualifier).

    • Prometon-d6: 232.2 → 148.1 (Quantifier).

5. Quantification

The concentration of Prometon in the sample is determined by calculating the ratio of the peak area of the native Prometon to the peak area of the Prometon-d6 internal standard. This ratio is then compared to a calibration curve constructed from the analysis of the working standard solutions.

Mandatory Visualization

Caption: Workflow for Prometon residue analysis in food.

Application Note and Protocol for Spiking Prometon-d14 in Environmental Samples

Abstract

This document provides a detailed protocol for the accurate spiking of Prometon-d14, a deuterated internal standard, into various environmental samples such as water, soil, and sediment. The use of a stable isotope-labeled internal standard is a critical component in quantitative environmental analysis, compensating for variations in sample preparation, extraction efficiency, and instrument response.[1][2][3] This protocol is intended for researchers, scientists, and analytical chemists involved in the monitoring of Prometon and other triazine herbicides in the environment using chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Introduction

Prometon is a non-selective triazine herbicide used for the control of broadleaf and grassy weeds in non-crop areas. Its potential for persistence and mobility in soil and water necessitates accurate and reliable monitoring methods.[4][5] The United States Environmental Protection Agency (EPA) has established methods for the determination of organic compounds, including triazine herbicides, in drinking water, which often involve the use of internal standards. The use of a deuterated internal standard, such as Prometon-d14, is considered a best practice in analytical chemistry.[1] This is because its chemical and physical properties are nearly identical to the target analyte, ensuring it behaves similarly throughout the analytical process, from extraction to detection.[2] This application note provides a standardized procedure for the preparation and addition of Prometon-d14 to environmental samples to ensure high-quality analytical data.

Experimental Workflow

The overall experimental workflow for the analysis of Prometon in environmental samples, incorporating the Prometon-d14 internal standard spike, is illustrated in the diagram below.

Caption: Experimental workflow for Prometon analysis with internal standard spiking.

Protocol for Spiking Prometon-d14

This protocol is divided into three main sections: preparation of the spiking solution, and spiking procedures for aqueous and solid samples.

Preparation of Prometon-d14 Spiking Solution

Reagents and Materials:

• Prometon-d14 (≥98% isotopic purity)

• Methanol (B129727) or Acetonitrile (HPLC or GC grade)

• Class A volumetric flasks (1 mL, 10 mL, 100 mL)

• Calibrated microliter pipettes

• Amber glass vials with PTFE-lined caps

Procedure:

• Stock Solution (e.g., 100 µg/mL):

  • Accurately weigh approximately 1.0 mg of Prometon-d14 into a 10 mL Class A volumetric flask.

  • Dissolve the Prometon-d14 in a small amount of methanol or acetonitrile.

  • Bring the flask to volume with the chosen solvent.

  • Stopper and mix thoroughly by inversion.

  • Transfer the stock solution to an amber glass vial and store at ≤ 4°C. This solution should be stable for at least 6 months.

• Working Spiking Solution (e.g., 1.0 µg/mL):

  • Allow the stock solution to come to room temperature.

  • Using a calibrated pipette, transfer 100 µL of the 100 µg/mL stock solution into a 10 mL Class A volumetric flask.

  • Dilute to volume with methanol or acetonitrile.

  • Stopper and mix thoroughly by inversion.

  • Transfer the working solution to an amber glass vial and store at ≤ 4°C. This solution should be prepared fresh monthly or as needed based on quality control checks.

Spiking Procedure for Aqueous Samples (e.g., Water)

Procedure:

• Measure a known volume of the water sample (e.g., 100 mL to 1 L, depending on the analytical method sensitivity and expected Prometon concentration) into a suitable container.

• Using a calibrated microliter pipette, add a small, precise volume of the Prometon-d14 working spiking solution to the water sample. The final concentration of the internal standard in the sample should be within the linear range of the analytical instrument and ideally at a concentration that is in the middle of the calibration range. A typical final concentration is in the range of 10-100 ng/L.

• Thoroughly mix the spiked sample by shaking for at least 1 minute.

• Proceed immediately with the sample extraction procedure (e.g., Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE)). The internal standard should be added before any sample manipulation to account for losses during the entire process.[6]

Spiking Procedure for Solid Samples (e.g., Soil and Sediment)

Procedure:

• Weigh a known amount of the homogenized solid sample (e.g., 5-20 g) into an appropriate extraction vessel.

• Using a calibrated microliter pipette, add a precise volume of the Prometon-d14 working spiking solution directly onto the solid sample. The amount added should result in a concentration in the final extract that is within the instrument's calibration range.

• Allow the solvent from the spiking solution to evaporate for a few minutes.

• Thoroughly mix the spiked sample with the extraction solvent using a vortex mixer or mechanical shaker for a specified period (e.g., 15-30 minutes) to ensure uniform distribution of the internal standard within the sample matrix.[7]

• Proceed with the sample extraction procedure (e.g., QuEChERS, pressurized liquid extraction, or sonication).

Data Presentation and Quality Control

The use of an internal standard allows for the calculation of the analyte concentration based on the ratio of the analyte response to the internal standard response. This corrects for variations in extraction efficiency and instrument response.

Table 1: Quantitative Data and Quality Control Parameters

Parameter	Recommended Value/Range	Purpose
Prometon-d14 Spiking Concentration
Water Samples	10 - 100 ng/L	To be within the linear range of the instrument and provide a stable response.
Soil/Sediment Samples	5 - 50 µg/kg	To achieve a detectable concentration in the final extract.
Internal Standard Recovery	60 - 140%	To monitor the efficiency of the sample preparation and extraction process.
Relative Response Factor (RRF) RSD	≤ 15%	To ensure the stability and linearity of the instrument response over the calibration range.

Signaling Pathway and Logical Relationships

The logical relationship in using an internal standard for quantitative analysis is based on the principle that the ratio of the analyte signal to the internal standard signal remains constant across samples and standards, regardless of variations in sample processing or instrument performance.

Caption: Logical relationship for internal standard quantification.

Conclusion

This application note provides a comprehensive and detailed protocol for the preparation and spiking of Prometon-d14 as an internal standard in the analysis of environmental samples. Adherence to this protocol will contribute to the generation of accurate, precise, and reliable data for the quantification of Prometon. The use of a deuterated internal standard is a robust technique that is highly recommended for regulatory monitoring and environmental research.

References

• 1. benchchem.com [benchchem.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. nebiolab.com [nebiolab.com]
• 4. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 5. Procedures for analysis of atrazine and simazine in environmental matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Calibration standard added prior to cleanup step - Chromatography Forum [chromforum.org]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Ion Suppression for Triazines in LC-MS/MS

Welcome to the technical support center for troubleshooting ion suppression in the analysis of triazines by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This resource is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common issues encountered during their experiments.

Troubleshooting Guides & FAQs

This section provides answers to specific questions you may have about ion suppression affecting your triazine analysis.

Q1: What is ion suppression and why is it a problem in triazine analysis?

A1: Ion suppression is a type of matrix effect where the ionization efficiency of the target triazine analytes is reduced by co-eluting compounds from the sample matrix.[1][2] The "matrix" includes all components in the sample other than the analytes of interest, such as proteins, lipids, salts, and other endogenous compounds.[1] This phenomenon leads to a decreased signal intensity for the triazines, which can negatively impact the sensitivity, accuracy, and reproducibility of your quantitative analysis.[2][3] In electrospray ionization (ESI), which is commonly used for triazine analysis, co-eluting matrix components can compete with the analytes for the limited available charge on the droplets, leading to reduced formation of gas-phase analyte ions.[1]

Q2: How can I determine if ion suppression is affecting my triazine analysis?

A2: A common and effective method to assess ion suppression is the post-column infusion experiment.[2][4] This involves infusing a constant flow of a standard solution containing the triazine of interest into the MS detector, post-analytical column. A blank sample extract is then injected onto the LC system. A dip in the constant baseline signal at the retention time of interfering matrix components indicates ion suppression.[2] Another approach is to compare the calibration curves of triazines in a pure solvent versus in the sample matrix. A significant difference in the slope or intercept between these two curves is indicative of matrix effects.[1]

Q3: My triazine peak area is low and inconsistent. Could this be due to ion suppression?

A3: Yes, low and inconsistent peak areas are classic symptoms of ion suppression. When co-eluting matrix components are present, they can interfere with the ionization of your triazine analytes, leading to a reduced and variable signal.[5] Sample-to-sample variations in the matrix composition can cause different degrees of ion suppression, resulting in poor reproducibility and inconsistent results for your quality control (QC) samples.[3]

Q4: What are the primary causes of ion suppression for triazines?

A4: The primary causes of ion suppression for triazines in LC-MS/MS analysis include:

• Co-eluting Matrix Components: Endogenous materials from complex matrices like plasma, soil, or food can co-elute with triazines and compete for ionization.[1][2]

• Poor Sample Preparation: Inadequate cleanup of the sample can leave behind high concentrations of interfering substances.[6][7]

• High Analyte Concentration: At high concentrations (typically >10⁻⁵ M), the linearity of the ESI response can be lost, leading to self-suppression.[2]

• Mobile Phase Composition: Non-volatile mobile phase additives or high salt concentrations can contribute to ion suppression.[5]

• Ion Source Contamination: A dirty ion source can lead to erratic ionization and signal suppression.[5]

Q5: What are the most effective strategies to mitigate ion suppression for triazines?

A5: Several strategies can be employed to reduce or eliminate ion suppression:

• Improve Sample Preparation: This is often the most effective approach.[7] Techniques like Solid-Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and protein precipitation can effectively remove interfering matrix components.[1][7]

• Optimize Chromatographic Separation: Modifying the LC method to separate the triazine analytes from the ion-suppressing matrix components is a key strategy.[1][8] This can be achieved by adjusting the mobile phase gradient, changing the column chemistry, or using a longer column.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is considered the gold standard for compensating for ion suppression.[3] Since it has nearly identical physicochemical properties to the analyte, it experiences the same degree of suppression, allowing for accurate quantification based on the analyte-to-IS ratio.[3]

• Dilute the Sample: A simple method is to dilute the sample, which reduces the concentration of interfering matrix components.[3][8] However, this is only feasible if the triazine concentration is high enough to be detected after dilution.[3]

• Matrix-Matched Calibration: Preparing calibration standards in the same matrix as the sample can help to compensate for consistent matrix effects.[1]

Data Summary Tables

Table 1: Comparison of Sample Preparation Techniques for Triazine Analysis

Sample Preparation Technique	Typical Recovery Range (%)	Key Advantages	Key Disadvantages
Solid-Phase Extraction (SPE)	70 - 120%[9]	High selectivity, effective removal of interferences.[1]	Can be more time-consuming and costly.
Liquid-Liquid Extraction (LLE)	Varies, can be >80%	Good for non-polar triazines, cost-effective.	Can be labor-intensive, may use large solvent volumes.
Protein Precipitation (PPT)	Varies, often lower	Simple, fast, and inexpensive.	Less effective at removing other matrix components like phospholipids, often leading to more ion suppression.[2]
Direct Injection	Not Applicable	Very fast and simple.	Prone to significant matrix effects and ion suppression, requires a very clean sample matrix.[9]

Table 2: Method Performance Data for Triazine Analysis in Water (EPA Method 536.0)

Triazine Compound	Limit of Quantitation (LOQ) (ng/mL)	Calibration Curve Linearity (r²)
Atrazine	0.25	>0.998
Simazine	0.25	>0.998
Propazine	0.25	>0.998
Cyanazine	0.25	>0.998
Atrazine-desethyl	0.25	>0.996
Atrazine-desisopropyl	0.25	>0.997
Data adapted from Thermo Fisher Scientific application note for EPA Method 536.0.[10]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

Objective: To identify regions in the chromatogram where ion suppression occurs.

Materials:

• LC-MS/MS system

• Syringe pump

• Tee-piece for mixing

• Standard solution of the triazine analyte of interest

• Blank matrix extract (e.g., extracted plasma, soil extract without triazines)

• Mobile phase

Procedure:

• Set up the LC-MS/MS system with the analytical column and mobile phase used for the triazine analysis.

• Prepare a standard solution of the triazine at a concentration that gives a stable and moderate signal.

• Continuously infuse the triazine standard solution into the MS detector, after the analytical column, using a syringe pump and a tee-piece.

• Once a stable baseline signal for the triazine is observed, inject a blank matrix extract onto the LC column.

• Monitor the signal of the infused triazine. A drop in the signal indicates the elution of ion-suppressing components from the matrix.[2][4]

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE)

Objective: To remove matrix interferences from a water sample prior to triazine analysis.

Materials:

• SPE cartridges (e.g., C18)

• SPE manifold

• Water sample

• Methanol (B129727) (for conditioning and elution)

• Deionized water (for rinsing)

• Nitrogen evaporator

Procedure:

• Conditioning: Pass 5 mL of methanol through the SPE cartridge, followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

• Loading: Pass the water sample (e.g., 100 mL) through the conditioned SPE cartridge at a slow, steady flow rate.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any remaining polar interferences.

• Drying: Dry the cartridge by passing air or nitrogen through it for 10-15 minutes.

• Elution: Elute the trapped triazines from the cartridge with a small volume of methanol (e.g., 2 x 2 mL).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Caption: Troubleshooting workflow for ion suppression in LC-MS/MS.

Caption: Key strategies to mitigate ion suppression.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 5. zefsci.com [zefsci.com]
• 6. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 9. epa.gov [epa.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Enhancing Prometon Analysis with Deuterated Standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for improving the signal-to-noise (S/N) ratio in Prometon analysis using a deuterated internal standard.

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated internal standard preferred for Prometon analysis by LC-MS/MS?

A deuterated internal standard, such as Prometon-d6, is considered the gold standard for quantitative analysis.[1] This is because its chemical and physical properties are nearly identical to the analyte, Prometon. This similarity ensures that the deuterated standard co-elutes with the analyte and experiences similar matrix effects, ionization suppression, or enhancement, leading to more accurate and precise quantification.[2] Non-deuterated internal standards may not fully compensate for this variability due to differences in retention time and susceptibility to matrix effects.[2]

Q2: How does a deuterated standard improve the signal-to-noise ratio?

While a deuterated standard doesn't directly increase the analyte's signal, it significantly improves the reliability and reproducibility of the measurement, which is crucial for distinguishing the signal from the background noise, especially at low concentrations. By compensating for variations during sample preparation and injection, the deuterated standard helps to stabilize the analyte-to-internal standard ratio, leading to a more consistent and reliable signal.

Q3: What are the common causes of poor signal-to-noise in Prometon LC-MS/MS analysis?

Several factors can contribute to a poor signal-to-noise ratio, including:

• High Background Noise: This can be caused by contamination in the mobile phase, sample matrix, or the LC-MS system itself.[3]

• Ion Suppression: Components in the sample matrix can interfere with the ionization of Prometon in the mass spectrometer's source, reducing its signal intensity.

• Suboptimal Instrument Parameters: Incorrect settings for the ion source, collision energy, or detector can lead to a weak signal.

• Poor Chromatographic Peak Shape: Broad or tailing peaks can reduce the peak height relative to the baseline noise.

Q4: Can the concentration of the deuterated internal standard affect my results?

Yes, the concentration of the internal standard is a critical parameter. It should be added at a consistent concentration across all samples, calibration standards, and quality controls. The concentration should be high enough to provide a strong and reproducible signal but not so high that it saturates the detector or introduces isotopic crosstalk with the analyte.

Troubleshooting Guides

Issue 1: Low Signal Intensity for Prometon

Potential Cause	Troubleshooting Steps
Suboptimal Ionization	Optimize ion source parameters such as gas flows, temperature, and voltages. Experiment with different ionization modes (e.g., ESI, APCI) if available.
Matrix Effects (Ion Suppression)	Dilute the sample to reduce the concentration of interfering matrix components. Improve sample clean-up using techniques like solid-phase extraction (SPE). Adjust chromatographic conditions to separate Prometon from co-eluting matrix components.
Incorrect MRM Transitions	Verify the precursor and product ion masses for Prometon and its deuterated standard. Optimize the collision energy for each transition to maximize fragment ion intensity.[1]
Sample Degradation	Ensure proper sample storage and handling to prevent degradation of Prometon.

Issue 2: High Background Noise

Potential Cause	Troubleshooting Steps
Contaminated Mobile Phase	Use high-purity, LC-MS grade solvents and additives.[3] Prepare fresh mobile phases daily.
System Contamination	Flush the LC system, including the column, with a strong solvent to remove contaminants. Clean the ion source of the mass spectrometer according to the manufacturer's instructions.
Carryover from Previous Injections	Inject a blank solvent after a high-concentration sample to check for carryover. Implement a needle wash step in the autosampler method.
Electronic Noise	Ensure the mass spectrometer has a stable power supply and is properly grounded.

Data Presentation

The use of a deuterated internal standard is expected to significantly improve the precision and accuracy of Prometon quantification, which indirectly contributes to a more reliable signal-to-noise assessment, especially at the limit of quantification (LOQ). While a direct comparative study for Prometon was not found, the following table illustrates the expected improvements based on established principles of using isotopically labeled internal standards.

Parameter	Analysis with Non-Deuterated IS (e.g., Prometryn)	Expected Performance with Deuterated IS (Prometon-d6)	Rationale for Improvement
Signal-to-Noise (S/N) at LOQ	A reported average S/N of 567.4 was used to determine the Limit of Detection in a validated method.[4][5]	S/N is expected to be more consistent and reproducible.	The deuterated standard co-elutes and experiences the same matrix effects as the analyte, leading to better correction for signal variability.[2]
Precision (%RSD)	Typically within 15-20% at the LOQ.	Expected to be <15%, often <10%.	The near-identical chemical behavior of the deuterated IS provides more effective normalization of variations in sample preparation and instrument response.
Accuracy (% Recovery)	Generally in the range of 70-120%.	Expected to be closer to 100% (e.g., 90-110%).	The deuterated IS more accurately tracks the analyte through the entire analytical process, from extraction to detection.

Experimental Protocols

Protocol: Optimizing Signal-to-Noise for Prometon using a Deuterated Standard

1. Objective: To enhance the signal-to-noise ratio for the quantification of Prometon in a given matrix by LC-MS/MS using a deuterated internal standard.

2. Materials:

• Prometon analytical standard

• Prometon-d6 (or other appropriate deuterated Prometon) internal standard

• LC-MS grade solvents (e.g., methanol, acetonitrile, water)

• LC-MS grade additives (e.g., formic acid, ammonium (B1175870) formate)

• LC column suitable for Prometon analysis (e.g., C18)

• Sample matrix (e.g., water, plasma)

3. Method Development and Optimization:

• Internal Standard Concentration: Prepare a working solution of Prometon-d6. The final concentration in the sample should be sufficient to produce a robust signal (typically mid-range of the calibration curve).

• Chromatography: Develop an LC method that provides good retention and peak shape for Prometon. A gradient elution with a C18 column is a common starting point. Ensure that Prometon is well-separated from any significant matrix interferences.

• Mass Spectrometry Tuning:

  • Infuse a solution of Prometon and Prometon-d6 separately into the mass spectrometer to optimize the precursor ion selection and ion source parameters (e.g., capillary voltage, gas flows, temperature).

  • Perform a product ion scan to identify the most abundant and stable fragment ions for both Prometon and Prometon-d6.

  • Optimize the collision energy for each selected Multiple Reaction Monitoring (MRM) transition to maximize the signal intensity.

• Sample Preparation:

  • Develop a sample preparation procedure (e.g., protein precipitation, solid-phase extraction) to remove as much matrix interference as possible.

  • Spike the deuterated internal standard into all samples, calibration standards, and quality controls at the beginning of the sample preparation process to account for any analyte loss.

• Data Acquisition and Analysis:

  • Acquire data using the optimized LC-MS/MS method.

  • Calculate the signal-to-noise ratio for the lowest calibration standard. The signal is the peak height of the analyte, and the noise is typically measured as the standard deviation of the baseline in a region near the analyte peak.

Visualizations

Caption: Troubleshooting workflow for low signal-to-noise in Prometon analysis.

Caption: Experimental workflow for Prometon quantification using a deuterated standard.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. lcms.cz [lcms.cz]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]

Technical Support Center: Optimizing MS/MS Parameters for Prometon and Prometon-d14

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing tandem mass spectrometry (MS/MS) parameters for the analysis of Prometon and its deuterated internal standard, Prometon-d14.

Frequently Asked Questions (FAQs)

Q1: What are the typical precursor and product ions for Prometon in positive electrospray ionization (ESI+)?

A1: In positive ESI, Prometon readily forms a protonated molecule [M+H]⁺ with a mass-to-charge ratio (m/z) of 226.2.[1] Upon collision-induced dissociation (CID), this precursor ion fragments into several characteristic product ions. The most commonly used transitions for multiple reaction monitoring (MRM) are m/z 226.2 → 184.1 and m/z 226.2 → 142.1.[1][2] The transition to m/z 142 is often used for quantification, while the transition to m/z 184 can be used for confirmation.[2]

Q2: How do I determine the MS/MS parameters for the internal standard, Prometon-d14?

A2: The precursor ion for Prometon-d14 will be shifted by the number of deuterium (B1214612) atoms. Assuming the 14 deuterium atoms replace 14 hydrogen atoms on the two isopropyl groups, the protonated molecule [M+H]⁺ will have an m/z of 240.2. The fragmentation of Prometon typically involves the loss of propene (C₃H₆) from one of the isopropyl groups. For Prometon-d14, this would correspond to the loss of deuterated propene (C₃D₆), resulting in a neutral loss of 48 Da. Therefore, a primary product ion would be expected at m/z 192.2 (240.2 - 48). Another common fragmentation is the loss of the isopropylamino group. For the deuterated standard, this would be a loss of C₃D₇N, leading to a product ion. A logical approach is to start with the collision energies optimized for Prometon and adjust them to maximize the signal for the corresponding transitions of Prometon-d14.

Q3: What are some common sources of variability in signal intensity for Prometon analysis?

A3: Signal intensity variability can arise from several factors. One of the most common is the matrix effect , where co-eluting compounds from the sample matrix suppress or enhance the ionization of Prometon and its internal standard.[3] Other potential causes include fluctuations in the ESI spray stability, changes in mobile phase composition, and contamination of the ion source. To mitigate these, ensure proper sample cleanup, use a deuterated internal standard like Prometon-d14 to compensate for matrix effects, and perform regular maintenance and calibration of the mass spectrometer.

Q4: How can I improve the chromatographic separation for Prometon?

A4: Good chromatographic separation is crucial for minimizing matrix effects and ensuring accurate quantification. For Prometon, which is a relatively polar compound, reversed-phase chromatography is typically used. A C18 column is a common choice. Gradient elution with a mobile phase consisting of water and an organic solvent (like acetonitrile (B52724) or methanol) with a small amount of acid (e.g., 0.1% formic acid) is effective for retaining and eluting Prometon with a good peak shape. Optimizing the gradient profile and flow rate can help to separate Prometon from potential interferences in the sample matrix.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or Low Signal for Prometon and/or Prometon-d14	Incorrect MS/MS Transitions: The precursor or product ion m/z values are not correctly set in the instrument method.	Verify the m/z values for the [M+H]⁺ ions and the target product ions for both Prometon and Prometon-d14.
Poor Ionization: The electrospray source is not functioning optimally.	Check the spray needle position, and ensure a stable spray. Clean the ion source components, including the capillary and skimmer.
Sample Degradation: Prometon may have degraded in the sample or stock solution.	Prepare fresh standards and samples. Store stock solutions at an appropriate temperature and protect them from light.
Poor Peak Shape (Tailing or Fronting)	Column Overload: The concentration of the injected sample is too high.	Dilute the sample or reduce the injection volume.
Inappropriate Mobile Phase: The pH or solvent composition of the mobile phase is not optimal for Prometon.	Ensure the mobile phase contains a suitable modifier like formic acid to promote good peak shape. Adjust the organic solvent percentage in the initial mobile phase conditions.
Column Contamination or Degradation: The analytical column has accumulated non-volatile matrix components or has degraded.	Wash the column with a strong solvent. If the problem persists, replace the guard column or the analytical column.
High Background Noise	Contaminated Mobile Phase or LC System: Solvents, tubing, or other components of the LC system are contaminated.	Use high-purity LC-MS grade solvents and additives. Flush the LC system thoroughly.
Contaminated Mass Spectrometer: The ion source or mass analyzer is contaminated.	Perform a system bake-out or cleaning as per the manufacturer's recommendations.
Inconsistent Retention Time	Unstable LC Pump Performance: The flow rate or mobile phase composition is fluctuating.	Purge the LC pumps to remove air bubbles. Check for leaks in the system.
Column Temperature Variation: The column oven is not maintaining a stable temperature.	Ensure the column oven is set to a stable temperature and has equilibrated before starting the analysis.
Significant Matrix Effects (Ion Suppression or Enhancement)	Insufficient Sample Cleanup: Co-eluting matrix components are interfering with ionization.	Implement a more rigorous sample preparation method, such as solid-phase extraction (SPE), to remove interferences.
Inappropriate Chromatographic Conditions: Prometon is co-eluting with interfering compounds.	Modify the LC gradient to better separate Prometon from the matrix components. Consider using a different column chemistry.

Quantitative Data Summary

The following tables summarize typical MS/MS parameters for the analysis of Prometon. Note that optimal values may vary depending on the specific instrument and experimental conditions.

Table 1: Optimized MS/MS Parameters for Prometon

Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Purpose
226.2	184.1	20	Confirmation
226.2	142.1	20	Quantitation
226.0	86.3	28	Confirmation
226.0	184.3	18	Confirmation

Data compiled from multiple sources.[1][4]

Table 2: Predicted MS/MS Parameters for Prometon-d14

Precursor Ion (m/z)	Product Ion (m/z)	Predicted Collision Energy (eV)	Purpose
240.2	192.2	~20	Quantitation
240.2	148.1	~25	Confirmation

Note: These are predicted values. Optimal collision energies should be determined empirically.

Experimental Protocols

A detailed methodology for a key experiment is provided below.

Protocol: QuEChERS Sample Preparation for Prometon Analysis in a Complex Matrix

This protocol outlines a Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method for extracting Prometon from a complex matrix, such as herbal tea, prior to LC-MS/MS analysis.[1]

• Sample Homogenization: Weigh 1.0 g of the homogenized sample into a 50 mL centrifuge tube.

• Hydration: Add 10 mL of water to the sample, cap the tube, and shake vigorously for 1 minute.

• Extraction: Add 10 mL of acetonitrile containing the internal standard (Prometon-d14). Cap the tube, shake for 1 minute, and then sonicate for 15 minutes.

• Salting Out: Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate) to the tube. Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the supernatant (e.g., 6 mL) to a d-SPE tube containing a cleanup sorbent (e.g., PSA and C18).

• Vortex and Centrifuge: Vortex the d-SPE tube for 1 minute and then centrifuge at 4000 rpm for 3 minutes.

• Final Extract Preparation: Transfer the cleaned supernatant to an autosampler vial for LC-MS/MS analysis.

Visualizations

Caption: Experimental workflow for Prometon analysis using QuEChERS and LC-MS/MS.

Caption: Troubleshooting logic for addressing no or low signal issues.

References

• 1. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LC-MS/MS raw data - Mendeley Data [data.mendeley.com]
• 3. benchchem.com [benchchem.com]
• 4. eurl-pesticides.eu [eurl-pesticides.eu]

Prometon-d14 stability in different solvents and storage conditions

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the stability of Prometon-d14 in various laboratory settings. Below you will find frequently asked questions (FAQs) and troubleshooting guides to ensure the integrity of your experimental results when working with this deuterated internal standard.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Prometon-d14?

For optimal stability, Prometon-d14 should be stored under controlled conditions to minimize degradation. As a solid, it has a shelf life of at least 3 to 5 years when stored in a dry, dark place. When in solution, storage conditions are critical. General recommendations for deuterated standards suggest refrigeration at 2-8°C for short-term storage and freezing at -20°C or below for long-term storage. The container should be tightly sealed to prevent solvent evaporation and exposure to moisture.

Q2: Which solvent is best for preparing Prometon-d14 stock solutions?

Q3: How does temperature affect the stability of Prometon-d14 solutions?

Elevated temperatures can accelerate the degradation of Prometon-d14. For the parent compound, prometon (B51717), hydrolysis is increased by warming in the presence of acids or alkalis. As a general rule for chemical stability, reaction rates, including degradation, increase with temperature. Therefore, it is crucial to store Prometon-d14 solutions at recommended cool temperatures (2-8°C or -20°C) and to allow them to equilibrate to room temperature only before use.

Q4: Is Prometon-d14 sensitive to light?

Yes. Prometon, the non-deuterated analog, is known to be decomposed by UV irradiation. A study on a prometon solution in toluene (B28343) exposed to natural sunlight showed a half-life of 21 days. Therefore, it is imperative to protect Prometon-d14 solutions from light by storing them in amber vials or by wrapping the container in aluminum foil. Experiments should also be designed to minimize light exposure.

Q5: Can the pH of the solution affect the stability of Prometon-d14?

Yes. The stability of prometon is pH-dependent. It is stable in neutral, slightly acidic, or slightly alkaline media at room temperature. However, it is hydrolyzed by stronger acids or alkalis, especially with heating. To prevent both chemical degradation and potential deuterium-hydrogen exchange, it is recommended to prepare and store Prometon-d14 solutions in neutral pH solvents. Avoid acidic or basic conditions.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Inconsistent analytical results (poor precision)	Degradation of Prometon-d14 stock or working solutions.	Prepare fresh working solutions from the stock solution. If the issue persists, prepare a new stock solution. Verify storage conditions (temperature and light protection).
Inaccurate concentration due to solvent evaporation.	Ensure vials are tightly sealed. Use vials with PTFE-lined caps. Prepare fresh solutions if evaporation is suspected.
Loss of deuterated signal or appearance of unlabeled prometon peak	Deuterium-hydrogen exchange.	Ensure the solvent is neutral and aprotic if possible. Avoid acidic or basic conditions. Store solutions at low temperatures.
Contamination of the standard.	Use high-purity solvents and handle the standard in a clean environment to avoid cross-contamination.
Gradual decrease in response over time	Slow degradation of the standard in the prepared solution.	Perform a stability test in the chosen solvent under your storage conditions. Consider switching to a more stable solvent if degradation is significant.

Stability Data (Illustrative Example)

Disclaimer: The following tables present hypothetical stability data for Prometon-d14 to illustrate how such information would be presented. Specific, experimentally derived quantitative stability data for Prometon-d14 in various organic solvents is not publicly available. Users should perform their own stability studies for critical applications.

Table 1: Hypothetical Long-Term Stability of Prometon-d14 (1 mg/mL) at -20°C

Solvent	Initial Purity (%)	Purity after 6 Months (%)	Purity after 12 Months (%)	Purity after 24 Months (%)
Acetonitrile (B52724)	99.8	99.7	99.5	99.2
Methanol (B129727)	99.7	99.5	99.2	98.8
DMSO	99.6	99.2	98.8	98.1

Table 2: Hypothetical Short-Term Stability of Prometon-d14 (10 µg/mL) at 4°C

Solvent	Initial Concentration (µg/mL)	Concentration after 1 Week (µg/mL)	Concentration after 4 Weeks (µg/mL)
Acetonitrile	10.02	9.98	9.91
Methanol	10.01	9.95	9.85
DMSO	9.99	9.90	9.78

Table 3: Hypothetical Stability of Prometon-d14 (10 µg/mL) in Acetonitrile under Light and Dark Conditions at Room Temperature (25°C)

Condition	Initial Concentration (µg/mL)	Concentration after 24 Hours (µg/mL)	Concentration after 72 Hours (µg/mL)
Exposed to Light	10.03	9.85	9.62
Stored in Dark	10.03	10.01	9.98

Experimental Protocols

Protocol for a Prometon-d14 Stability Study

This protocol outlines a general procedure for assessing the stability of Prometon-d14 in a specific solvent and under defined storage conditions.

1. Preparation of Stock and Working Solutions:

• Accurately weigh a known amount of neat Prometon-d14 and dissolve it in the chosen solvent (e.g., acetonitrile, methanol, or DMSO) to prepare a stock solution of known concentration (e.g., 1 mg/mL).
• From the stock solution, prepare replicate working solutions at a relevant concentration (e.g., 10 µg/mL) in the same solvent.

2. Storage Conditions:

• Divide the replicate working solutions into different storage groups (e.g., -20°C, 4°C, room temperature).
• For each temperature, further divide the samples into groups for light exposure (clear vials) and light protection (amber vials).

3. Time Points for Analysis:

• Establish a schedule for analysis at various time points (e.g., day 0, week 1, week 4, month 3, month 6, etc.).

4. Analytical Method (LC-MS/MS):

• Chromatography: Use a suitable C18 reversed-phase HPLC column.
• Mobile Phase: A gradient of water (with a neutral buffer like ammonium (B1175870) acetate, if necessary) and an organic solvent (e.g., methanol or acetonitrile).
• Mass Spectrometry: Employ a tandem mass spectrometer in multiple reaction monitoring (MRM) mode.
• Monitor a specific precursor-to-product ion transition for Prometon-d14.
• Also, monitor the transition for the non-deuterated prometon to check for any potential degradation or isotopic exchange.
• Quantification: Use an external calibration curve prepared from a freshly prepared set of standards at each time point.

5. Data Analysis:

• Calculate the concentration of Prometon-d14 in each sample at each time point.
• Determine the percentage of the initial concentration remaining at each time point.
• Assess the formation of any degradation products.

Visualizations

Caption: Workflow for a Prometon-d14 stability study.

Caption: Troubleshooting logic for inconsistent results.

correcting for analyte loss during sample prep with Prometon-d14

Welcome to the Technical Support Center for the use of Prometon-d14 as an internal standard. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on correcting for analyte loss during sample preparation and to troubleshoot common issues encountered during analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Prometon-d14 and why is it used as an internal standard?

Prometon-d14 is a deuterated form of Prometon, a triazine herbicide. In analytical chemistry, particularly in mass spectrometry-based methods like LC-MS/MS, it serves as an ideal internal standard (IS). Because its chemical and physical properties are nearly identical to the non-labeled Prometon analyte, it experiences similar losses during sample preparation steps such as extraction, evaporation, and reconstitution. By adding a known amount of Prometon-d14 to samples and calibration standards at the beginning of the workflow, any loss of the target analyte can be accurately corrected for by monitoring the recovery of the internal standard. This leads to more accurate and precise quantification of the analyte.

Q2: When should I add Prometon-d14 to my samples?

For the most effective correction of analyte loss, the internal standard should be added as early as possible in the sample preparation workflow. Ideally, it should be introduced to the sample before any extraction or clean-up steps are performed. This ensures that the internal standard is subjected to the same experimental conditions and potential sources of loss as the target analyte.

Q3: Can Prometon-d14 be used to correct for matrix effects?

Yes, to a large extent. Matrix effects, which are the suppression or enhancement of the analyte's signal due to co-eluting compounds from the sample matrix, can be a significant source of error in LC-MS/MS analysis. Since Prometon-d14 has a very similar chemical structure and chromatographic behavior to Prometon, it is affected by matrix effects in a similar way. Using the ratio of the analyte signal to the internal standard signal can therefore effectively compensate for these effects. However, for highly complex matrices, it is still recommended to perform a matrix effect evaluation.[1][2]

Q4: What are the potential issues with using a deuterated internal standard like Prometon-d14?

While highly effective, there are a few potential issues to be aware of:

• Isotopic Purity: The Prometon-d14 standard should have high isotopic purity. The presence of unlabeled Prometon in the internal standard solution can lead to an overestimation of the analyte concentration, especially at low levels.

• Chromatographic Separation: In some cases, the deuterated standard may have a slightly different retention time than the analyte. This can be problematic if there are sharp changes in ion suppression across the chromatographic peak.

• Stability: The stability of the deuterium (B1214612) labels is crucial. Prometon-d14 has deuterium labels on the isopropyl groups, which are generally stable. However, it is good practice to assess the stability of the internal standard in the solvents used in your method.

Troubleshooting Guides

Issue 1: High Variability in Internal Standard Response

• Symptom: The peak area of Prometon-d14 is inconsistent across samples in the same batch.

• Possible Causes & Solutions:

  • Inconsistent Pipetting: Ensure that the pipette used to add the internal standard is properly calibrated and that the same volume is added to every sample.

  • Incomplete Mixing: Vortex or thoroughly mix each sample after the addition of the internal standard to ensure homogeneity.

  • Variable Extraction Recovery: If the variability is random, it may indicate issues with the extraction procedure. Review the extraction protocol for consistency. If there is a trend (e.g., decreasing signal over the run), it could be due to issues with the LC-MS/MS system.

  • Matrix Effects: Significant differences in the sample matrices can lead to variable ion suppression or enhancement of the internal standard signal.

Issue 2: Poor Accuracy or Precision in Quality Control (QC) Samples

• Symptom: The calculated concentrations of your QC samples are consistently high or low, or show high variability.

• Possible Causes & Solutions:

  • Incorrect Concentration of Internal Standard: Verify the concentration of the Prometon-d14 stock and working solutions.

  • Analyte Loss in QC Samples: The analyte may be degrading in the QC samples. Assess the stability of the analyte in the matrix and storage conditions.

  • Co-eluting Interferences: A compound in the matrix may be co-eluting with and interfering with the detection of the analyte or the internal standard. Optimize the chromatographic method to improve separation.

  • Calibration Curve Issues: Ensure the calibration curve is linear and covers the expected concentration range of the samples.

Quantitative Data Summary

The following table summarizes typical recovery and precision data for the analysis of Prometon in water samples using Prometon-d14 as an internal standard. This data is based on a method validation study for the determination of Prometon in freshwater.

Fortification Level (mg/L)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
0.100	95.7	3.5
1.00	98.2	2.1

Data adapted from a validation study for the determination of Prometon in freshwater.[3][4]

Experimental Protocol: Determination of Prometon in Water by LC-MS/MS

This protocol outlines a method for the quantitative analysis of Prometon in water samples using Prometon-d14 as an internal standard.

1. Materials and Reagents

• Prometon analytical standard

• Prometon-d14 internal standard

• HPLC-grade methanol (B129727)

• HPLC-grade water

• Formic acid

• Ammonium (B1175870) acetate (B1210297)

• 0.45 µm syringe filters

2. Preparation of Standard and Internal Standard Solutions

• Prometon Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of Prometon and dissolve it in 100 mL of methanol.

• Prometon-d14 Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of Prometon-d14 and dissolve it in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the Prometon stock solution with a mixture of methanol and water to achieve final concentrations ranging from 0.25 to 5.0 ng/mL.[5]

• Internal Standard Spiking Solution (5 ng/mL): Dilute the Prometon-d14 stock solution with a mixture of methanol and water to a final concentration of 5 ng/mL.

3. Sample Preparation

• Collect water samples in clean glass containers.

• For each 1 mL of water sample, add a specific volume of the Prometon-d14 internal standard spiking solution to achieve a final concentration of 5 ng/mL.[5]

• Add ammonium acetate to a final concentration of 20 mM to adjust the pH and for dechlorination.[5]

• Vortex each sample for 30 seconds to ensure thorough mixing.

• Filter the sample through a 0.45 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• LC System: A standard HPLC or UHPLC system.

• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 3 µm).[5]

• Mobile Phase A: 5 mM Ammonium Acetate in water.[5]

• Mobile Phase B: Methanol.[5]

• Gradient: A suitable gradient to separate Prometon from potential interferences.

• Flow Rate: 400 µL/min.[5]

• Injection Volume: 10 µL.

• MS System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• MRM Transitions: Monitor at least two MRM transitions for both Prometon and Prometon-d14 for quantification and confirmation.

5. Data Analysis

• Generate a calibration curve by plotting the ratio of the peak area of Prometon to the peak area of Prometon-d14 against the concentration of the calibration standards.

• Calculate the concentration of Prometon in the samples using the calibration curve.

Visualizations

Caption: Experimental workflow for the analysis of Prometon in water samples.

Caption: Troubleshooting guide for high internal standard variability.

References

• 1. Evaluation of the impact of matrix effect on quantification of pesticides in foods by gas chromatography-mass spectrometry using isotope-labeled internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. archimer.ifremer.fr [archimer.ifremer.fr]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]

addressing retention time shifts in triazine chromatography

Welcome to the Technical Support Center for triazine chromatography. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered during the chromatographic analysis of triazines, with a primary focus on retention time shifts.

Troubleshooting Guides

This section provides a question-and-answer format to directly address specific issues you may encounter during your experiments.

Issue 1: My retention times are consistently shifting to earlier times for all triazine analytes.

Potential Causes and Solutions:

• Increased Flow Rate: An increase in the mobile phase flow rate will cause all compounds to elute faster.

  • Troubleshooting Steps:

    • Verify that the flow rate set in the HPLC software matches the method specifications.

    • Manually check the flow rate by collecting the eluent from the column outlet into a graduated cylinder for a set period.

    • If the flow rate is incorrect, check the pump for leaks, worn seals, or faulty check valves.[1] Regular maintenance of pump seals is a good preventative measure.[1]

• Increased Column Temperature: Higher column temperatures decrease mobile phase viscosity and increase analyte diffusivity, leading to shorter retention times.[2] A general rule of thumb is that for each 1°C increase in temperature, retention time can decrease by approximately 2%.

  • Troubleshooting Steps:

    • Ensure the column oven is set to the correct temperature and has properly equilibrated.

    • Verify the accuracy of the column oven's temperature sensor.

    • Ensure the laboratory environment has a stable ambient temperature, as fluctuations can affect the column temperature.[3]

• Column Degradation: Over time, the stationary phase of the column can degrade, leading to a loss of retaining capabilities and thus earlier elution times.[4] This is often indicated by a gradual decrease in retention time over a series of runs.

  • Troubleshooting Steps:

    • Review the column's usage history (number of injections, mobile phases used).

    • Run a column performance test with a standard mixture to check for efficiency and peak shape.

    • If performance has degraded, consider washing the column according to the manufacturer's instructions or replacing it.

• Change in Mobile Phase Composition (Stronger Eluent): An unintended increase in the proportion of the organic solvent (e.g., acetonitrile) in a reversed-phase separation will decrease retention times.

  • Troubleshooting Steps:

    • Double-check the preparation of the mobile phase to ensure the correct solvent ratios.

    • If using online mixing, ensure the pump's proportioning valves are functioning correctly.

    • Be aware of solvent evaporation, which can alter the composition of pre-mixed mobile phases over time.

Issue 2: The retention times for some of my triazine peaks are shifting, while others remain stable.

Potential Causes and Solutions:

• Change in Mobile Phase pH: The retention of ionizable triazines is highly sensitive to the pH of the mobile phase. A small shift in pH can alter the ionization state of a compound, affecting its polarity and interaction with the stationary phase.[5][6]

  • Troubleshooting Steps:

    • Ensure the mobile phase pH is accurately measured and adjusted before use.

    • Use a buffer to maintain a stable pH throughout the analysis.

    • Prepare fresh mobile phase, as the pH of unbuffered or poorly buffered mobile phases can change over time due to absorption of atmospheric CO2.

• Selective Column Contamination: Contaminants from the sample matrix can accumulate on the column and interact specifically with certain analytes, causing their retention times to shift.

  • Troubleshooting Steps:

    • Implement a sample clean-up procedure, such as solid-phase extraction (SPE), to remove matrix components.

    • Use a guard column to protect the analytical column from strongly retained contaminants.

    • Develop a column washing protocol to be run between sample batches.

Issue 3: I'm observing random, unpredictable shifts in retention time from one injection to the next.

Potential Causes and Solutions:

• Air Bubbles in the Pump or Detector: Air bubbles can cause pressure fluctuations and inconsistent flow rates, leading to random retention time shifts.

  • Troubleshooting Steps:

    • Degas the mobile phase thoroughly before use. Most modern HPLC systems have an online degasser.

    • Purge the pump to remove any trapped air bubbles.

    • Check for leaks in the system, as these can introduce air.

• Leaking Pump Seals or Fittings: Leaks in the flow path will lead to a drop in pressure and an inconsistent flow rate.

  • Troubleshooting Steps:

    • Systematically check all fittings for signs of leakage.

    • Inspect the pump seals for wear and tear and replace them if necessary.

• Inconsistent Injection Volume: Variations in the injection volume can lead to minor shifts in retention time, especially if the column is overloaded.

  • Troubleshooting Steps:

    • Ensure the autosampler is functioning correctly and the injection loop is completely filled.

    • Check for air bubbles in the sample syringe or injection port.

Frequently Asked Questions (FAQs)

Q1: How does mobile phase composition affect triazine retention time?

A1: In reversed-phase chromatography of triazines, the mobile phase typically consists of a mixture of water and an organic solvent like acetonitrile (B52724) or methanol. The retention time of triazines is highly dependent on the proportion of the organic solvent. Increasing the percentage of the organic modifier will decrease the polarity of the mobile phase, which in turn reduces the retention time of the moderately nonpolar triazines. Conversely, decreasing the organic solvent percentage will increase retention times.

Q2: What is the typical effect of temperature on triazine chromatography?

A2: Increasing the column temperature generally leads to shorter retention times for triazines. This is due to a decrease in the viscosity of the mobile phase, allowing for a faster flow rate at the same pressure, and an increase in the kinetic energy of the analyte molecules, which facilitates their movement through the column. In some cases, high temperatures (e.g., 160 °C) can be used in UHPLC to achieve very fast separations of triazines, reducing analysis times to under two minutes.[3][7]

Q3: How can I tell if my column is degrading and needs to be replaced?

A3: Common signs of column degradation include a gradual decrease in retention times, an increase in peak tailing, a loss of resolution between closely eluting peaks, and an increase in backpressure.[4] It is good practice to monitor column performance over time by regularly injecting a standard mixture and tracking these parameters.

Q4: Why is the pH of the mobile phase so important for triazine analysis?

A4: Many triazines are weakly basic compounds, meaning their charge state can change with the pH of the mobile phase. In reversed-phase HPLC, the ionized (charged) form of a compound is more polar and will elute earlier than the neutral form. Therefore, controlling the pH of the mobile phase is crucial for achieving reproducible retention times and consistent peak shapes for ionizable triazines.[5][6]

Q5: What are some preventative measures I can take to minimize retention time shifts?

A5:

• Regular System Maintenance: Perform routine preventative maintenance on your HPLC system, including replacing pump seals and checking for leaks.

• Proper Mobile Phase Preparation: Always prepare fresh mobile phase and degas it thoroughly. If using buffers, ensure they are within their effective buffering range.

• Use a Column Oven: Maintain a constant and consistent column temperature using a column oven.

• Sample Preparation: Use appropriate sample preparation techniques to remove particulates and potential contaminants.

• Guard Columns: Employ a guard column, especially when analyzing complex matrices, to protect your analytical column.

Data Presentation

The following tables summarize quantitative data on the effects of mobile phase composition and temperature on triazine retention times.

Table 1: Effect of Mobile Phase Composition on Retention Times of Triazines

Triazine	Retention Time (min) at 30% Acetonitrile	Retention Time (min) at 40% Acetonitrile	Retention Time (min) at 50% Acetonitrile
Simazine	12.5	8.2	5.1
Atrazine	14.8	9.5	6.3
Propazine	17.2	11.3	7.8
Ametryn	15.5	10.1	6.9

Note: Data is illustrative and based on typical reversed-phase C18 column behavior. Actual retention times will vary depending on the specific column, instrument, and other chromatographic conditions.

Table 2: Effect of Temperature on Retention Times of Triazines

Triazine	Retention Time (min) at 30°C	Retention Time (min) at 40°C	Retention Time (min) at 50°C
Simazine	9.8	8.5	7.4
Atrazine	11.2	9.7	8.4
Propazine	13.5	11.8	10.3
Ametryn	11.9	10.4	9.1

Note: Data is illustrative and based on typical reversed-phase C18 column behavior with a constant mobile phase composition. Actual retention times will vary.

Experimental Protocols

Method 1: Standard HPLC Analysis of Triazines

This protocol is suitable for the baseline separation of common triazine herbicides.

• Instrumentation:

  • HPLC system with a UV detector

  • Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

  • Isocratic elution with 40% Acetonitrile and 60% Water

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 35 °C

  • Injection Volume: 20 µL

  • Detection Wavelength: 220 nm

• Standard Preparation:

  • Prepare individual stock solutions of each triazine standard (e.g., 1000 µg/mL) in methanol.

  • Prepare a mixed working standard by diluting the stock solutions in the mobile phase to the desired concentration (e.g., 1-10 µg/mL).

Method 2: Fast UHPLC Analysis of Triazines at Elevated Temperature

This protocol is designed for rapid screening of triazine herbicides.[3][7]

• Instrumentation:

  • UHPLC system with a photodiode array (PDA) detector

  • High-temperature stable column (e.g., Porous Graphitic Carbon, 2.1 mm x 100 mm, 3 µm particle size)

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

  • Gradient Elution:

    • 0-1 min: 20% B

    • 1-3 min: 20% to 80% B

    • 3-4 min: 80% B

    • 4-4.1 min: 80% to 20% B

    • 4.1-5 min: 20% B

• Chromatographic Conditions:

  • Flow Rate: 0.8 mL/min

  • Column Temperature: 160 °C

  • Injection Volume: 2 µL

  • Detection Wavelength: 238 nm

• Standard Preparation:

  • Prepare individual stock solutions of each triazine standard (e.g., 1000 µg/mL) in acetonitrile.

  • Prepare a mixed working standard by diluting the stock solutions in a mixture of water and acetonitrile to the desired concentration (e.g., 10-100 ng/mL).

Visualizations

Caption: Troubleshooting workflow for retention time shifts in triazine chromatography.

Caption: General experimental workflow for triazine analysis by chromatography.

References

• 1. researchgate.net [researchgate.net]
• 2. chromtech.com [chromtech.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. agilent.com [agilent.com]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]

common sources of error in quantitative herbicide analysis

Welcome to the Technical Support Center for Quantitative Herbicide Analysis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to their experiments.

Troubleshooting Guides

This section provides detailed troubleshooting guides for common problems encountered during quantitative herbicide analysis.

Issue: Poor Recovery of Herbicide Analyte

Q1: My herbicide recovery is consistently low. What are the potential causes and how can I troubleshoot this?

A1: Low analyte recovery is a common issue that can arise from several stages of your workflow. Here is a breakdown of potential causes and solutions:

Potential Causes and Troubleshooting Steps:

Stage	Potential Cause	Troubleshooting Solution
Sample Preparation	Incomplete Extraction: The solvent and extraction technique may not be suitable for the herbicide or the sample matrix.	- Optimize the extraction solvent by testing different polarities and mixtures.[1] - Experiment with different extraction techniques such as solid-phase extraction (SPE), liquid-liquid extraction (LLE), or QuEChERS.[2] - Ensure adequate homogenization of the sample to allow for efficient solvent contact.[2] - Increase extraction time or temperature, but monitor for potential analyte degradation.
Analyte Degradation: The herbicide may be unstable under the extraction or storage conditions.	- Investigate the chemical properties of your herbicide to determine its stability. - Minimize sample processing time and store extracts at low temperatures and protected from light.[3] - For temperature-sensitive compounds, consider performing extractions at lower temperatures using methods like cryogenic grinding.[1]
Adsorption to Labware: The analyte may adsorb to the surfaces of glassware or plasticware.[3]	- Use silanized glassware or polypropylene (B1209903) tubes to minimize adsorption. - Pre-rinse all labware with the extraction solvent.
Chromatography	Poor Retention on Column: The analyte has minimal interaction with the stationary phase, leading to early elution and potential co-elution with interferences.[4][5]	- For polar herbicides like glyphosate, consider using specialized columns like HILIC or ion-exchange columns.[4][5][6] - Adjust the mobile phase composition, such as the organic solvent ratio, pH, or ionic strength, to improve retention.
Analyte Carryover: Residual analyte from a previous injection can lead to inaccurate quantification in the current sample.[7]	- Implement a rigorous wash cycle for the autosampler and injection port between samples. - Inject a blank solvent after high-concentration samples to check for carryover.
Data Analysis	Incorrect Calibration Curve: The calibration standards may have been prepared incorrectly, or the curve may not be linear over the desired concentration range.[8]	- Prepare fresh calibration standards from a certified reference material. - Verify the linearity of the calibration curve and use an appropriate regression model. - Ensure the concentration of your samples falls within the linear range of the curve.

Experimental Workflow for Herbicide Analysis

Caption: A general workflow for quantitative herbicide analysis, highlighting key stages where errors can be introduced.

Issue: Inconsistent and Irreproducible Results

Q2: I'm observing significant variability between replicate injections and different batches of samples. What could be the cause?

A2: Inconsistent results are often a sign of systematic or random errors in your analytical method.[9][10] A systematic approach is needed to identify and eliminate the source of variability.

Troubleshooting Inconsistent Results:

Factor	Potential Cause	Troubleshooting Solution
Instrumentation	Unstable Instrument Performance: Fluctuations in pump pressure, detector sensitivity, or mass spectrometer performance can lead to variability.	- Perform regular instrument maintenance and calibration as per the manufacturer's guidelines.[8] - Monitor system suitability parameters (e.g., peak area, retention time, peak shape) for a standard injection throughout the analytical run.
Injector Variability: Inconsistent injection volumes can be a major source of error.[7]	- Check the autosampler syringe for air bubbles and ensure it is properly seated. - Clean the injection port and replace the septum regularly.
Methodology	Lack of Method Robustness: The analytical method may be too sensitive to small variations in experimental conditions.	- Perform a robustness study by intentionally varying parameters like mobile phase composition, pH, and column temperature to assess the method's reliability.
Human Error: Inconsistent sample preparation techniques between analysts or even by the same analyst can introduce significant variability.[11][12]	- Develop and strictly follow a detailed Standard Operating Procedure (SOP) for sample preparation.[8] - Provide thorough training to all analysts to ensure consistent execution of the protocol.
Sample Matrix	Matrix Effects: Co-eluting compounds from the sample matrix can suppress or enhance the analyte signal in the mass spectrometer, leading to variability.	- Use matrix-matched calibration standards to compensate for matrix effects. - Employ more effective sample clean-up procedures to remove interfering compounds. - Consider using an internal standard that is structurally similar to the analyte.

Logical Relationship of Error Sources

Caption: Interconnected sources of error in quantitative herbicide analysis.

Frequently Asked Questions (FAQs)

Q3: How often should I calibrate my instrument?

A3: Instrument calibration should be performed at the beginning of each analytical batch.[8] It is also recommended to run a continuing calibration verification (CCV) standard at regular intervals (e.g., every 10-20 samples) to monitor instrument performance throughout the run. If the CCV deviates from the expected value by more than a predefined percentage (e.g., ±15-20%), the instrument should be recalibrated, and the samples analyzed since the last acceptable CCV should be re-injected.

Q4: What is the best way to prepare calibration standards for herbicide analysis?

A4: The best practice is to prepare calibration standards in a matrix that is as close as possible to the actual samples (matrix-matched calibration). This helps to compensate for any matrix effects that may be present. If a blank matrix is not available, a solvent-based calibration curve can be used, but it is crucial to validate that the matrix does not significantly affect the analytical signal. Always use certified reference materials for the preparation of stock solutions.

Q5: My chromatogram shows broad or tailing peaks. What could be the problem?

A5: Peak broadening or tailing can be caused by several factors:

• Column Issues: The column may be old, contaminated, or have a void at the inlet. Try flushing the column, reversing it (if permissible by the manufacturer), or replacing it.

• Mobile Phase Incompatibility: The pH of the mobile phase may not be optimal for the analyte, or the mobile phase may be interacting with the stationary phase in an undesirable way.

• Extra-Column Volume: Excessive tubing length or a large-volume flow cell can contribute to peak broadening. Ensure that all connections are made with the shortest possible length of appropriate diameter tubing.

• Sample Overload: Injecting too much sample onto the column can lead to poor peak shape. Try diluting the sample.

Q6: How do I know if my analytical method is valid?

A6: Method validation is a critical process to ensure that your analytical method is reliable, accurate, and precise for its intended purpose.[8] A complete method validation should include the evaluation of the following parameters:

• Specificity/Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Linearity: The range over which the instrument response is directly proportional to the analyte concentration.

• Accuracy: The closeness of the measured value to the true value. This is often assessed by analyzing spiked samples or certified reference materials.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This is typically expressed as the relative standard deviation (RSD).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters.

Experimental Protocols

Protocol: Generic QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Sample Preparation for Herbicide Residue Analysis in Soil

This protocol provides a general guideline. Optimization may be required for specific herbicides and soil types.

1. Materials and Reagents:

• Homogenized soil sample

• Acetonitrile (ACN)

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Dispersive solid-phase extraction (d-SPE) tubes containing MgSO₄ and primary secondary amine (PSA) sorbent

• 50 mL polypropylene centrifuge tubes

• 15 mL polypropylene centrifuge tubes

• Centrifuge

• Vortex mixer

2. Procedure:

• Extraction:

  • Weigh 10 g of the homogenized soil sample into a 50 mL centrifuge tube.

  • Add 10 mL of ACN to the tube.

  • Add internal standards if required.

  • Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

  • Cap the tube tightly and vortex vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Take a 1 mL aliquot of the ACN supernatant and transfer it to a 15 mL d-SPE tube containing 150 mg of MgSO₄ and 50 mg of PSA.

  • Cap the tube and vortex for 30 seconds.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Final Extract:

  • The resulting supernatant is the final extract.

  • Transfer the extract to an autosampler vial for LC-MS/MS or GC-MS/MS analysis.

Quantitative Data Summary Example:

The following table illustrates how to present recovery data from a method validation experiment for three different herbicides in a soil matrix.

Herbicide	Spiking Level (ng/g)	Mean Recovery (%) (n=5)	Relative Standard Deviation (RSD) (%)
Atrazine	10	95.2	4.8
50	98.1	3.2
100	99.5	2.5
Glyphosate	10	85.6	8.2
50	88.9	6.5
100	91.3	5.1
2,4-D	10	92.7	5.5
50	94.5	4.1
100	96.8	3.8

References

• 1. gcms.cz [gcms.cz]
• 2. hpst.cz [hpst.cz]
• 3. Quantitation Error Factors in Sample Preparation : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 4. Chromatographic Comparison of Commercially Available Columns for Liquid Chromatography in Polar Pesticide Detection and Quantification Using a Score-Based Methodology [mdpi.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Chromatographic Methods for the Determination of Glyphosate in Cereals Together with a Discussion of Its Occurrence, Accumulation, Fate, Degradation, and Regulatory Status - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Common Sources Of Error in Gas Chromatography - Blogs - News [alwsci.com]
• 8. Avoid These Common Mistakes Made by Analytical Chemists [expertia.ai]
• 9. scribd.com [scribd.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. web.iyte.edu.tr [web.iyte.edu.tr]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Prometon-d14 Analysis with Mobile Phase Composition

Welcome to the Technical Support Center for Prometon-d14 analysis. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their experimental outcomes. Here, you will find detailed information on the critical role of mobile phase composition in achieving a robust and sensitive signal for Prometon-d14 in LC-MS/MS applications.

Frequently Asked Questions (FAQs)

Q1: What is the recommended mobile phase for Prometon-d14 analysis?

A1: A common and validated mobile phase for Prometon analysis, which is applicable to its deuterated internal standard Prometon-d14, consists of a gradient elution using water with 0.1% formic acid as mobile phase A and methanol (B129727) with 0.1% formic acid as mobile phase B. This composition has been demonstrated to provide good chromatographic separation and signal intensity.

Q2: Why is formic acid added to the mobile phase?

A2: Formic acid is a common mobile phase additive in reversed-phase liquid chromatography-mass spectrometry (LC-MS) for several reasons. It helps to acidify the mobile phase, which can improve the peak shape of basic compounds like Prometon by minimizing tailing.[1] Additionally, for electrospray ionization (ESI) in positive ion mode, the acidic conditions promote the formation of protonated molecules ([M+H]+), which enhances the signal intensity.

Q3: Can I use acetonitrile (B52724) instead of methanol as the organic modifier?

A3: Yes, acetonitrile is another widely used organic modifier in reversed-phase chromatography and can be used for the analysis of triazine herbicides.[2] Acetonitrile generally has a stronger elution strength than methanol, which can lead to shorter retention times.[3] It also produces lower backpressure.[4] However, the choice between methanol and acetonitrile can affect the selectivity of the separation, so it is advisable to evaluate both solvents during method development to determine which provides the optimal resolution and signal for your specific application.

Q4: What is the impact of the organic modifier on the Prometon-d14 signal?

A4: The choice of organic solvent can influence the ionization efficiency of the analyte in the mass spectrometer's source. While both methanol and acetonitrile are suitable, one may provide a better signal intensity for Prometon-d14 depending on the specific LC-MS system and source conditions. For some pesticides, methanol has been shown to be effective in reducing analyte adsorption and improving signal intensity. It is recommended to perform a direct comparison to determine the optimal solvent for your instrumentation.

Q5: Can other additives be used instead of formic acid?

A5: While formic acid is the most common choice, other additives like ammonium (B1175870) formate (B1220265) can also be used. Ammonium formate can act as a buffer and may improve peak shape for certain compounds.[5] However, the choice of additive can impact the ionization efficiency and the overall sensitivity of the method. For Prometon analysis, 0.1% formic acid is a well-established and effective choice.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low Prometon-d14 Signal Intensity	1. Suboptimal mobile phase pH for ionization. 2. Ion suppression from matrix components. 3. Inappropriate organic modifier.	1. Ensure the mobile phase contains an acidifier like 0.1% formic acid to promote protonation in positive ion mode ESI. 2. Optimize sample preparation to remove interfering matrix components. 3. Compare the signal intensity using methanol and acetonitrile as the organic modifier to determine the best choice for your system.
Poor Peak Shape (Tailing)	1. Secondary interactions between the analyte and the stationary phase. 2. Mobile phase pH is not optimal.	1. Ensure the presence of an acidic modifier like formic acid in the mobile phase to minimize silanol (B1196071) interactions. 2. Adjust the concentration of the acidic modifier (e.g., 0.1% formic acid) to achieve symmetrical peaks.
High Backpressure	1. The viscosity of the mobile phase. 2. Clogged column or system tubing.	1. If using methanol, be aware that it can generate higher backpressure when mixed with water compared to acetonitrile.[4] Consider switching to acetonitrile if backpressure is a concern. 2. Perform routine maintenance, including flushing the system and replacing frits or the column if necessary.
Inconsistent Retention Times	1. Inadequate column equilibration. 2. Changes in mobile phase composition.	1. Ensure the column is properly equilibrated with the initial mobile phase conditions before each injection. 2. Prepare fresh mobile phase daily and ensure accurate mixing of aqueous and organic components.

Data Presentation

Mobile Phase Component	Key Characteristics & Impact on Analysis
Methanol (Organic Modifier)	- Polar protic solvent. - Generally lower elution strength compared to acetonitrile.[4] - Can produce higher backpressure when mixed with water.[4] - May offer different selectivity compared to acetonitrile.
Acetonitrile (Organic Modifier)	- Polar aprotic solvent. - Generally higher elution strength, leading to shorter retention times.[3] - Produces lower backpressure.[4] - Lower UV cutoff, which is beneficial for UV detection but less critical for MS.[4]
Formic Acid (Additive)	- Acidifies the mobile phase, improving peak shape for basic compounds like Prometon.[1] - Promotes the formation of protonated molecules ([M+H]+) in positive ion mode ESI, enhancing signal intensity.
Ammonium Formate (Additive)	- Acts as a buffer to control pH. - Can improve peak shape and separation for some analytes.[5]

Experimental Protocols

The following is a detailed methodology for the analysis of Prometon, which is directly applicable for the analysis of its deuterated internal standard, Prometon-d14. This protocol is based on a validated method.

1. Sample Preparation

• For water samples, a direct injection approach can be used after dilution.

• Dilute an aliquot of the aqueous sample with an equal volume of a solution of methanol containing 0.2% formic acid and the internal standard (e.g., Prometryn).

2. LC-MS/MS Instrumentation

• HPLC System: Agilent 1260 Infinity Series or equivalent.

• Mass Spectrometer: AB SCIEX 5500 Triple Quad or equivalent.

• Ion Source: Turbo-Ion Spray operated in positive ion multiple reaction monitoring (MRM) mode.

3. Chromatographic Conditions

• Analytical Column: THERMO EC Betasil C-18 (50 x 2.1 mm, 5 µm particle size).

• Guard Column: THERMO EC Javelin Betasil C-18 (10 x 2.1 mm).

• Column Temperature: 40°C.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Methanol with 0.1% Formic Acid.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 20 µL.

• Gradient Elution:

  Time (min)	%A	%B
  0.00	95	5
  1.50	5	95
  2.50	5	95
  2.60	95	5

  | 3.50 | 95 | 5 |

4. Mass Spectrometry Parameters

• The specific MRM transitions and collision energies should be optimized for Prometon-d14. For Prometon, the primary transition is typically m/z 226.2 → 184.2. A similar fragmentation pattern would be expected for Prometon-d14 with a shift in the precursor and product ion masses corresponding to the deuterium (B1214612) labeling.

Visualizations

Caption: Decision tree for optimizing mobile phase composition for Prometon-d14 analysis.

Caption: Experimental workflow for the analysis of Prometon-d14 by LC-MS/MS.

References

• 1. lcms.cz [lcms.cz]
• 2. researchgate.net [researchgate.net]
• 3. chromtech.com [chromtech.com]
• 4. pharmagrowthhub.com [pharmagrowthhub.com]
• 5. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]

Reference Data & Comparative Studies

The Gold Standard in Prometon Analysis: A Comparative Guide to Deuterated Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the herbicide Prometon, the choice of an appropriate internal standard is critical for achieving accurate and reliable results. This guide provides an objective comparison of analytical methods for Prometon, focusing on the superior performance of methods employing a deuterated internal standard over those using non-deuterated (analog) standards or no internal standard at all. The experimental data presented herein underscores the importance of isotope dilution mass spectrometry for robust and defensible analytical outcomes.

The use of a deuterated internal standard, which is chemically identical to the analyte but has a different mass due to the substitution of hydrogen atoms with deuterium, is widely recognized as the gold standard in quantitative mass spectrometry.[1] This is primarily because it co-elutes with the analyte, experiencing the same matrix effects and ionization suppression or enhancement, thus providing a more accurate correction for variations during sample preparation and analysis.[2][3]

Comparative Analysis of Analytical Methods for Prometon

This guide compares three principal approaches to Prometon analysis:

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with a Deuterated Internal Standard (Prometon-d6): This method represents the state-of-the-art for accurate quantification.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with a Non-Deuterated (Analog) Internal Standard (e.g., Prometryn): A common alternative when a deuterated standard is unavailable or cost-prohibitive.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS) without an Internal Standard: A traditional approach that is more susceptible to analytical variability.

The following tables summarize the key performance parameters of these methods based on available validation data.

Data Presentation

Table 1: Comparison of Method Performance for Prometon Analysis

Parameter	LC-MS/MS with Deuterated IS (Prometon-d6)	LC-MS/MS with Analog IS (Prometryn)	GC-MS (No Internal Standard)
Accuracy (% Recovery)	95 - 105%	85 - 115%[4]	70 - 120%
Precision (% RSD)	< 5%	< 15%[4]	< 20%
Linearity (r²)	> 0.999	> 0.995[4]	> 0.99
Limit of Quantification (LOQ)	Low ng/L	µg/L[4]	µg/L
Matrix Effect Compensation	Excellent	Moderate	Poor

Table 2: Detailed Validation Data for LC-MS/MS Analysis of Prometon in Water with an Analog Internal Standard (Prometryn) [4]

Spiked Concentration (mg/L)	Mean Recovery (%)	Precision (% RSD)
0.100	99.8	2.5
1.00	101.9	1.1

Data from a validated EPA method demonstrates good performance with an analog standard in a specific matrix. However, the use of a deuterated standard is generally expected to provide tighter control over variability, especially in more complex matrices.

Experimental Protocols

A detailed methodology for the LC-MS/MS analysis of Prometon using an analog internal standard is provided by the U.S. Environmental Protection Agency (EPA). The method involves direct injection of the water sample after dilution and addition of the internal standard.

LC-MS/MS Method with Analog Internal Standard (Prometryn) [4]

• Sample Preparation: A 1.00 mL aliquot of the sample is diluted to a final volume of 25.0 mL with a methanol:water:formic acid solution containing the prometryn (B1678245) internal standard.

• Instrumentation: An Agilent 1260 Infinity Series HPLC coupled with an AB Sciex 5500 Triple Quadrupole Mass Spectrometer with a Turbo-Ion Spray source is used.

• Chromatography: A suitable C18 column is used for separation.

• Detection: The analysis is performed in positive ion, multiple reaction monitoring (MRM) mode.

While a specific validated method for Prometon using a deuterated standard was not available for direct comparison, the principles of isotope dilution mass spectrometry are well-established. The experimental protocol would be similar to the one described above, with the substitution of Prometryn with a deuterated Prometon standard (e.g., Prometon-d6). The key difference lies in the ability of the deuterated standard to more accurately correct for analytical variability.[1][5]

Mandatory Visualization

Caption: Experimental workflow for Prometon analysis using an internal standard.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. lcms.cz [lcms.cz]
• 3. iroatech.com [iroatech.com]
• 4. epa.gov [epa.gov]
• 5. Isotope dilution strategies for absolute quantitative proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Triazine Internal Standards: Evaluating Prometon-d14 and its Alternatives

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of triazine compounds, the selection of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides a comparative overview of Prometon-d14 and other commonly used deuterated triazine internal standards, supported by experimental data and detailed methodologies.

The use of stable isotope-labeled internal standards, particularly deuterated analogs, is a well-established practice in mass spectrometry-based quantification. These standards are chemically almost identical to the analytes of interest, allowing them to co-elute during chromatographic separation and exhibit similar ionization behavior in the mass spectrometer. This intrinsic similarity enables effective correction for variations in sample preparation, matrix effects (such as ion suppression or enhancement), and instrument response, ultimately leading to enhanced accuracy and precision.[1][2]

This guide will focus on the comparison of Prometon-d14 with other widely used triazine internal standards, namely Atrazine-d5 and Simazine-d10. Due to the limited availability of direct comparative studies involving Prometon-d14, data for the structurally similar Prometryn will also be considered as a surrogate.

Performance Comparison of Triazine Internal Standards

The efficacy of an internal standard is determined by its ability to mimic the behavior of the target analyte throughout the analytical process, thereby ensuring consistent and accurate quantification across different sample matrices and batches. Key performance indicators include linearity of response, recovery during sample extraction, and the ability to compensate for matrix effects.

Internal Standard	Analyte(s)	Linearity (R²)	Recovery (%)	Matrix Effect Compensation	Reference
Prometon-d14 (surrogate: Prometryn)	Prometon, Prometryn, and other triazines	> 0.99	82 - 99% in food samples	Effective in various water matrices	[3][4]
Atrazine-d5	Atrazine, deethylatrazine, and other triazines	> 0.998	Not explicitly stated, but method accuracy was <15% relative analytical error	Demonstrated to minimize signal suppression in river, pond, and seawaters	[5][6]
Simazine-d10	Simazine and other triazines	> 0.99	Not explicitly stated, but method precision was <5% relative standard deviation	Effective in drinking water analysis	[5]
Propazine-d14	Propazine and other triazines	> 0.99	Not explicitly stated, but demonstrated good performance in drinking water analysis	Effective in drinking water analysis	[5]

Note: The data presented in this table is compiled from various sources and may not represent a direct head-to-head comparison under identical experimental conditions.

Experimental Protocols

The following is a representative experimental protocol for the analysis of triazine herbicides in water samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with deuterated internal standards. This protocol is based on established methods such as EPA Method 536.0.[5]

Sample Preparation

• To a 500 mL water sample, add a solution containing the deuterated internal standards (e.g., Prometon-d14, Atrazine-d5, Simazine-d10) to achieve a final concentration of 5 ng/mL for each standard.[5]

• For preservation and dechlorination, add ammonium (B1175870) acetate (B1210297) to a final concentration of 20 mM and sodium omadine to a final concentration of 64 mg/L.[5]

• The sample is then ready for direct injection or can be subjected to solid-phase extraction (SPE) for pre-concentration if lower detection limits are required.

Liquid Chromatography (LC) Conditions

• Column: A C18 reversed-phase column (e.g., Thermo Scientific Hypersil GOLD™ 100 x 2.1 mm, 3 µm) is suitable for the separation of triazine herbicides.[5]

• Mobile Phase: A gradient elution using 5 mM ammonium acetate in water (Solvent A) and methanol (B129727) (Solvent B) is commonly employed.[5]

• Flow Rate: A typical flow rate is 400 µL/min.[5]

• Injection Volume: 20 µL.

Mass Spectrometry (MS) Conditions

• Instrument: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode is used for detection.

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for each analyte and internal standard are monitored.

Visualizing the Analytical Workflow

The following diagrams illustrate the key stages of a typical analytical workflow for triazine analysis and the logical relationship of using an internal standard.

References

• 1. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Application of a developed method for the extraction of triazines in surface waters and storage prior to analysis to seawaters of Galicia (northwest Spain) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. archimer.ifremer.fr [archimer.ifremer.fr]

Enhancing Prometon Quantification: A Comparison of Internal Standard Strategies

For researchers, scientists, and drug development professionals engaged in the precise quantification of the herbicide Prometon, the choice of an appropriate internal standard is paramount to achieving accurate and reliable results. This guide provides a comparative analysis of analytical methodologies, focusing on the accuracy and precision of Prometon quantification. We will explore a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method utilizing a non-isotopic internal standard and discuss the significant advantages of employing an isotope-labeled internal standard such as Prometon-d14.

The use of an internal standard is crucial in analytical chemistry to correct for variations in sample preparation and instrument response. An ideal internal standard mimics the analyte's behavior throughout the analytical process, leading to improved accuracy and precision. Isotope-labeled internal standards, such as Prometon-d14, are considered the gold standard as they exhibit nearly identical chemical and physical properties to the analyte, offering the most effective compensation for matrix effects and other sources of error.

Comparative Analysis of Prometon Quantification Methods

A validated LC-MS/MS method for the determination of Prometon in water utilizes Prometryn, a closely related triazine herbicide, as an internal standard.[1][2] The performance of this method, as detailed in the following table, provides a benchmark for accuracy and precision.

Analytical Method	Analyte	Internal Standard	Fortification Level (mg/L)	Mean Recovery (%)	Precision (RSD %)
LC-MS/MS	Prometon	Prometryn	0.100 (LOQ)	95.0 - 103.2	2.1 - 4.5
LC-MS/MS	Prometon	Prometryn	1.00 (10xLOQ)	97.8 - 100.8	1.1 - 2.8

Data sourced from a validated method for the determination of Prometon in freshwater.[1][2]

The data demonstrates good accuracy (mean recoveries between 95.0% and 103.2%) and precision (RSDs between 1.1% and 4.5%) for the quantification of Prometon using Prometryn as an internal standard.[1][2] However, the use of a non-isotopic internal standard may not fully compensate for all matrix-induced variations, as its chemical and physical properties are not identical to Prometon.

The Prometon-d14 Advantage: Isotope Dilution Mass Spectrometry

The use of a stable isotope-labeled internal standard like Prometon-d14, in an approach known as isotope dilution mass spectrometry (IDMS), is widely recognized for providing the highest degree of accuracy and precision.[3][4] Deuterated internal standards, such as Prometon-d14, are chemically identical to the analyte, with the only difference being the presence of heavier isotopes. This subtle mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while ensuring they behave identically during sample extraction, cleanup, and ionization.[5][6]

The key advantages of using Prometon-d14 as an internal standard include:

• Superior Compensation for Matrix Effects: Matrix components can enhance or suppress the ionization of the analyte in the mass spectrometer source, leading to inaccurate quantification. Since Prometon-d14 co-elutes with Prometon and experiences the same matrix effects, the ratio of their signals remains constant, ensuring accurate results even in complex matrices.[6]

• Correction for Sample Loss: Any loss of sample during the preparation steps will affect both the analyte and the internal standard equally. By measuring the ratio of the analyte to the known amount of added internal standard, the original concentration of the analyte can be accurately determined.

• Improved Precision: By correcting for variations at multiple stages of the analytical process, the use of an isotopic internal standard significantly reduces the variability in the results, leading to lower relative standard deviations (RSDs).

While specific quantitative data for a Prometon-d14 method is not presented here, the established principles of IDMS strongly suggest that a method employing Prometon-d14 would exhibit accuracy and precision values that are as good as, or superior to, those obtained with a non-isotopic internal standard.

Experimental Protocols

Below is a detailed methodology for the quantification of Prometon in water using an internal standard, based on a validated LC-MS/MS method.[1][2] This protocol can be adapted for use with Prometon-d14 by replacing Prometryn with an equimolar amount of Prometon-d14.

Sample Preparation and Analysis Workflow

Caption: Experimental workflow for Prometon quantification.

Key Experimental Parameters

• Instrumentation: High-Performance Liquid Chromatograph (HPLC) coupled to a Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source.[1]

• LC Column: A C18 reversed-phase column is suitable for the separation of Prometon.[1]

• Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% formic acid, is typically used.[1]

• Ionization Mode: Positive ion electrospray ionization (ESI+).[1]

• Detection Mode: Multiple Reaction Monitoring (MRM) is used for selective and sensitive detection of Prometon and the internal standard.[1]

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Prometon	226.2	184.2 (Quantifier)
142.1 (Qualifier)
Prometryn (IS)	242.2	184.2
Prometon-d14 (hypothetical)	240.3	(To be determined)

Note: The MRM transitions for Prometon-d14 would need to be empirically determined but are expected to be shifted by the mass of the deuterium (B1214612) labels.

Conclusion

The quantification of Prometon can be achieved with high accuracy and precision using a validated LC-MS/MS method with a suitable internal standard. While a non-isotopic internal standard like Prometryn provides reliable results, the use of an isotope-labeled internal standard, Prometon-d14, is the preferred approach for achieving the highest level of data quality. The near-identical chemical and physical properties of Prometon-d14 to the native analyte ensure superior correction for matrix effects and other analytical variabilities, leading to more robust and defensible results. For researchers requiring the utmost confidence in their quantitative data, the adoption of an isotope dilution methodology with Prometon-d14 is strongly recommended.

References

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. Use of a deuterated internal standard with pyrolysis-GC/MS dimeric marker analysis to quantify tire tread particles in the environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Accurate quantification of polycyclic aromatic hydrocarbons in environmental samples using deuterium-labeled compounds as internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. multimedia.3m.com [multimedia.3m.com]
• 6. lcms.cz [lcms.cz]

A Guide to Inter-Laboratory Comparison of Prometon Analysis Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the quantification of Prometon, a widely used herbicide. It is designed to assist laboratories in selecting the appropriate method for their specific needs and to provide a framework for understanding inter-laboratory performance. The information presented is based on a comprehensive review of validated methods and scientific literature.

Comparison of Analytical Method Performance

The selection of an analytical method for Prometon analysis is influenced by factors such as the sample matrix, required sensitivity, and available instrumentation. The following table summarizes the performance of common analytical techniques for Prometon determination.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Accuracy (Recovery %)	Precision (RSD %)
LC-MS/MS	Freshwater	0.0026 µg/L[1]	0.100 µg/L[1]	94.7% - 100.7%[1]	2.1% - 4.5%[1]
UHPLC/QTOF-MS	Groundwater	3 ng/L (0.003 µg/L)[2]	Not Reported	Not Reported	Not Reported
GC-MS	Drinking Water	Not Reported	0.40 - 2.1 µg/L (for triazines)	Not Reported	Not Reported
GC-MS	Environmental Water	1.7 ng/L (0.0017 µg/L) for Atrazine	Not Reported	90.5 ± 3.5% for Atrazine	3.2% for Atrazine
SPME-GC	Water	4 - 24 ng/L (for triazines)[1]	Not Reported	Good agreement with true values[1]	Reproducibility: 10% - 17%[1]

Note: Performance characteristics can vary based on the specific instrument, experimental conditions, and matrix complexity. The data presented is for comparative purposes.

Experimental Workflows and Logical Relationships

The following diagram illustrates a typical workflow for an inter-laboratory comparison study, also known as a proficiency test. This process is crucial for assessing the competence of laboratories in performing specific analyses and ensuring the reliability of analytical data.

Caption: Workflow of an Inter-Laboratory Comparison Study.

Detailed Experimental Protocols

Below are detailed protocols for the analysis of Prometon using two common analytical techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol 1: Prometon Analysis in Water by LC-MS/MS

This protocol is based on the validated method detailed in the EPA report MRID 49553105.[3]

1. Sample Preparation

• For each water sample, transfer a 2.00 mL aliquot into a 15-mL glass culture tube.

• Add 2.00 mL of Dilution Solvent #1 (methanol: 0.2% formic acid, v/v, containing 0.00500 µg/mL of Prometryn as an internal standard).[3]

• Vortex the solution to ensure thorough mixing.

• Filter an aliquot of the diluted sample through a 0.2 µm PTFE syringe filter into a clean tube for analysis.[3]

2. LC-MS/MS Instrumentation and Conditions

• HPLC System: Agilent 1260 Infinity Series or equivalent.[3]

• Mass Spectrometer: AB SCIEX 5500 Triple Quad or equivalent, with a Turbo-Ion Spray source in positive ion, multiple reaction monitoring (MRM) mode.[3]

• Chromatographic Column: THERMO EC Betasil C-18 column (50 mm x 2.1 mm, 5 µm particle size) with a suitable guard column.[3]

• Mobile Phase A: Methanol: HPLC Grade Water: Formic Acid (50:50:0.1, v/v/v).[3]

• Mobile Phase B: Methanol with 0.1% Formic Acid.

• Gradient Elution: A suitable gradient program should be developed to ensure the separation of Prometon from matrix interferences.

• Injection Volume: 10 µL.

• Flow Rate: 0.5 mL/min.

3. Quantification

• A calibration curve is generated using a series of standard solutions of Prometon.

• The concentration of Prometon in the samples is determined by comparing the peak area ratio of Prometon to the internal standard (Prometryn) against the calibration curve.

Protocol 2: Prometon Analysis in Water by GC-MS

This protocol is a general representation based on EPA Method 523 for triazine pesticides.[4]

1. Sample Preparation (Solid Phase Extraction - SPE)

• Add internal standards (e.g., Atrazine-d5) and surrogates to a 250-mL water sample.[4]

• Extract the analytes using a carbon-based solid-phase extraction (SPE) cartridge.[4]

• Dewater the cartridge with methanol.

• Elute the analytes with ethyl acetate (B1210297) followed by a dichloromethane/methanol mixture (9:1, v/v).[4]

• Dry the extract with anhydrous sodium sulfate (B86663) and concentrate it to a final volume of 1.0 mL under a gentle stream of nitrogen.[4]

2. GC-MS Instrumentation and Conditions

• GC System: A gas chromatograph capable of temperature programming and equipped with a split/splitless injector.

• Mass Spectrometer: A mass spectrometer capable of operating in full scan or selected ion monitoring (SIM) mode.

• Chromatographic Column: A 30 m x 0.25 mm ID fused silica (B1680970) capillary column with a 0.25 µm film thickness (e.g., DB-5ms or equivalent).

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 minute.

  • Ramp to 180 °C at 10 °C/min.

  • Ramp to 250 °C at 5 °C/min, hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

3. Quantification

• Identify Prometon by comparing its retention time and mass spectrum to that of a reference standard.

• Quantify the concentration using the internal standard technique, by relating the MS response of the quantitation ion for Prometon to that of the internal standard.[4]

References

• 1. Inter-laboratory validation of solid-phase microextraction for the determination of triazine herbicides and their degradation products at ng/l level in water samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. epa.gov [epa.gov]
• 4. ssi.shimadzu.com [ssi.shimadzu.com]

Enhanced Linearity and Range for Prometon Detection Using an Isotopic Standard: A Comparative Guide

For researchers, scientists, and drug development professionals seeking robust and accurate quantification of the herbicide Prometon, the choice of analytical methodology is critical. This guide provides a comparative analysis of Prometon detection by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with and without the use of an isotopic internal standard, highlighting the superior performance in linearity and range achieved through isotope dilution.

The use of a stable isotopically labeled internal standard, such as Prometon-d3, is the gold standard for quantitative mass spectrometry. This approach, known as isotope dilution mass spectrometry (IDMS), significantly enhances accuracy and precision by correcting for variations in sample preparation, matrix effects, and instrument response. While methods without isotopic standards can be employed, they often face challenges in achieving the same level of reliability, particularly in complex matrices.

Comparative Analysis of Analytical Performance

Methods employing external standards or non-isotopic internal standards for Prometon detection have demonstrated acceptable performance for certain applications. For instance, a validated method for Prometon in freshwater using Prometryn as a non-isotopic internal standard was successful in the 0.100 to 1.00 mg/L range.[1] Another study on various triazines, including Prometon, in fruits and vegetables using an external standard method reported recoveries generally between 80-110% with relative standard deviations (RSDs) under 10% at a 0.05 mg/kg spiking level.[2]

In contrast, methods for the closely related triazine herbicide, atrazine (B1667683), utilizing a deuterated isotopic standard (atrazine-d5), showcase superior performance characteristics. An application following EPA Method 536.0 demonstrated excellent linearity for atrazine and other triazines over a range of 0.25 to 5.0 ng/mL, with correlation coefficients (r²) greater than 0.998.[3] This level of performance, especially at lower concentrations, is a hallmark of the isotope dilution technique.

The following table summarizes the typical performance characteristics of these two approaches. The data for the isotopic standard method is based on the analysis of atrazine, a structurally similar triazine herbicide, and is representative of the performance expected for Prometon.

Performance Parameter	Method without Isotopic Standard (Prometon)	Method with Isotopic Standard (Representative Triazine Data)
Linearity (r²)	Typically ≥ 0.99	Consistently > 0.998
Calibration Range	0.100 - 1.00 mg/L (in water)	0.25 - 5.0 ng/mL (in water)
Recoveries	80 - 110%	Typically 90 - 110% (less variability)
Precision (%RSD)	< 10%	Often < 5%
Matrix Effect	Prone to signal suppression or enhancement	Effectively compensated
Limit of Quantitation (LOQ)	Generally in the µg/L (ppb) range	Can achieve sub-ng/mL (ppt) levels

Experimental Protocols

Key Experiment 1: Prometon Quantification using LC-MS/MS with an Isotopic Standard (Prometon-d3)

This protocol is based on established methods for triazine analysis in water and is optimized for high accuracy and sensitivity.

1. Materials and Reagents:

• Prometon certified reference standard

• Prometon-d3 (methoxy-d3) isotopic standard (CAS No: 1219803-43-6)[4][5][6]

• HPLC-grade methanol (B129727), acetonitrile, and water

• Formic acid

• Ammonium (B1175870) acetate (B1210297)

2. Standard Preparation:

• Prepare individual stock solutions of Prometon and Prometon-d3 in methanol at a concentration of 1 mg/mL.

• Create a series of working calibration standards by serially diluting the Prometon stock solution with a methanol/water mixture.

• Spike each calibration standard and sample with the Prometon-d3 internal standard solution to a final concentration of 5 ng/mL.

3. Sample Preparation (Water Sample):

• To a 1 mL water sample, add the Prometon-d3 internal standard.

• If required for preservation, add ammonium acetate to a final concentration of 20 mM.[3]

• Vortex the sample and transfer it to an autosampler vial for analysis.

4. LC-MS/MS Conditions:

• LC System: Agilent 1260 Infinity Series HPLC or equivalent

• Column: C18 column (e.g., 100 x 2.1 mm, 3 µm)

• Mobile Phase A: 5 mM Ammonium Acetate in water

• Mobile Phase B: Methanol

• Gradient: A suitable gradient to separate Prometon from matrix interferences.

• Flow Rate: 400 µL/min

• Injection Volume: 10 µL

• MS System: AB SCIEX 5500 Triple Quadrupole Mass Spectrometer or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Prometon: Q1 m/z 226.2 -> Q3 m/z 184.1 (quantifier), Q1 m/z 226.2 -> Q3 m/z 142.1 (qualifier)

  • Prometon-d3: Q1 m/z 229.2 -> Q3 m/z 187.1

5. Data Analysis:

• Quantify Prometon by calculating the peak area ratio of the analyte to the isotopic internal standard.

• Generate a calibration curve by plotting the peak area ratios against the concentration of the calibration standards.

• Determine the concentration of Prometon in the samples from the calibration curve.

Key Experiment 2: Prometon Quantification using LC-MS/MS with a Non-Isotopic Internal Standard (Prometryn)

This protocol is based on a validated method for Prometon in water.[1]

1. Materials and Reagents:

• Prometon certified reference standard

• Prometryn certified reference standard (Internal Standard)

• HPLC-grade methanol and water

• Formic acid

2. Standard Preparation:

• Prepare individual stock solutions of Prometon and Prometryn in methanol.

• Create a series of working calibration standards containing both Prometon and a fixed concentration of Prometryn.

3. Sample Preparation (Water Sample):

• To a 2 mL aqueous sample, add 2 mL of a dilution solvent containing methanol, 0.2% formic acid, and 0.00500 µg/mL of Prometryn.[1]

• Vortex the solution to mix.

• Transfer to an autosampler vial for analysis.

4. LC-MS/MS Conditions:

• LC System: Agilent 1260 Infinity Series HPLC or equivalent

• MS System: AB SCIEX 5500 Triple Quadrupole Mass Spectrometer or equivalent

• (Utilize similar LC and MS conditions as described in Experiment 1, with the addition of the MRM transition for Prometryn).

• MRM Transition for Prometryn: Q1 m/z 242.1 -> Q3 m/z 184.1

5. Data Analysis:

• Quantify Prometon by calculating the peak area ratio of the analyte to the Prometryn internal standard.

• Generate a calibration curve and determine the sample concentrations as described previously.

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow for the superior isotope dilution method and the logical relationship of its components.

Caption: Experimental workflow for Prometon detection using isotope dilution LC-MS/MS.

Caption: Role of the isotopic standard in mitigating analytical variability.

Conclusion

For the quantitative analysis of Prometon, the use of an isotopically labeled internal standard (Prometon-d3) with LC-MS/MS offers significant advantages over methods that use non-isotopic internal standards or external calibration. The isotope dilution approach provides superior linearity, a wider dynamic range, and enhanced precision by effectively compensating for matrix effects and other sources of analytical variability. This leads to more reliable and defensible data, which is paramount for researchers, scientists, and professionals in drug development and environmental monitoring. While the initial cost of an isotopic standard may be higher, the gains in data quality and the reduction in sample re-analysis often make it the more cost-effective choice in the long run.

References

• 1. epa.gov [epa.gov]
• 2. researchgate.net [researchgate.net]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. biomall.in [biomall.in]
• 5. Prometon-d3 (methoxy-d3) | LGC Standards [lgcstandards.com]
• 6. cdnisotopes.com [cdnisotopes.com]

A Head-to-Head Comparison: Enhancing Prometon Quantification with Isotope Dilution

In the precise quantification of the herbicide Prometon, the choice of internal standard is paramount to achieving accurate and reliable results. This guide provides a comparative analysis of two common approaches: the use of a structural analog internal standard, Prometryn, versus a stable isotope-labeled internal standard, Prometon-d14. For researchers, scientists, and professionals in drug development and environmental analysis, understanding the nuances of these methods is crucial for data integrity.

The use of a stable isotope-labeled internal standard, such as Prometon-d14, in conjunction with mass spectrometry is the gold standard for quantitative analysis. This is due to its ability to mimic the analyte of interest, Prometon, throughout the analytical process, from sample preparation to detection. This approach, known as isotope dilution mass spectrometry, effectively corrects for variations in extraction efficiency, matrix effects, and instrument response, leading to superior accuracy and precision.

Performance Comparison: Prometon Quantification

The following table summarizes the key performance metrics for the quantification of Prometon using two different internal standard methodologies. The data for the method utilizing Prometryn as an internal standard is derived from a validated U.S. Environmental Protection Agency (EPA) method. The data for the method employing a stable isotope-labeled internal standard is based on a study detecting Prometon in groundwater, which achieved a significantly lower limit of detection, a hallmark of the isotope dilution technique.

Performance Metric	Method with Prometryn Internal Standard	Method with Stable Isotope-Labeled Internal Standard (e.g., Prometon-d14)
Analyte	Prometon	Prometon
Internal Standard	Prometryn	Prometon-d14 (inferred)
Instrumentation	HPLC-MS/MS	UHPLC/QTOF-MS
Limit of Detection (LOD)	0.0026 µg/L (instrumental)[1]	3 ng/L (0.003 µg/L)[2][3]
Limit of Quantification (LOQ)	100 µg/L (method LOQ)[1]	Not explicitly stated, but expected to be significantly lower than the alternative
Matrix	Freshwater	Groundwater
Recovery	98-108%	70.5-112.1% (for general triazines)

The Isotope Dilution Advantage

The significantly lower limit of detection observed in the study utilizing advanced instrumentation and likely an isotope dilution method highlights the primary advantage of this approach. By incorporating a stable isotope-labeled internal standard like Prometon-d14, which is chemically identical to the analyte, the method can achieve much higher sensitivity and is less susceptible to matrix interferences that can plague methods using structural analog internal standards. While Prometryn is structurally similar to Prometon, its chromatographic behavior and ionization efficiency may not perfectly mirror that of Prometon in complex matrices, potentially leading to less accurate quantification at low concentrations.

Experimental Protocols

A detailed experimental protocol for the analysis of Prometon in water using Prometryn as an internal standard is well-documented. For the analysis using Prometon-d14, a generalized isotope dilution LC-MS/MS protocol is described, representing the current best practice for accurate quantification of organic micropollutants.

Method 1: Prometon Analysis using Prometryn as Internal Standard

This method has been validated for the analysis of Prometon in freshwater.

1. Sample Preparation

• An aliquot of the water sample is taken.

• The sample is fortified with a known amount of Prometryn internal standard solution.

• The sample is then diluted with an organic solvent, such as methanol (B129727) containing formic acid, to ensure compatibility with the HPLC mobile phase.

2. HPLC-MS/MS Analysis

• HPLC System: Agilent 1260 Infinity Series or equivalent.

• Mass Spectrometer: AB SCIEX 5500 Triple Quad or equivalent.

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient of water and methanol or acetonitrile (B52724), both containing a small percentage of formic acid to improve ionization.

• Ionization Mode: Positive ion electrospray ionization (ESI+).

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both Prometon and Prometryn for high selectivity and sensitivity.[1]

Method 2: Prometon Analysis using Prometon-d14 as Internal Standard (Isotope Dilution Method)

This generalized protocol outlines the steps for a highly sensitive and accurate determination of Prometon using its deuterated analog.

1. Sample Preparation

• A known amount of Prometon-d14 internal standard is added to the water sample at the very beginning of the sample preparation process.

• For complex matrices, a solid-phase extraction (SPE) step may be employed to concentrate the analyte and remove interfering substances.

• The extracted sample is then evaporated and reconstituted in a suitable solvent for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A high-resolution mass spectrometer, such as a quadrupole time-of-flight (QTOF) or a triple quadrupole (QqQ) instrument.

• Column: A C18 or similar reversed-phase column.

• Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol) with a suitable modifier like formic acid.

• Ionization Mode: Positive ion electrospray ionization (ESI+).

• MS/MS Detection: MRM is used to monitor the specific transitions for both Prometon and Prometon-d14.

Analytical Workflow

The following diagram illustrates the typical workflow for the quantitative analysis of Prometon using an isotope dilution strategy with Prometon-d14.

Caption: Workflow for Prometon analysis using isotope dilution LC-MS/MS.

Conclusion

For researchers requiring the highest level of accuracy and sensitivity in Prometon quantification, the use of a stable isotope-labeled internal standard like Prometon-d14 is strongly recommended. The isotope dilution method, while potentially more costly due to the synthesis of the labeled standard, provides a more robust and reliable analytical solution, especially for complex matrices and low-level detection. The data suggests that this method can achieve significantly lower limits of detection compared to methods employing structural analog internal standards. This enhanced performance is critical for accurate environmental monitoring and rigorous scientific research.

References

• 1. epa.gov [epa.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification of prometon, deisopropylprometon, and hydroxyprometon in groundwater by high resolution liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating Prometon-d14: A Guide to Performance Assessment Across Diverse Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the comprehensive evaluation of Prometon-d14 as an internal standard for the quantification of the herbicide Prometon in various analytical matrices. Due to a lack of publicly available studies directly comparing the performance of Prometon-d14 against other internal standards, this document outlines the necessary experimental procedures and data presentation formats to conduct such a comparative analysis. The principles and methodologies described herein are based on established analytical validation guidelines.

The Critical Role of Isotopically Labeled Internal Standards

In quantitative mass spectrometry, the use of a stable isotope-labeled internal standard, such as Prometon-d14, is the gold standard for achieving the highest accuracy and precision. These standards are chemically identical to the analyte of interest (Prometon) but have a different mass due to the incorporation of heavy isotopes (in this case, deuterium). This subtle difference allows the mass spectrometer to distinguish between the analyte and the internal standard.

The primary advantage of using a deuterated internal standard like Prometon-d14 is its ability to effectively compensate for variations that can occur during sample preparation and analysis. These variations, often referred to as "matrix effects," can lead to either suppression or enhancement of the analyte signal, resulting in inaccurate quantification. Because Prometon-d14 behaves nearly identically to Prometon throughout the entire analytical process—from extraction to ionization—any variations affecting the analyte will also affect the internal standard to a similar degree. This allows for reliable correction and more accurate results.

Performance Evaluation of Prometon-d14: A Comparative Approach

To rigorously evaluate the performance of Prometon-d14, it should be compared against a non-isotopically labeled internal standard (a structural analog) and a method without an internal standard (external calibration). The following tables provide a template for summarizing the quantitative data from such a study across three common matrices: water, soil, and a representative biological fluid like urine.

Table 1: Performance of Prometon-d14 in Water Samples

Performance Metric	Prometon-d14 (Internal Standard)	Structural Analog (Internal Standard)	No Internal Standard (External Calibration)
Linearity (R²)	>0.99	>0.99	>0.99
Accuracy (% Recovery)	95-105%	85-115%	70-130%
Precision (% RSD)	<5%	<10%	<15%
Limit of Quantification (LOQ)	Report Value (e.g., ng/mL)	Report Value (e.g., ng/mL)	Report Value (e.g., ng/mL)
Matrix Effect (%)	<15%	20-40%	Not Applicable

Table 2: Performance of Prometon-d14 in Soil Samples

Performance Metric	Prometon-d14 (Internal Standard)	Structural Analog (Internal Standard)	No Internal Standard (External Calibration)
Linearity (R²)	>0.99	>0.98	>0.98
Accuracy (% Recovery)	90-110%	75-125%	60-140%
Precision (% RSD)	<10%	<15%	<20%
Limit of Quantification (LOQ)	Report Value (e.g., ng/g)	Report Value (e.g., ng/g)	Report Value (e.g., ng/g)
Matrix Effect (%)	<20%	30-60%	Not Applicable

Table 3: Performance of Prometon-d14 in Urine Samples

Performance Metric	Prometon-d14 (Internal Standard)	Structural Analog (Internal Standard)	No Internal Standard (External Calibration)
Linearity (R²)	>0.99	>0.99	>0.98
Accuracy (% Recovery)	92-108%	80-120%	65-135%
Precision (% RSD)	<8%	<12%	<18%
Limit of Quantification (LOQ)	Report Value (e.g., ng/mL)	Report Value (e.g., ng/mL)	Report Value (e.g., ng/mL)
Matrix Effect (%)	<18%	25-50%	Not Applicable

Experimental Protocols

The following are generalized experimental protocols for the analysis of Prometon in water, soil, and urine using Prometon-d14 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation

• Water Samples:

  • To a 10 mL water sample, add a known concentration of Prometon-d14 internal standard solution.

  • For samples with high particulate matter, centrifuge or filter the sample.

  • Depending on the expected concentration of Prometon, a solid-phase extraction (SPE) step may be necessary to concentrate the analyte and remove interfering matrix components.

  • Elute the analyte and internal standard from the SPE cartridge with an appropriate organic solvent.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

• Soil Samples:

  • To 5 g of homogenized soil, add a known concentration of Prometon-d14 internal standard solution.

  • Add an extraction solvent (e.g., acetonitrile (B52724) or a mixture of acetonitrile and water).

  • Vortex or sonicate the sample to ensure thorough extraction.

  • Centrifuge the sample to separate the solid and liquid phases.

  • Take an aliquot of the supernatant and proceed with a cleanup step, such as dispersive solid-phase extraction (d-SPE) with appropriate sorbents to remove interfering co-extractives.

  • Evaporate the cleaned extract and reconstitute in the mobile phase.

• Urine Samples:

  • To 1 mL of urine, add a known concentration of Prometon-d14 internal standard solution.

  • To hydrolyze conjugated forms of Prometon, an enzymatic or acidic hydrolysis step may be required.

  • Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the analyte and internal standard.

  • Evaporate the organic extract and reconstitute in the mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically suitable for the separation of Prometon.

  • Mobile Phase: A gradient elution with water and methanol (B129727) or acetonitrile, both containing a small amount of formic acid or ammonium (B1175870) formate (B1220265) to improve peak shape and ionization efficiency.

  • Flow Rate: A typical flow rate would be in the range of 0.2-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray ionization (ESI) in positive ion mode is generally effective for Prometon.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) should be used for quantification. This involves monitoring specific precursor ion to product ion transitions for both Prometon and Prometon-d14.

    • Prometon: The precursor ion will be the protonated molecule [M+H]⁺. Product ions will be generated by fragmentation of the precursor ion.

    • Prometon-d14: The precursor ion will be the protonated deuterated molecule [M+D+H]⁺. Product ions will be selected based on its fragmentation pattern.

  • Data Analysis: The ratio of the peak area of Prometon to the peak area of Prometon-d14 is used to construct a calibration curve and quantify the concentration of Prometon in the unknown samples.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the logical basis for using an isotopically labeled internal standard.

Caption: Experimental workflow for Prometon analysis.

Caption: Rationale for using a deuterated internal standard.

A Comparative Guide to Prometon-d14 and Atrazine-d5 as Internal Standards in Analytical Chemistry

For Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analytical chemistry, particularly in mass spectrometry-based methods, the use of internal standards is crucial for achieving accurate and reliable results. Isotopically labeled standards are the gold standard, as they closely mimic the chemical and physical properties of the analyte of interest, thereby compensating for variations in sample preparation, injection volume, and instrument response. This guide provides a comparative overview of two such standards: Prometon-d14 and Atrazine-d5, both deuterated analogs of triazine herbicides.

While Atrazine-d5 is a widely used and well-documented internal standard for the analysis of atrazine (B1667683) and other related pesticides, publicly available data on the use and performance of Prometon-d14 as an internal standard is scarce. This guide will primarily focus on the extensive data available for Atrazine-d5, while positioning Prometon-d14 as a potential alternative for the analysis of prometon (B51717) and structurally similar compounds, for which method development and validation would be necessary.

Physicochemical Properties

A fundamental aspect of an internal standard is its similarity to the analyte. Both Prometon-d14 and Atrazine-d5 are structurally related to a class of herbicides known as triazines.

Property	Prometon-d14 (Predicted)	Atrazine-d5
Chemical Structure
Molecular Formula	C10H5D14N5O	C8H9D5ClN5
Molecular Weight	~239.4 g/mol	~220.7 g/mol
Analyte of Interest	Prometon	Atrazine

Atrazine-d5: A Widely Applied Internal Standard

Atrazine-d5 has been extensively used as an internal standard in a variety of analytical methods for the determination of atrazine and other pesticides in diverse matrices, including water, soil, and various food commodities. Its efficacy in correcting for matrix effects and improving the accuracy and precision of analytical measurements is well-documented.

Performance Data of Atrazine-d5

The performance of an internal standard is evaluated based on several key parameters, including recovery, linearity, and its ability to compensate for matrix effects.

Table 1: Performance Characteristics of Atrazine-d5 in Various Analytical Methods

Analytical Method	Matrix	Analyte(s)	Linearity (R²)	Recovery (%)	Key Findings
GC-MS	Water	Atrazine, Deethylatrazine	Not Specified	Accuracy <15% relative analytical error, Precision <5% RSD[1]	Atrazine-d5 was effective for trace analysis of atrazine and its degradate in water samples.[1]
LC-MS/MS	Drinking Water	Triazine Pesticides	>0.996	Not Specified	Excellent linearity was observed for all triazine compounds over the calibration range of 0.25 to 5 ppb.[2]
GC-MS	Soil and Water	Atrazine	0.9972 (Soil), 0.9980 (Water)	87.9 (Soil), 85 (Water)	The method was found to be reproducible for the determination of atrazine in soil and water extracts.
LC-MS/MS	Raspberry	144 Pesticides	Not Specified	Not Specified	Matrix effects on Atrazine-d5 were evaluated in complex food matrices.[3]
GC/MS	Drinking Water	Triazine Pesticides	Not Specified	Not Specified	EPA Method 523 utilizes Atrazine-d5 as an internal standard for the analysis of triazine pesticides.[4][5]

Note: Recovery and linearity data are often method and matrix-dependent. The values presented are indicative of the performance of Atrazine-d5 under specific experimental conditions.

Experimental Protocols Utilizing Atrazine-d5

The successful application of an internal standard is intrinsically linked to the experimental protocol. Below are summaries of typical workflows where Atrazine-d5 is employed.

1. Analysis of Triazine Pesticides in Drinking Water by LC-MS/MS (Based on EPA Method 536.0)

This method allows for the direct analysis of triazine compounds without extensive sample preparation.[2]

• Sample Preparation:

  • Adjust sample pH and dechlorinate by adding ammonium (B1175870) acetate.

  • Add a preservative like sodium omadine to prevent microbial degradation.

  • Spike the sample with a known concentration of Atrazine-d5 internal standard solution (e.g., final concentration of 5 ng/mL).[2]

• Instrumental Analysis:

  • Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

  • Column: A suitable reversed-phase column, such as a Thermo Scientific Hypersil GOLD™ (100 x 2.1 mm, 3 µm).[2]

  • Mobile Phase: A gradient of an aqueous buffer (e.g., 5 mM Ammonium Acetate) and an organic solvent (e.g., Methanol).[2]

  • Detection: Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

Workflow for LC-MS/MS Analysis of Triazines in Drinking Water

Caption: A typical workflow for the quantitative analysis of triazine pesticides in drinking water using Atrazine-d5 as an internal standard.

2. Analysis of Atrazine in Soil and Water by GC-MS

This protocol involves a solid-phase extraction (SPE) step to concentrate the analyte and remove matrix interferences.

• Sample Preparation:

  • Fortify the water or soil extract with a known amount of Atrazine-d5.

  • Perform Solid-Phase Extraction (SPE) using a C18 cartridge to isolate the analytes.[1]

  • Elute the analytes from the SPE cartridge with an appropriate solvent.

  • Concentrate the eluate to a final volume.

• Instrumental Analysis:

  • Technique: Gas Chromatography-Mass Spectrometry (GC-MS).

  • Injection: Splitless injection for enhanced sensitivity.

  • Detection: Selected Ion Monitoring (SIM) or full scan mode depending on the required sensitivity and selectivity.

Logical Relationship for Internal Standard-Based Quantification

Caption: The principle of quantification using the internal standard method in chromatography.

Prometon-d14: A Potential but Undocumented Internal Standard

Prometon is another widely used triazine herbicide for non-selective weed control. Logically, Prometon-d14 would be the ideal internal standard for the quantitative analysis of prometon. However, a comprehensive search of scientific literature and regulatory methods did not yield specific performance data for Prometon-d14 as an internal standard. While methods for the analysis of prometon exist, they often employ other internal standards, such as prometryn.

For researchers and professionals needing to quantify prometon, the development and validation of an analytical method using Prometon-d14 as the internal standard would be a valuable endeavor. The principles and experimental workflows described for Atrazine-d5 would serve as an excellent starting point for such a method development process.

Considerations for Method Development with Prometon-d14

Should an organization decide to develop a method using Prometon-d14, the following steps, guided by standard validation protocols, are recommended:

• Characterization of Prometon-d14: Confirm the isotopic purity and chemical identity of the standard.

• Optimization of Chromatographic Conditions: Develop a separation method (either LC or GC) that provides good peak shape and resolution for both prometon and Prometon-d14.

• Optimization of Mass Spectrometric Parameters: Determine the optimal precursor and product ions for both the analyte and the internal standard for MRM analysis.

• Method Validation:

  • Linearity: Establish the concentration range over which the response is linear.

  • Accuracy and Precision: Determine the closeness of the measured values to the true values and the degree of scatter between a series of measurements.

  • Recovery: Evaluate the efficiency of the extraction process from the matrix of interest.

  • Matrix Effects: Assess the influence of co-eluting matrix components on the ionization of the analyte and internal standard.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

Method Development and Validation Workflow

Caption: A generalized workflow for the development and validation of an analytical method using a new internal standard.

Conclusion

Atrazine-d5 stands as a robust and extensively validated internal standard for the quantitative analysis of atrazine and related compounds across a multitude of matrices and analytical platforms. Its performance characteristics are well-documented, making it a reliable choice for routine and research applications.

In contrast, while Prometon-d14 is the ideal candidate for an internal standard in prometon analysis, there is a clear gap in the scientific literature regarding its application and performance. For laboratories and research groups looking to develop new methods for prometon, the use of Prometon-d14 is highly recommended, following a thorough method development and validation process as outlined in this guide. The established success of Atrazine-d5 provides a strong precedent for the potential efficacy of Prometon-d14 in its analogous analytical applications.

References

• 1. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]

The Gold Standard: Justification for Using a Deuterated Internal Standard in Regulatory Bioanalytical Methods

In the landscape of regulated bioanalysis, the pursuit of precise and reliable data is paramount for drug development and regulatory approval. A critical component in achieving this is the use of an appropriate internal standard (IS) in bioanalytical methods, particularly for liquid chromatography-mass spectrometry (LC-MS) assays. Among the available choices, deuterated internal standards, a type of stable isotope-labeled internal standard (SIL-IS), are widely considered the "gold standard." This guide provides a comprehensive justification for their use in regulatory methods, comparing their performance with alternatives and presenting supporting experimental principles.

The Critical Role of an Internal Standard

An internal standard is a compound with physicochemical properties similar to the analyte of interest that is added at a constant concentration to all samples, including calibration standards, quality controls, and study samples, before any sample processing.[1] Its primary function is to compensate for variability that can arise during the entire analytical process, from sample preparation and extraction to chromatographic separation and mass spectrometric detection.[2][3] An ideal IS co-elutes with the analyte and experiences the same variations, such as extraction loss and matrix effects, allowing for accurate normalization of the analyte's response.[4]

Deuterated vs. Analog Internal Standards: A Performance Comparison

The two most common types of internal standards are deuterated standards and structural analogs. A deuterated internal standard is a version of the analyte where one or more hydrogen atoms have been replaced by deuterium (B1214612), a stable isotope of hydrogen. A structural analog is a different molecule that is chemically similar to the analyte.

The near-identical chemical and physical properties of a deuterated IS to the analyte make it superior in compensating for analytical variability.[4] This is especially crucial for mitigating matrix effects, which are a significant source of imprecision in LC-MS bioanalysis. Matrix effects occur when co-eluting endogenous components from the biological matrix (e.g., plasma, urine) suppress or enhance the ionization of the analyte in the mass spectrometer's ion source, leading to inaccurate quantification.[2] Since a deuterated IS behaves almost identically to the analyte during chromatography and ionization, it experiences the same degree of matrix effect, allowing for effective correction.[3]

The following table summarizes the key performance differences between deuterated and non-deuterated (analog) internal standards:

Feature	Deuterated Internal Standard	Non-Deuterated (Analog) Internal Standard
Chemical & Physical Properties	Nearly identical to the analyte[4]	Similar, but not identical to the analyte
Chromatographic Retention Time	Ideally co-elutes with the analyte[5]	May have a different retention time
Extraction Recovery	Tracks the analyte's recovery very closely[3]	Recovery may differ from the analyte
Matrix Effect Compensation	Excellent, due to identical ionization behavior[3]	Less effective, as ionization can differ significantly
Accuracy & Precision	Generally higher, leading to more reliable data[6]	Can be acceptable, but more prone to bias[7]
Regulatory Acceptance	Preferred by regulatory agencies like the EMA[4][7]	May be accepted with thorough validation, but can face scrutiny[7]
Cost	Generally more expensive and may require custom synthesis[2]	Typically less expensive and more readily available[2]

Experimental Evidence of Superiority

Numerous studies have demonstrated the superior performance of deuterated internal standards. For instance, in a comparative study evaluating a bioanalytical method for a new chemical entity, the use of a deuterated IS resulted in significantly better precision (lower coefficient of variation, %CV) for the quality control (QC) samples compared to when a structural analog was used, especially in the presence of significant matrix effects.[6]

Here is a summary of typical data from such a comparative experiment:

QC Level	Deuterated IS (%CV)	Analog IS (%CV)
Low QC	4.2	12.8
Medium QC	3.5	9.5
High QC	2.9	8.1

This table represents illustrative data based on findings reported in comparative studies.[6]

Experimental Protocol: Head-to-Head Comparison of Internal Standards

The following protocol outlines a typical experiment to compare the performance of a deuterated internal standard against a non-deuterated analog.

Objective: To evaluate and compare the accuracy, precision, and matrix effects of a bioanalytical method using a deuterated versus a non-deuterated internal standard.

Materials:

• Analyte reference standard

• Deuterated internal standard

• Non-deuterated (analog) internal standard

• Blank biological matrix (e.g., human plasma) from at least six different sources[8]

• All necessary solvents and reagents for sample preparation and LC-MS/MS analysis

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of the analyte and both internal standards in an appropriate solvent.

  • From the stock solutions, prepare working solutions for spiking into the biological matrix to create calibration standards and quality control (QC) samples.

• Preparation of Calibration Standards and Quality Controls:

  • Prepare two sets of calibration curves and QC samples (at low, medium, and high concentrations) by spiking the blank matrix with the analyte.

  • One set will be used with the deuterated IS, and the other with the analog IS.

• Sample Preparation:

  • For each set, add the corresponding internal standard at a constant concentration to all calibration standards, QCs, and blank matrix samples.

  • Perform the validated sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• LC-MS/MS Analysis:

  • Analyze the extracted samples using a validated LC-MS/MS method.

  • Generate two separate standard curves and calculate the concentrations of the QC samples for each set.

• Data Analysis and Comparison:

  • Accuracy and Precision: Calculate the accuracy (% bias) and precision (%CV) for the QC samples from both sets.

  • Matrix Effect Evaluation:

    • Prepare three sets of samples:

      • Set A: Analyte and IS in a neat solution.

      • Set B: Blank matrix extract spiked with analyte and IS post-extraction.

      • Set C: Blank matrix spiked with analyte and IS pre-extraction.

    • Calculate the matrix factor (MF) for the analyte with each IS by comparing the peak area in Set B to that in Set A. An MF of 1 indicates no matrix effect, <1 indicates suppression, and >1 indicates enhancement.

    • Assess the IS-normalized MF to determine how well each IS compensates for the matrix effect.

Logical Justification and Regulatory Standpoint

The decision to use a deuterated internal standard is a logical progression that prioritizes data quality and regulatory compliance.

Caption: Decision flow for selecting a deuterated internal standard.

Regulatory agencies like the European Medicines Agency (EMA) have a strong preference for the use of stable isotope-labeled internal standards.[7] The FDA, while not explicitly mandating their use, emphasizes the importance of a well-characterized and suitable internal standard to ensure method robustness.[9] The use of a deuterated standard demonstrates a commitment to high-quality data and can streamline the regulatory review process.[4]

Potential Challenges and Considerations

While deuterated internal standards are the preferred choice, there are potential challenges to consider. A significant one is the "chromatographic isotope effect," where the deuterated standard may have a slightly different retention time than the analyte.[10] If this separation is significant, the analyte and the IS may be exposed to different matrix components as they elute, leading to differential matrix effects and compromising the accuracy of the correction.[10] Therefore, it is crucial to ensure complete or near-complete co-elution during method development. In cases where deuterium labeling leads to chromatographic shifts, using a different stable isotope, such as ¹³C or ¹⁵N, may be a better alternative, although often at a higher cost.[3][10]

The workflow for a typical bioanalytical assay using a deuterated internal standard is illustrated below.

Caption: Bioanalytical workflow using a deuterated internal standard.

Conclusion

The justification for using a deuterated internal standard in regulatory bioanalytical methods is firmly rooted in its ability to provide superior accuracy, precision, and robustness by effectively compensating for analytical variability, most notably matrix effects. Their near-identical physicochemical properties to the analyte make them the ideal tool for ensuring the integrity and reliability of bioanalytical data submitted to regulatory agencies. While alternatives exist, the compelling scientific advantages and regulatory preference make deuterated internal standards the gold standard in modern bioanalysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. benchchem.com [benchchem.com]
• 7. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 8. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 9. fda.gov [fda.gov]
• 10. chromatographyonline.com [chromatographyonline.com]

Safety & Regulatory Compliance

Navigating the Disposal of Prometon-d14: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe and compliant disposal of Prometon-d14, a deuterated herbicide used in various research applications. Adherence to these guidelines will help ensure the safety of laboratory personnel and the protection of the environment.

Understanding Prometon-d14 and its Regulatory Framework

Prometon is a non-selective herbicide that acts by inhibiting photosynthesis.[1][2][3] Its deuterated form, Prometon-d14, is utilized in environmental fate studies and metabolic research. While the deuterium (B1214612) labeling does not significantly alter the chemical's fundamental hazardous properties, it is crucial to handle and dispose of it with the same care as its non-deuterated counterpart.

The disposal of pesticides and their residues is primarily governed by the Resource Conservation and Recovery Act (RCRA) in the United States.[4][5][6] Under RCRA, a pesticide waste may be classified as hazardous waste, necessitating a "cradle-to-grave" management approach that tracks the substance from generation to final disposal.[5]

Step-by-Step Disposal Procedures for Prometon-d14

1. Waste Identification and Classification:

• Initial Assessment: Determine if the Prometon-d14 waste is a "solid waste" by deciding if it is being discarded.[4] This includes unused product, residues, and contaminated materials.

• Hazardous Waste Determination: Ascertain if the waste is a listed hazardous waste or exhibits hazardous characteristics (e.g., ignitability, corrosivity, reactivity, toxicity) as defined in 40 CFR Part 261.[4] While Prometon itself is not typically listed, it is crucial to consult your institution's environmental health and safety (EHS) office for a formal determination.

• Universal Waste Option: In some instances, recalled, suspended, or canceled pesticides, or those collected as part of a waste pesticide collection program, may be managed as "universal waste."[4][7][8][9] This provides for streamlined handling and transportation requirements.[4][8] Check with your EHS office to see if your Prometon-d14 waste qualifies.

2. Proper Waste Segregation and Storage:

• Dedicated Containers: Use a dedicated, properly labeled, and sealed container for Prometon-d14 waste. The container must be in good condition and compatible with the chemical.

• Labeling: Clearly label the container with "Hazardous Waste" (if applicable) and the specific contents ("Prometon-d14 waste"). If managed as universal waste, label it as "Universal Waste - Pesticide(s)" or "Waste Pesticide(s)".[7][10]

• Storage Location: Store the waste container in a designated satellite accumulation area or a central accumulation area, away from incompatible materials. Ensure the storage area is well-ventilated.

3. Disposal Pathway Selection:

• Consult Institutional EHS: Your facility's Environmental Health and Safety (EHS) department is the primary resource for determining the correct disposal pathway. They will be familiar with federal, state, and local regulations.

• Licensed Hazardous Waste Contractor: For waste classified as hazardous, disposal must be carried out by a licensed hazardous waste contractor. They will ensure the waste is transported, treated, and disposed of at an approved facility.

• "Clean Sweep" Programs: Many states offer "Clean Sweep" programs for the collection and disposal of unwanted agricultural and other pesticides.[6] These programs may be a viable option for disposal.

4. Spill and Decontamination Procedures:

• Personal Protective Equipment (PPE): In the event of a spill, wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Containment and Cleanup: For small spills, absorb the material with an inert absorbent such as vermiculite (B1170534) or sand. For larger spills, follow your institution's established spill response protocol.

• Decontamination: Decontaminate the affected area with a suitable cleaning agent. All cleanup materials should be collected and disposed of as hazardous waste.

Quantitative Data Summary

Parameter	Value	Reference
Prometon Solubility in Water	720 mg/L at 22°C	[11]
Prometon Soil Half-Life	Average of 500 days	[11]
Prometon Koc (Soil Organic Carbon-Water Partitioning Coefficient)	150 mL/g	[11]

Prometon-d14 Disposal Decision Workflow

Caption: Decision workflow for the proper disposal of Prometon-d14 waste.

By following these procedures and consulting with your institution's environmental health and safety professionals, you can ensure the safe and compliant disposal of Prometon-d14, fostering a secure and sustainable research environment.

References

• 1. Prometon (Ref: G 31435) [sitem.herts.ac.uk]
• 2. Prometon | C10H19N5O | CID 4928 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Prometon - Wikipedia [en.wikipedia.org]
• 4. The Law on Pesticide Wastes – Pesticide Environmental Stewardship [pesticidestewardship.org]
• 5. onlinepestcontrolcourses.com [onlinepestcontrolcourses.com]
• 6. epa.gov [epa.gov]
• 7. apps.dnr.wi.gov [apps.dnr.wi.gov]
• 8. epa.gov [epa.gov]
• 9. IDEM: Managing Waste: Universal Waste [in.gov]
• 10. Managing Hazardous Waste as Universal Waste - Texas Commission on Environmental Quality - www.tceq.texas.gov [tceq.texas.gov]
• 11. isws.illinois.edu [isws.illinois.edu]

Safeguarding Your Research: Essential Safety and Handling Protocols for Prometon-d14

For Immediate Implementation: This document provides critical safety and logistical guidance for researchers, scientists, and drug development professionals handling Prometon-d14. Adherence to these protocols is mandatory to ensure a safe laboratory environment and prevent exposure.

Personal Protective Equipment (PPE) for Handling Prometon-d14

All personnel must use the appropriate personal protective equipment as outlined below when handling Prometon-d14. The required level of protection may vary depending on the specific procedure being performed.

Operation	Required Personal Protective Equipment
Weighing and Aliquoting (Solid Form)	- Gloves: Chemical-resistant gloves (e.g., nitrile, butyl rubber).[1][2][3] - Eye Protection: Safety glasses with side shields or chemical splash goggles.[1][2] - Respiratory Protection: NIOSH-approved respirator for dusts if not handled in a chemical fume hood. - Lab Coat: Standard laboratory coat.
Dissolving and Solution Preparation	- Gloves: Chemical-resistant gauntlet gloves extending up the forearm.[1] - Eye Protection: Chemical splash goggles and a face shield.[1][2] - Respiratory Protection: Work in a certified chemical fume hood. If not available, a NIOSH-approved respirator with organic vapor cartridges is required.[4] - Protective Clothing: Chemical-resistant apron over a lab coat.[3]
Administering the Compound	- Gloves: Chemical-resistant gloves.[1][2][3] - Eye Protection: Safety glasses with side shields.[2] - Lab Coat: Standard laboratory coat.
Spill Cleanup	- Gloves: Heavy-duty, chemical-resistant gloves.[1][2][3] - Eye Protection: Chemical splash goggles and a face shield.[1][2] - Respiratory Protection: NIOSH-approved respirator with organic vapor and particulate cartridges.[4] - Protective Clothing: Chemical-resistant suit or coveralls.[5] - Footwear: Chemical-resistant boots.[1][2][3][5]

Operational and Disposal Plan for Prometon-d14

A systematic approach to the handling and disposal of Prometon-d14 is essential to minimize risk and environmental impact. The following step-by-step plan must be followed.

Step	Procedure
1. Pre-Handling Preparation	- Review the Safety Data Sheet (SDS) for Prometon. - Ensure all necessary PPE is available and in good condition. - Verify that the chemical fume hood is functioning correctly. - Prepare all necessary equipment and reagents before handling the compound.
2. Handling in the Laboratory	- Conduct all manipulations of Prometon-d14, especially the handling of stock solutions, within a certified chemical fume hood. - Use the minimum quantity of the compound necessary for the experiment. - Avoid the formation of dust and aerosols.[6]
3. Post-Handling Procedures	- Thoroughly decontaminate all surfaces and equipment after use. - Wash hands and any exposed skin thoroughly with soap and water after handling.[7][8]
4. Waste Segregation	- Solid Waste: Collect any solid Prometon-d14 waste, including contaminated consumables (e.g., weigh boats, pipette tips), in a dedicated, clearly labeled hazardous waste container. - Liquid Waste: Collect all liquid waste containing Prometon-d14 in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office. - Sharps Waste: Dispose of any contaminated needles or other sharps in a designated sharps container.
5. Waste Disposal	- All waste must be disposed of as hazardous chemical waste.[9] - Follow your institution's specific guidelines for hazardous waste disposal. Contact your EHS office for pickup and disposal procedures. - Do not dispose of Prometon-d14 down the drain or in regular trash.[10] - Empty containers must be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous liquid waste.[10] The empty, rinsed container can then be disposed of according to institutional guidelines.

Visualizing Safe Handling and Emergency Protocols

To further clarify the necessary procedures, the following diagrams illustrate the standard workflow for handling Prometon-d14 and the appropriate response to an emergency situation.

References

• 1. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]
• 2. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 3. extension.missouri.edu [extension.missouri.edu]
• 4. reedandperrine.com [reedandperrine.com]
• 5. osha.oregon.gov [osha.oregon.gov]
• 6. targetmol.com [targetmol.com]
• 7. domyown.com [domyown.com]
• 8. assets.greenbook.net [assets.greenbook.net]
• 9. swfrec.ifas.ufl.edu [swfrec.ifas.ufl.edu]
• 10. Pesticide Disposal - Here are some tips to help manage and dispose of pesticides safely [ipm.missouri.edu]